Technical Documentation Center

2-(4-Methyl-2-nitrophenoxy)propanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Methyl-2-nitrophenoxy)propanoic acid
  • CAS: 514801-24-2

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Abstract This technical guide provides a comprehensive overview of the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a compound of interest in the fields of agrochemicals and pharmaceuticals. The primary focus...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a compound of interest in the fields of agrochemicals and pharmaceuticals. The primary focus of this document is a detailed exposition of the Williamson ether synthesis, a robust and widely applicable method for the preparation of phenoxypropanoic acids. This guide delves into the mechanistic underpinnings of the synthesis, provides a step-by-step experimental protocol, and discusses potential alternative synthetic strategies. Furthermore, it outlines the necessary purification techniques and analytical characterization methods, supported by predictive data. Safety protocols and handling guidelines are also addressed to ensure safe laboratory practices. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction and Significance

2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the class of phenoxypropanoic acids, a group of compounds renowned for their diverse biological activities. Notably, many derivatives of phenoxypropanoic acid are utilized as selective herbicides, such as Mecoprop (MCPP)[1]. The introduction of a nitro group and a methyl substituent on the phenyl ring, as in the target molecule, can significantly modulate its biological and chemical properties. The structural similarity to known bioactive molecules suggests potential applications in agrochemical research or as a synthon in the development of novel pharmaceutical agents.

The synthesis of this molecule, while not extensively documented in dedicated literature, can be reliably achieved through established synthetic methodologies. This guide will focus on the most logical and efficient pathway: the Williamson ether synthesis.

The Primary Synthesis Pathway: Williamson Ether Synthesis

The most direct and widely employed method for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid is the Williamson ether synthesis. This venerable reaction, first reported in 1850, involves the reaction of an alkoxide with a primary alkyl halide in an S(_N)2 reaction to form an ether[1][2]. In the context of our target molecule, this translates to the reaction of a deprotonated 4-methyl-2-nitrophenol with an ester of 2-bromopropanoic acid, followed by hydrolysis of the resulting ester.

Mechanistic Rationale

The synthesis proceeds in two key stages:

  • Nucleophilic Substitution (S(_N)2): 4-Methyl-2-nitrophenol, a weak acid, is first deprotonated by a suitable base (e.g., potassium carbonate) to form the more nucleophilic 4-methyl-2-nitrophenoxide ion. This phenoxide then acts as a nucleophile, attacking the electrophilic carbon of an ethyl 2-bromopropanoate. The reaction proceeds via a classic S(_N)2 mechanism, resulting in the inversion of stereochemistry at the chiral center of the propanoate if an enantiomerically pure starting material is used. The choice of a primary or secondary halide is crucial, as tertiary halides would favor elimination reactions[3].

  • Ester Hydrolysis: The resulting ethyl 2-(4-methyl-2-nitrophenoxy)propanoate is then subjected to hydrolysis, typically under basic conditions (e.g., using lithium hydroxide or sodium hydroxide), to cleave the ester and yield the desired carboxylic acid upon acidification.

Detailed Experimental Protocol

The following protocol is adapted from the well-established synthesis of the closely related compound, 2-methyl-2-(4-nitrophenoxy)propanoic acid[4][5][6][7].

Step 1: Synthesis of Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate

  • Reagents and Materials:

    • 4-Methyl-2-nitrophenol

    • Ethyl 2-bromopropanoate

    • Anhydrous potassium carbonate (K(_2)CO(_3))

    • Acetonitrile (anhydrous)

    • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

    • Heating mantle

  • Procedure:

    • To a dry round-bottom flask, add 4-methyl-2-nitrophenol (1.0 equivalent), anhydrous potassium carbonate (2.0 equivalents), and anhydrous acetonitrile.

    • Stir the mixture at room temperature for 15 minutes to ensure the formation of the phenoxide.

    • Slowly add ethyl 2-bromopropanoate (1.5 equivalents) to the reaction mixture.

    • Heat the mixture to reflux (approximately 82°C) and maintain for 8-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

    • After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

    • Evaporate the acetonitrile under reduced pressure to obtain the crude ethyl 2-(4-methyl-2-nitrophenoxy)propanoate.

Step 2: Hydrolysis to 2-(4-Methyl-2-nitrophenoxy)propanoic acid

  • Reagents and Materials:

    • Crude ethyl 2-(4-methyl-2-nitrophenoxy)propanoate

    • Tetrahydrofuran (THF)

    • Methanol (MeOH)

    • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

    • 10% Hydrochloric acid (HCl)

    • Dichloromethane (CH(_2)Cl(_2))

    • Anhydrous sodium sulfate (Na(_2)SO(_4))

    • Rotary evaporator

  • Procedure:

    • Dissolve the crude ester in a 3:2:1 mixture of THF/MeOH/H(_2)O.

    • Add LiOH (5.0 equivalents) to the solution and stir at room temperature for 3-5 hours, or until TLC indicates complete consumption of the ester.

    • Remove the organic solvents (THF and MeOH) under reduced pressure.

    • Cool the remaining aqueous solution in an ice bath and acidify to a pH of approximately 1-2 with 10% HCl. A precipitate of the carboxylic acid should form.

    • Extract the product with dichloromethane (3 x volume of the aqueous layer).

    • Combine the organic extracts and dry over anhydrous sodium sulfate.

    • Filter off the drying agent and concentrate the solution under reduced pressure to yield the crude 2-(4-methyl-2-nitrophenoxy)propanoic acid.

Visualization of the Primary Synthesis Pathway

Synthesis_Pathway cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Ester Hydrolysis A 4-Methyl-2-nitrophenol C Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate A->C K2CO3, Acetonitrile, Reflux B Ethyl 2-bromopropanoate B->C D Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate E 2-(4-Methyl-2-nitrophenoxy)propanoic acid D->E 1. LiOH, THF/MeOH/H2O 2. HCl (aq)

Caption: Primary synthesis pathway for 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Alternative Synthesis Pathways

While the Williamson ether synthesis is the most direct approach, other methods for the formation of the ether linkage or the propanoic acid moiety could be considered.

Mitsunobu Reaction

The Mitsunobu reaction provides an alternative for the formation of the ether bond. This reaction involves the use of triphenylphosphine (PPh(_3)) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to couple an alcohol (4-methyl-2-nitrophenol) with a pronucleophile (ethyl 2-hydroxypropanoate).

  • Advantages: Generally proceeds under mild, neutral conditions and with inversion of stereochemistry at the alcohol center.

  • Disadvantages: The reaction generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine byproduct, which can complicate purification. The reagents are also more expensive and hazardous than those used in the Williamson synthesis.

C-Alkylation of a Phenol Derivative

Another approach involves the C-alkylation of a suitable precursor. For instance, one could envision a route starting from a phenoxyacetic acid derivative followed by methylation at the alpha-carbon. However, this would likely involve more steps and potentially lead to lower overall yields.

Comparison of Synthesis Pathways
PathwayReagentsConditionsAdvantagesDisadvantages
Williamson Ether Synthesis 4-Methyl-2-nitrophenol, Ethyl 2-bromopropanoate, K(_2)CO(_3)Reflux in acetonitrileHigh yield, readily available and inexpensive reagents, straightforward procedure.Requires basic conditions, potential for side reactions if the alkyl halide is not primary or secondary.
Mitsunobu Reaction 4-Methyl-2-nitrophenol, Ethyl 2-hydroxypropanoate, PPh(_3), DEAD/DIADRoom temperatureMild conditions, stereochemical control.Stoichiometric byproducts complicating purification, expensive and hazardous reagents.
Visualization of Alternative Pathways

Alternative_Pathways cluster_williamson Williamson Ether Synthesis cluster_mitsunobu Mitsunobu Reaction W_start1 4-Methyl-2-nitrophenol W_product Target Molecule W_start1->W_product Base W_start2 Ethyl 2-bromopropanoate W_start2->W_product M_start1 4-Methyl-2-nitrophenol M_product Target Molecule M_start1->M_product PPh3, DEAD/DIAD M_start2 Ethyl 2-hydroxypropanoate M_start2->M_product

Sources

Exploratory

Introduction: Navigating the Data Landscape for 2-(4-Methyl-2-nitrophenoxy)propanoic Acid

An In-depth Technical Guide to the Chemical Properties of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid and Its Analogs A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Chemical Properties of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid and Its Analogs

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

In the realm of chemical research and development, a thorough understanding of a compound's properties is paramount. This guide is dedicated to a detailed exploration of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. It is important to note at the outset that publicly available, in-depth technical data specifically for 2-(4-Methyl-2-nitrophenoxy)propanoic acid is limited.

To provide a comprehensive and scientifically grounded resource, this guide will leverage data from a close structural analog, Mecoprop (also known as MCPP or 2-(4-chloro-2-methylphenoxy)propanoic acid). Mecoprop shares the core phenoxypropanoic acid structure with the topic compound, differing in the substitution at the 2-position of the phenyl ring (a chloro group in Mecoprop versus a nitro group in the target molecule). This comparative approach allows for informed inferences regarding the potential chemical properties, synthesis, and biological activity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a compound are foundational to its application and behavior. Below is a summary of the known properties of Mecoprop, which can serve as a valuable reference point for predicting the behavior of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

PropertyMecopropReference
Molecular Formula C₁₀H₁₁ClO₃[1]
Molar Mass 214.64 g/mol [1][2]
Appearance Colorless to brown, odorless crystalline powder[3][4]
Melting Point 93-95 °C[1][2]
Water Solubility Very soluble[2][4]
Solubility in Organic Solvents Soluble in acetone, alcohol, benzene, diethyl ether, and ethyl acetate[4]
Vapor Pressure 2.3 x 10⁻⁶ mmHg[1]
log Kow 3.13[1]

Synthesis of Phenoxypropanoic Acids: A General Protocol

The synthesis of phenoxypropanoic acids like Mecoprop, and likely 2-(4-Methyl-2-nitrophenoxy)propanoic acid, typically involves the reaction of a substituted phenol with an alpha-halopropionic acid or its ester, followed by hydrolysis. A general synthetic scheme is outlined below.

Experimental Protocol: Williamson Ether Synthesis and Hydrolysis
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the substituted phenol (e.g., 4-chloro-2-methylphenol for Mecoprop synthesis) in a suitable solvent such as acetonitrile.

  • Base Addition: Add a base, such as potassium carbonate, to the solution to deprotonate the phenol, forming the phenoxide.

  • Alkylation: Add an alkylating agent, such as ethyl 2-bromopropionate, dropwise to the reaction mixture.

  • Reflux: Heat the mixture to reflux and maintain for several hours to ensure the completion of the Williamson ether synthesis.

  • Workup: After cooling, the reaction mixture is typically poured into water and extracted with an organic solvent like diethyl ether.

  • Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid by treatment with a base (e.g., lithium hydroxide) in a mixture of solvents like THF, methanol, and water.[5]

  • Acidification and Isolation: The reaction mixture is acidified with a mineral acid (e.g., HCl) to precipitate the carboxylic acid, which is then collected by filtration, washed, and dried.[5]

Synthesis phenol Substituted Phenol ester Phenoxypropanoic Ester phenol->ester Williamson Ether Synthesis base Base (e.g., K2CO3) base->ester alkyl_halide Alkyl Halide (e.g., Ethyl 2-bromopropionate) alkyl_halide->ester acid Phenoxypropanoic Acid ester->acid Hydrolysis hydrolysis Base Hydrolysis (e.g., LiOH) hydrolysis->acid

Caption: General synthesis of phenoxypropanoic acids.

Mechanism of Action and Applications: Insights from Mecoprop

Mecoprop is a selective, post-emergence herbicide that functions as a synthetic auxin.[3] This mode of action provides a strong indication of the potential biological activity of other phenoxypropanoic acids.

Synthetic Auxin Mechanism

Natural auxins, such as indole-3-acetic acid (IAA), are plant hormones that regulate cell growth and division. Synthetic auxins like Mecoprop mimic the action of natural auxins but are not readily metabolized by the plant. This leads to uncontrolled, unsustainable growth in susceptible broadleaf weeds, ultimately causing their death.[6] The selectivity of these herbicides is due to differences in translocation and metabolism between broadleaf weeds and tolerant grass species.

Mechanism Mecoprop Mecoprop (Synthetic Auxin) AuxinReceptor Auxin Receptor Mecoprop->AuxinReceptor Binds to GeneExpression Altered Gene Expression AuxinReceptor->GeneExpression Activates UncontrolledGrowth Uncontrolled Cell Division and Growth GeneExpression->UncontrolledGrowth PlantDeath Plant Death UncontrolledGrowth->PlantDeath

Caption: Mechanism of action of synthetic auxin herbicides.

Applications

Mecoprop is widely used for the control of broadleaf weeds in:

  • Turfgrass, including lawns, golf courses, and sports fields[3][6]

  • Cereal crops such as wheat, barley, and oats[3][6]

  • Ornamental plants[3]

It is effective against weeds like clover, chickweed, plantain, and dandelion.[3][6] Mecoprop is often formulated in combination with other herbicides like 2,4-D and dicamba to broaden the spectrum of weed control.[2]

Safety and Toxicology

The safety profile of Mecoprop is well-documented and provides a useful framework for handling structurally related compounds.

HazardClassificationPrecautionary StatementsReference
Acute Oral Toxicity Category 4: Harmful if swallowedP264, P270, P301+P312, P330[7]
Serious Eye Damage Category 1: Causes serious eye damageP280, P305+P351+P338, P310[7]
Acute Dermal Toxicity Category 4: Harmful in contact with skinP280[7]
Acute Inhalation Toxicity Category 4: Harmful if inhaledP261, P271, P304+P340, P312[7]
Aquatic Hazard (Chronic) Category 2: Toxic to aquatic life with long-lasting effectsP273, P391[8]

Handling and Personal Protective Equipment (PPE):

  • Engineering Controls: Use in a well-ventilated area, with local exhaust ventilation recommended.[9]

  • Personal Protective Equipment:

    • Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

    • Skin Protection: Wear chemical-resistant gloves and protective clothing.[9]

    • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[9]

  • Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.[7]

Conclusion

While specific experimental data for 2-(4-Methyl-2-nitrophenoxy)propanoic acid remains elusive in readily accessible literature, a comprehensive technical understanding can be inferred from its close structural analog, Mecoprop. The synthesis, mechanism of action as a synthetic auxin herbicide, and safety profile of Mecoprop provide a robust foundation for researchers and scientists working with or developing novel phenoxypropanoic acid derivatives. It is crucial, however, to underscore that these insights are based on analogy, and the distinct electronic and steric effects of the nitro group in 2-(4-Methyl-2-nitrophenoxy)propanoic acid may lead to different chemical and biological properties. Therefore, any practical application of the information presented herein should be preceded by rigorous experimental validation for the specific compound of interest.

References

  • Mecoprop - Grokipedia. (n.d.). Retrieved January 16, 2026, from [Link]

  • MECOPROP - EXTOXNET PIP. (n.d.). Retrieved January 16, 2026, from [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7153, Mecoprop. Retrieved January 16, 2026, from [Link].

  • Mecoprop. (n.d.). In chemeurope.com. Retrieved January 16, 2026, from [Link]

  • Agilent Technologies. (2024, July 7). MCPP (Mecoprop) Standard (1X1 mL) - Safety Data Sheet. Retrieved January 16, 2026, from [Link]

  • LUXEMBOURG-PAMOL, INC. (2018, October 1). SAFETY DATA SHEET MECOPROP-P PCP 27891. Retrieved January 16, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 781898, 2-Methyl-2-(4-nitrophenyl)propanoic acid. Retrieved January 16, 2026, from [Link].

  • New Jersey Department of Health. (2009, May). Mecoprop - Hazardous Substance Fact Sheet. Retrieved January 16, 2026, from [Link]

  • Mecoprop. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

  • Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: mecoprop-P and its salts. Retrieved January 16, 2026, from [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-(4-nitrophenyl)propionic acid. Retrieved January 16, 2026, from [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. SciSpace. [Link]

  • Pesticide Info. (2024, May 14). Mecoprop: A Selective Herbicide for Broadleaf Weed Control [Video]. YouTube. [Link]

  • Google Patents. (n.d.). US8962527B2 - Process for preparation of herbicidal salts.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 89244, 2-(4-Nitrophenyl)propionic acid. Retrieved January 16, 2026, from [Link].

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - (R)-(+)-2-(4-Hydroxyphenoxy)propanoic acid. Retrieved January 16, 2026, from [Link]

  • International Programme on Chemical Safety. (n.d.). ICSC 0806 - PROPIONIC ACID. Retrieved January 16, 2026, from [Link]

Sources

Foundational

An In-depth Technical Guide to 2-(4-Methyl-2-nitrophenoxy)propanoic acid: Synthesis, Characterization, and Potential Applications

For: Researchers, Scientists, and Drug Development Professionals Introduction: Navigating the Identification of a Niche Chemical Entity This technical guide provides a comprehensive overview of 2-(4-Methyl-2-nitrophenoxy...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Identification of a Niche Chemical Entity

This technical guide provides a comprehensive overview of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a compound of interest in the broader class of phenoxyalkanoic acids. It is crucial to preface this guide with a note on the compound's identification. While a CAS number of 514801-24-2 has been associated with this specific chemical structure, it is important to note that this identifier is not widely indexed in major chemical databases.[1] As such, researchers should exercise due diligence in confirming the identity of this substance through rigorous analytical characterization. This guide will, therefore, focus on a robust, plausible synthesis pathway and the expected analytical data that would confirm the successful isolation of the target molecule.

The phenoxypropanoic acid scaffold is a well-established pharmacophore and agrochemical template. For instance, compounds like Mecoprop are widely used as herbicides.[2] The introduction of a nitro group and a methyl substituent on the phenyl ring, as in the case of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, is anticipated to modulate its biological activity, offering potential for new applications in agrochemistry or as a building block in medicinal chemistry.

Physicochemical Properties: A Predictive Overview

Due to the limited availability of experimental data for 2-(4-Methyl-2-nitrophenoxy)propanoic acid, the following table summarizes its predicted physicochemical properties. These values, derived from computational models, serve as a valuable starting point for experimental design and analysis.

PropertyPredicted ValueSource
Molecular Formula C₁₀H₁₁NO₅Chemchart[1]
Molecular Weight 225.2 g/mol Chemchart[1]
Boiling Point 335.18 °C - 364.48 °CEPA T.E.S.T., EPI Suite[1]
Melting Point 137.77 °CEPI Suite[1]
Density 1.35 g/cm³EPA T.E.S.T.[1]
Water Solubility 693.4 mg/L - 978.4 mg/LEPA T.E.S.T., EPI Suite[1]
Hydrogen Bond Acceptors 4Chemchart[1]
Hydrogen Bond Donors 1Chemchart[1]
Rotatable Bonds 4Chemchart[1]

Synthesis Protocol: A Reliable Pathway via Williamson Ether Synthesis

The most chemically sound and widely applicable method for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid is the Williamson ether synthesis.[2][3][4][5][6] This method involves the reaction of a deprotonated phenol (phenoxide) with an alkyl halide. In this case, 4-Methyl-2-nitrophenol is reacted with an ester of 2-bromopropanoic acid, followed by hydrolysis of the resulting ester to yield the desired carboxylic acid.

Step 1: Synthesis of Ethyl 2-(4-Methyl-2-nitrophenoxy)propanoate

Materials:

  • 4-Methyl-2-nitrophenol (CAS: 119-33-5)[7]

  • Ethyl 2-bromopropionate

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetonitrile (CH₃CN), anhydrous

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

Procedure:

  • To a dry round-bottom flask, add 4-Methyl-2-nitrophenol (1.0 eq.).

  • Add anhydrous potassium carbonate (2.0 eq.).

  • Add anhydrous acetonitrile to the flask to create a stirrable suspension.

  • With vigorous stirring, add ethyl 2-bromopropionate (1.2 eq.) dropwise to the mixture at room temperature.

  • Attach a reflux condenser and heat the reaction mixture to reflux (approximately 82 °C for acetonitrile).

  • Maintain the reflux with stirring for 8-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the solid potassium salts and wash with a small amount of acetonitrile.

  • Remove the acetonitrile from the filtrate under reduced pressure to yield the crude ethyl 2-(4-methyl-2-nitrophenoxy)propanoate. This crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Hydrolysis to 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Materials:

  • Crude ethyl 2-(4-methyl-2-nitrophenoxy)propanoate

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Deionized water

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • 10% Hydrochloric acid (HCl)

  • Dichloromethane (CH₂Cl₂)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Rotary evaporator

Procedure:

  • Dissolve the crude ester from Step 1 in a 3:2:1 mixture of THF/MeOH/H₂O.

  • Add LiOH (or NaOH) (5 eq.) to the solution.

  • Stir the mixture at room temperature for 3-5 hours, monitoring the hydrolysis by TLC.

  • Once the hydrolysis is complete, carefully add 10% HCl to acidify the mixture to a pH of approximately 1-2.

  • Remove the majority of the organic solvents (THF and MeOH) under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate in vacuo to yield the final product, 2-(4-Methyl-2-nitrophenoxy)propanoic acid, likely as a solid.

Synthesis_Workflow cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Ester Hydrolysis A 4-Methyl-2-nitrophenol D Reflux (8-12h) A->D B Ethyl 2-bromopropionate B->D C K2CO3, Acetonitrile C->D E Workup & Purification D->E F Ethyl 2-(4-Methyl-2-nitrophenoxy)propanoate E->F H THF/MeOH/H2O F->H G LiOH (or NaOH) G->H I Acidification (HCl) H->I J Extraction & Drying I->J K 2-(4-Methyl-2-nitrophenoxy)propanoic acid J->K

Caption: A two-step synthesis workflow for 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Mechanism of Synthesis: The Sₙ2 Pathway

The core of this synthesis is the nucleophilic substitution (Sₙ2) reaction in the first step. The potassium carbonate acts as a base to deprotonate the phenolic hydroxyl group of 4-methyl-2-nitrophenol, forming a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon atom of ethyl 2-bromopropionate, which bears the bromine leaving group. The reaction proceeds via a backside attack, leading to an inversion of stereochemistry at the chiral center of the propionate moiety if an enantiomerically pure starting material were used.

Caption: The Sₙ2 mechanism of the Williamson ether synthesis step.

Analytical Characterization: A Roadmap for a Self-Validating Protocol

To ensure the identity and purity of the synthesized 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a suite of analytical techniques should be employed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (with splitting patterns influenced by the methyl and nitro groups), the methine proton of the propanoic acid moiety (a quartet if coupled to a methyl group), the methyl protons of the propanoic acid moiety (a doublet), and the methyl protons on the phenyl ring (a singlet). The carboxylic acid proton will appear as a broad singlet, which is exchangeable with D₂O.

    • ¹³C NMR: The carbon NMR spectrum should reveal distinct signals for the carboxyl carbon, the aromatic carbons (with chemical shifts influenced by the substituents), the ether-linked carbon, and the methyl carbons.

  • Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad band around 3000 cm⁻¹), the C=O stretch of the carboxylic acid (around 1700-1725 cm⁻¹), the C-O-C stretch of the ether linkage, and the N-O stretches of the nitro group (typically two strong bands around 1530 cm⁻¹ and 1350 cm⁻¹).

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

  • Melting Point Analysis: A sharp melting point range for the purified solid product would indicate a high degree of purity.

Potential Applications: Exploring New Frontiers

While specific applications for 2-(4-Methyl-2-nitrophenoxy)propanoic acid are not yet documented, its structural similarity to known bioactive molecules suggests several areas for further investigation:

  • Agrochemicals: As a derivative of phenoxypropanoic acid, this compound is a strong candidate for herbicidal activity. The electronic and steric effects of the 4-methyl and 2-nitro substituents could lead to novel selectivity profiles against different weed species.

  • Medicinal Chemistry: The phenoxypropanoic acid core is present in fibrate drugs used to treat dyslipidemia. The synthesized compound could serve as a starting point for the development of new therapeutic agents. The nitro group can also act as a handle for further chemical modifications or as a bioisostere for other functional groups.

  • Materials Science: Nitroaromatic compounds can have interesting optical and electronic properties, suggesting potential applications in the development of new materials.

Conclusion: A Foundation for Future Research

This technical guide provides a comprehensive framework for the synthesis and characterization of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. While the definitive identification through a verified CAS number remains an open point, the provided synthesis protocol, based on the well-established Williamson ether synthesis, offers a reliable method for its preparation. The detailed analytical roadmap will enable researchers to rigorously confirm the structure and purity of the synthesized compound. The potential applications in agrochemicals and medicinal chemistry highlight the value of this molecule as a target for further research and development.

References

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • SciSpace. (n.d.). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid.
  • PrepChem. (n.d.). Synthesis of 2-(4-nitrophenyl)propionic acid. Retrieved from [Link]

  • Chemchart. (n.d.). 2-(4-methyl-2-nitrophenoxy)propanoic acid (514801-24-2).
  • Labsolu. (n.d.). 2-methyl-2-(4-nitrophenyl)propanoic acid.
  • PubMed. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Retrieved from [Link]

  • Hit2Lead. (n.d.). 2-methyl-2-(4-nitrophenoxy)propanoic acid | CAS# 17431-97-9.
  • Sinfoo Biotech. (n.d.). 2-methyl-2-(4-nitrophenoxy)propanoic acid,(CAS# 17431-97-9).
  • PubChem. (n.d.). 2-Methyl-2-(4-nitrophenyl)propanoic acid. Retrieved from [Link]

  • BLDpharm. (n.d.). 17431-97-9|2-Methyl-2-(4-nitrophenoxy)propanoic acid.
  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

  • ChemicalBook. (n.d.). methyl 2-(4-nitrophenyl)propionate synthesis.
  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

  • KPU Pressbooks. (n.d.). 1.5 Williamson Ether Synthesis – Organic Chemistry II. Retrieved from a university-level organic chemistry resource.
  • chemeurope.com. (n.d.). Williamson ether synthesis.
  • ChemicalBook. (n.d.). 2-(4-NITROPHENOXY)PROPANOIC ACID | 13794-10-0.
  • Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. [Link]

  • PubChem. (n.d.). 2-(4-Nitrophenoxy)propanoic acid. Retrieved from [Link]

  • Sigma-Aldrich. (n.d.). 2-methyl-2-(4-nitrophenyl)propanoic acid supplier.
  • PubChem. (n.d.). 2-(4-Nitrophenyl)propionic acid. Retrieved from [Link]

  • PubChem. (n.d.). 4-Methyl-2-nitrophenol. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Molecular Structure and Conformation of Substituted Nitrophenoxypropanoic Acids: A Case Study on 2-Methyl-2-(4-nitrophenoxy)propanoic acid

An Important Note on the Subject Compound: This technical guide was initially aimed at providing a comprehensive overview of "2-(4-Methyl-2-nitrophenoxy)propanoic acid." However, a thorough search of the scientific liter...

Author: BenchChem Technical Support Team. Date: January 2026

An Important Note on the Subject Compound: This technical guide was initially aimed at providing a comprehensive overview of "2-(4-Methyl-2-nitrophenoxy)propanoic acid." However, a thorough search of the scientific literature and chemical databases did not yield specific experimental or computational data for this particular isomer. In the spirit of providing valuable and technically sound information to researchers, scientists, and drug development professionals, this guide will instead focus on a closely related and well-characterized structural isomer: 2-Methyl-2-(4-nitrophenoxy)propanoic acid . The detailed analysis of this compound will serve as an excellent case study, offering significant insights into the molecular structure, conformational preferences, and intermolecular interactions that are characteristic of this class of substituted phenoxypropanoic acids. The principles and methodologies discussed herein are directly applicable to the study of other isomers, including the originally requested molecule.

Introduction

Substituted phenoxypropanoic acids are a class of organic compounds with significant interest in various fields, including pharmaceuticals and agrochemicals.[1][2] Their biological activity is often intrinsically linked to their three-dimensional structure and conformational flexibility. This guide provides a detailed exploration of the molecular structure and conformation of 2-methyl-2-(4-nitrophenoxy)propanoic acid, a compound that has been synthesized and characterized, including a full determination of its crystal structure.[3][4][5] Understanding the nuances of its structure provides a robust framework for predicting the properties and behavior of related molecules.

Molecular Structure and Identification

The foundational step in characterizing any molecule is to ascertain its precise molecular structure and key identifiers. For 2-methyl-2-(4-nitrophenoxy)propanoic acid, these details are well-established.

Chemical Identity
IdentifierValue
IUPAC Name 2-Methyl-2-(4-nitrophenoxy)propanoic acid
CAS Number 17431-97-9[6][7]
Molecular Formula C₁₀H₁₁NO₅[3][4]
Molecular Weight 225.20 g/mol [3][4]
2D Chemical Structure

The two-dimensional structure of 2-methyl-2-(4-nitrophenoxy)propanoic acid reveals the connectivity of the atoms, highlighting the key functional groups: a carboxylic acid, an ether linkage, a nitro group, and a phenyl ring.

Caption: 2D Structure of 2-Methyl-2-(4-nitrophenoxy)propanoic acid

Synthesis and Characterization

The synthesis of 2-methyl-2-(4-nitrophenoxy)propanoic acid is a multi-step process that provides a reliable method for obtaining the pure compound.

Experimental Protocol for Synthesis

The synthesis involves a nucleophilic substitution reaction followed by hydrolysis.[3][4][5]

Step 1: Williamson Ether Synthesis

  • A mixture of 4-nitrophenol (1.0 g, 4.44 mmol) and potassium carbonate (1.22 g, 8.88 mmol) in acetonitrile is prepared.

  • To this mixture, ethyl 2-bromo-2-methylpropionate (1.04 ml, 1.29 g, 6.66 mmol) is added dropwise.

  • The reaction mixture is stirred and heated under reflux for 8 hours.

  • After cooling, the mixture is poured into cold water, resulting in an oily product, which is the ethyl ester of the target molecule.

Step 2: Ester Hydrolysis

  • The resulting oil from Step 1 is treated with a mixture of THF/MeOH/H₂O (3:2:1).

  • Lithium hydroxide (5 equivalents) is added, and the mixture is stirred at room temperature for 3 hours.

  • A 10% HCl solution is added to acidify the mixture.

  • Most of the organic solvents are removed in vacuo.

  • The partly solid residue is extracted with CH₂Cl₂ (3 x 10 ml).

  • The combined organic layers are dried with Na₂SO₄, filtered, and concentrated in vacuo to yield a yellow solid.

  • Single crystals suitable for X-ray diffraction can be obtained from chloroform.[4]

G cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Ester Hydrolysis 4-Nitrophenol 4-Nitrophenol K2CO3, Acetonitrile, Reflux K2CO3, Acetonitrile, Reflux 4-Nitrophenol->K2CO3, Acetonitrile, Reflux Ethyl 2-bromo-2-methylpropionate Ethyl 2-bromo-2-methylpropionate Ethyl 2-bromo-2-methylpropionate->K2CO3, Acetonitrile, Reflux Ester Intermediate Ester Intermediate K2CO3, Acetonitrile, Reflux->Ester Intermediate LiOH, THF/MeOH/H2O LiOH, THF/MeOH/H2O Ester Intermediate->LiOH, THF/MeOH/H2O Acidification (HCl) Acidification (HCl) LiOH, THF/MeOH/H2O->Acidification (HCl) Final Product 2-Methyl-2-(4-nitrophenoxy) propanoic acid Acidification (HCl)->Final Product

Caption: Synthetic Workflow for 2-Methyl-2-(4-nitrophenoxy)propanoic acid

Crystal Structure and Solid-State Conformation

The crystal structure of 2-methyl-2-(4-nitrophenoxy)propanoic acid has been determined by single-crystal X-ray diffraction, providing precise information about its solid-state conformation and intermolecular interactions.[3][4]

Crystallographic Data
ParameterValue
Crystal System Monoclinic[3]
Space Group C2/c
a (Å) 21.296 (3)[3]
b (Å) 7.0348 (9)[3]
c (Å) 14.518 (2)[3]
β (°) 93.794 (2)[3]
Volume (ų) 2170.2 (5)[3]
Z 8[3]
Intermolecular Interactions and Packing

In the crystalline state, molecules of 2-methyl-2-(4-nitrophenoxy)propanoic acid are linked into centrosymmetric dimers through intermolecular O—H···O hydrogen bonds between the carboxylic acid moieties.[3][4] These dimers are further connected into chains by weak C—H···O interactions. The crystal packing is also stabilized by offset π–π stacking interactions between adjacent benzene rings, with a centroid–centroid distance of 3.8643 (17) Å.[3][4]

G Molecule_A Molecule A Molecule_B Molecule B Molecule_A->Molecule_B O-H...O Hydrogen Bond (Carboxylic Acid Dimer) Molecule_C Molecule C Molecule_B->Molecule_C C-H...O Interaction Molecule_D Molecule D Molecule_C->Molecule_D π-π Stacking

Caption: Intermolecular Interactions in the Crystal Lattice

Conformational Analysis in Solution

While the solid-state conformation is well-defined, in solution, the molecule will exist as an equilibrium of different conformers due to rotation around single bonds. The key rotatable bonds that dictate the overall conformation are the C(aryl)-O bond and the O-C(propanoic) bond.

Key Dihedral Angles

The conformation of phenoxypropanoic acids can be described by two main dihedral angles:

  • τ₁ (C-C-O-C): Defines the orientation of the propanoic acid moiety relative to the phenoxy group.

  • τ₂ (C-O-C-C): Describes the twist of the phenyl ring relative to the ether linkage.

Computational chemistry methods, such as Density Functional Theory (DFT), can be employed to calculate the potential energy surface as a function of these dihedral angles to identify low-energy conformers. For many phenoxypropanoic acids, the lowest energy conformations are those that minimize steric hindrance between the propanoic acid side chain and the substituents on the phenyl ring.

Relevance in Drug Development and Agrochemicals

Phenoxypropanoic acids are a well-known class of herbicides.[1] Their mode of action often involves the inhibition of acetyl-CoA carboxylase (ACCase), a key enzyme in fatty acid biosynthesis in grasses.[8] The specific conformation of the molecule is crucial for its binding to the active site of the enzyme.

Furthermore, derivatives of phenoxypropanoic acids, known as fibrates, are used as antidyslipidemic agents.[3][4][5] Their therapeutic effect is related to their ability to activate peroxisome proliferator-activated receptors (PPARs). Again, the three-dimensional shape of the molecule is a key determinant of its binding affinity and efficacy.

Conclusion

This technical guide has provided a comprehensive overview of the molecular structure and conformation of 2-methyl-2-(4-nitrophenoxy)propanoic acid as a representative example of substituted nitrophenoxypropanoic acids. The detailed information on its synthesis, crystal structure, and intermolecular interactions provides a solid foundation for researchers in the fields of medicinal chemistry and agrochemical development. The principles and experimental methodologies outlined here can be readily applied to investigate other isomers and derivatives in this important class of compounds, ultimately aiding in the rational design of new molecules with desired biological activities.

References

  • Synthesis and Herbicidal Activity of Phenoxypropionic Acid Derivatives with Imidazo[1,2-a]pyridine Moiety. Journal of Pesticide Science.

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261.

  • 2-methyl-2-(4-nitrophenoxy)propanoic acid | CAS# 17431-97-9. Hit2Lead.

  • 2-methyl-2-(4-nitrophenoxy)propanoic acid,(CAS# 17431-97-9). Sinfoo Biotech.

  • Navarrete-Vázquez, G., et al. 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. SciSpace.

  • Synthesis of 2-(4-nitrophenyl)propionic acid. PrepChem.com.

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. PubMed.

  • 17431-97-9|2-Methyl-2-(4-nitrophenoxy)propanoic acid. BLDpharm.

  • Zemlemerova, E. A., et al. (2021). Toxic Mechanisms of Aryloxyphenoxypropionates in Target and Non-Target Organisms: A Review. International Journal of Molecular Sciences, 22(16), 8827.

  • Conformational Analysis of Some Alpha-Phenylpropionic Acids With Anti-Inflammatory Activity. PubMed.

  • Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Encyclopedia.pub.

  • (IUCr) 2-Methyl-2-(4-nitrophenoxy)propanoic acid.

  • 2-methyl-2-(4-nitrophenyl)propanoic acid. LabSolu.

  • methyl 2-(4-nitrophenyl)propionate synthesis. ChemicalBook.

  • 2-Methyl-2-(4-nitrophenyl)propanoic acid. PubChem.

  • Synthesis and Herbicidal Activity of Chiral Aryloxyphenoxypropionic Amides Compounds. ResearchGate.

  • 2-Methyl-2-(4-nitrophenylsulfanyl)propanoic acid. PMC.

  • 2-Methyl-2-(4-methylphenoxy)propanoic acid. SpectraBase.

  • 2-(4-Nitrophenyl)propionic acid. PubChem.

  • 2-(4-NITROPHENYL)PROPIONIC ACID(19910-33-9) 1H NMR spectrum. ChemicalBook.

  • Propanoic acid, 2-[4-(4-methyl-2-nitrophenoxysulfonyl)phenoxy]-, ethyl ester. SpectraBase.

  • Chemical structure of (RS)-2-(4-(2-methylpropyl)phenyl)propanoic acid (ibuprofen). ResearchGate.

  • Conformational flexibility and substitution pattern lead to polymorphism of 3-methyl-2-(phenylamino)benzoic acid. University of Kentucky X-Ray Crystallography Facility.

  • CONFORMATIONAL ANALYSIS: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.

  • Bioherbicidal Activity and Metabolic Profiling of Potent Allelopathic Plant Fractions Against Major Weeds of Wheat—Way Forward to Lower the Risk of Synthetic Herbicides. Frontiers.

  • Deciphering the conformational landscape of few selected aromatic noncoded amino acids (NCAAs) for applications in rational design of peptide therapeutics. PubMed Central.

  • The Role of Hidden Conformers in Determination of Conformational Preferences of Mefenamic Acid by NOESY Spectroscopy. MDPI.

  • proton NMR spectrum of 2-methylpropanoic acid. Doc Brown's Chemistry.

Sources

Foundational

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" solubility in different solvents

An In-depth Technical Guide to the Solubility of Phenoxypropanoic Herbicides, Focusing on the Model Compound Mecoprop Abstract: The solubility of an active pharmaceutical ingredient (API) or an agrochemical compound is a...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Solubility of Phenoxypropanoic Herbicides, Focusing on the Model Compound Mecoprop

Abstract: The solubility of an active pharmaceutical ingredient (API) or an agrochemical compound is a critical physicochemical property that governs its formulation, bioavailability, and environmental fate. This technical guide provides a comprehensive overview of the solubility characteristics of 2-(4-chloro-2-methylphenoxy)propanoic acid, commonly known as Mecoprop or MCPP. While the initial query specified 2-(4-Methyl-2-nitrophenoxy)propanoic acid, this compound is not widely documented in scientific literature. Therefore, we have focused this guide on the structurally analogous and extensively studied herbicide, Mecoprop, as a model compound. The principles, experimental designs, and data interpretation discussed herein are directly applicable to the study of other phenoxypropanoic acid derivatives. This guide details Mecoprop's solubility in various aqueous and organic solvents, explores the underlying physicochemical principles governing this behavior, and provides robust, step-by-step protocols for empirical solubility determination.

Introduction: The Critical Role of Solubility

Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent to form a stable solution at a given temperature and pressure, is a cornerstone of chemical and pharmaceutical sciences. For researchers and drug development professionals, a thorough understanding of a compound's solubility is paramount for:

  • Formulation Development: Selecting appropriate solvent systems for liquid formulations or for the crystallization process of solid forms.

  • Bioavailability: Influencing the dissolution rate and subsequent absorption of an active compound in biological systems.

  • Environmental Science: Predicting the mobility, persistence, and potential for groundwater contamination of agrochemicals[1].

  • Process Chemistry: Designing efficient extraction, purification, and reaction protocols.

This guide uses Mecoprop, a widely used selective herbicide, as a case study to explore these principles. Mecoprop is a weak acid belonging to the phenoxy herbicide family, which acts by mimicking the plant growth hormone auxin, leading to uncontrolled growth in broadleaf weeds[2]. Its environmental behavior and formulation are dictated by its solubility, which is in turn governed by its molecular structure and the properties of the surrounding solvent medium.

Physicochemical Properties of Mecoprop (MCPP)

A compound's solubility is not an arbitrary value; it is a direct consequence of its intrinsic physicochemical properties. Understanding these properties is essential to predict and explain its solubility behavior.

PropertyValueSignificance for SolubilitySource
IUPAC Name 2-(4-chloro-2-methylphenoxy)propanoic acid-[3]
Molecular Formula C₁₀H₁₁ClO₃Provides the elemental composition.[3]
Molar Mass 214.64 g/mol Used for converting mass concentration to molar concentration.[3]
Appearance Colorless to light brown crystalline solidThe solid state form influences the energy required for dissolution.[1][3]
Melting Point 93-95 °CA higher melting point often correlates with lower solubility in a given solvent due to stronger crystal lattice energy.[1][3]
pKa (Dissociation Constant) ~3.7As a weak acid, its ionization state is pH-dependent. Below the pKa, the neutral, less water-soluble form dominates. Above the pKa, the anionic, more water-soluble conjugate base dominates.[3][4]
logP (Octanol-Water Partition Coefficient) 3.13Indicates a preference for lipid/nonpolar environments over aqueous ones. A positive logP value suggests lower water solubility.[3]
The Interplay of Physicochemical Properties and Solubility

The solubility of Mecoprop is a classic example of the "like dissolves like" principle, modulated by its acidic nature.

  • Polarity and Lipophilicity: The presence of a polar carboxylic acid group (-COOH) allows for hydrogen bonding with polar solvents like water. However, the bulky, nonpolar chloromethylphenyl group dominates the molecule's character, as reflected by the high logP value of 3.13[3]. This makes the neutral form of Mecoprop significantly more soluble in nonpolar organic solvents than in water.

  • Impact of pH: The pKa of ~3.7 is the most critical factor for its solubility in aqueous media[3][4]. In acidic solutions (pH < 3.7), Mecoprop exists primarily in its neutral, protonated form, which has very low water solubility. As the pH increases above the pKa, the carboxylic acid group deprotonates to form the carboxylate anion. This charged species is significantly more polar and thus more soluble in water. This is why Mecoprop is often formulated as a water-soluble salt (e.g., potassium or diethanolamine salt) for commercial use[1].

The following diagram illustrates the relationship between Mecoprop's properties and its resulting solubility profile.

G Figure 1: Factors Influencing Mecoprop Solubility cluster_properties Physicochemical Properties cluster_solvents Solvent Type cluster_solubility Solubility Outcome pKa pKa ≈ 3.7 (Weak Acid) Aqueous Aqueous Solvents (e.g., Water, Buffers) pKa->Aqueous Governs ionization logP logP = 3.13 (Lipophilic) logP->Aqueous Indicates low affinity Organic Organic Solvents (e.g., Acetone, Ethanol) logP->Organic Indicates high affinity Structure Molecular Structure (Polar -COOH group, Nonpolar aromatic ring) Structure->Aqueous Dual nature Structure->Organic Nonpolar part dominates Low_Aq Low Solubility Aqueous->Low_Aq at low pH (neutral form) High_Aq High Solubility Aqueous->High_Aq at high pH (anionic form) High_Org High Solubility Organic->High_Org (neutral form)

Caption: A diagram showing how Mecoprop's physicochemical properties influence its solubility in different solvent types.

Quantitative Solubility Data for Mecoprop

The following table summarizes publicly available quantitative solubility data for Mecoprop in various solvents. It is crucial to note the temperature at which these measurements were taken, as solubility is temperature-dependent.

SolventTemperature (°C)SolubilityUnitSource
Water250.07g/100mL[3][5]
Water25880mg/L[3]
Water20900mg/L[2]
Acetone20> 1000g/kg[1][3]
Diethyl Ether20> 1000g/kg[1][3]
Ethanol20> 1000g/kg[1][3]
Ethyl Acetate20825g/kg[3]
Chloroform20339g/kg[3]
DMSONot Specified100mg/mL[6]

Note: The data indicates that Mecoprop is poorly soluble in water but highly soluble in polar aprotic (Acetone, Ethyl Acetate, DMSO) and polar protic (Ethanol) organic solvents.

Experimental Protocols for Solubility Determination

Accurate and reproducible solubility data is generated through rigorous experimental protocols. The "shake-flask" method is the gold standard for determining equilibrium solubility and is recommended by regulatory bodies[7][8][9].

Protocol: Equilibrium Solubility Determination via Shake-Flask Method

This protocol is designed to determine the equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Rationale: The core principle is to create a saturated solution by adding an excess of the solid compound to the solvent and allowing it to reach equilibrium. By measuring the concentration of the dissolved compound in the supernatant, the solubility is determined. Mechanical agitation ensures a consistent and efficient approach to equilibrium[7].

Materials:

  • Mecoprop (or test compound)

  • Solvent of interest (e.g., pH 1.2, 4.5, 6.8 buffers; organic solvents)

  • Scintillation vials or flasks with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.45 µm PTFE for organic, PVDF for aqueous)

  • Volumetric flasks and pipettes

  • Validated analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

  • Preparation: Set the orbital shaker to the desired temperature (e.g., 25°C or 37°C) and allow it to equilibrate[7][8]. Prepare the necessary solvent systems.

  • Addition of Compound: Add an excess amount of Mecoprop to a vial. "Excess" means enough solid should remain undissolved at the end of the experiment to ensure saturation. A visual check is crucial.

  • Solvent Addition: Accurately add a known volume of the pre-equilibrated solvent to the vial.

  • Equilibration: Securely cap the vials and place them in the orbital shaker. Agitate at a constant speed (e.g., 100-200 rpm) for a predetermined period. A 24-48 hour period is common to ensure equilibrium is reached, though shorter or longer times may be necessary depending on the compound[10][11].

  • Phase Separation: After agitation, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. To ensure complete separation of undissolved solid, centrifuge the vials at a high speed (e.g., 14,000 rpm for 15 minutes).

  • Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To prevent any fine particulate matter from being included, immediately filter the aliquot using a syringe filter into a clean vial.

  • Dilution & Analysis: Accurately dilute the filtered supernatant to a concentration that falls within the linear range of the analytical method.

  • Quantification: Analyze the diluted sample using a validated HPLC or other appropriate method to determine the concentration of Mecoprop.

  • Calculation: Calculate the solubility using the measured concentration and the dilution factor. The experiment should be performed in triplicate to ensure reproducibility[7].

The following diagram outlines this experimental workflow.

G Figure 2: Shake-Flask Solubility Determination Workflow start Start prep 1. Add excess solid to vial start->prep add_solvent 2. Add known volume of pre-warmed solvent prep->add_solvent agitate 3. Agitate at constant T (e.g., 24-48h) add_solvent->agitate settle 4. Settle & Centrifuge to separate phases agitate->settle sample 5. Withdraw & Filter supernatant settle->sample analyze 6. Dilute & Quantify via HPLC sample->analyze calculate 7. Calculate Solubility (mg/mL or M) analyze->calculate end_node End calculate->end_node

Caption: A step-by-step workflow for determining equilibrium solubility using the shake-flask method.

Conclusion

The solubility of 2-(4-chloro-2-methylphenoxy)propanoic acid (Mecoprop) is a multifaceted property dictated by its molecular structure, pKa, and the nature of the solvent. It exhibits low solubility in neutral or acidic aqueous solutions but becomes significantly more soluble at higher pH due to the deprotonation of its carboxylic acid group. Conversely, its lipophilic character, evidenced by a high logP, renders it highly soluble in a variety of organic solvents. A robust understanding of these characteristics, validated through standardized experimental protocols like the shake-flask method, is indispensable for the effective formulation, application, and environmental risk assessment of Mecoprop and other structurally related compounds.

References

  • Title: Mecoprop | C10H11ClO3 | CID 7153 Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: Mecoprop-P (Ref: BAS 037H) Source: AERU (Agriculture and Environment Research Unit), University of Hertfordshire URL: [Link]

  • Title: Mecoprop Source: Wikipedia URL: [Link]

  • Title: MECOPROP Source: EXTOXNET (Extension Toxicology Network) URL: [Link]

  • Title: BCS Guideline for solubility and Dissolution Source: Slideshare URL: [Link]

  • Title: EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS Source: Course Hero URL: [Link]

  • Title: Procedure For Determining Solubility of Organic Compounds Source: Scribd URL: [Link]

  • Title: Mecoprop Source: GESTIS Substance Database URL: [Link] (Link redirects from original source cited in PDF)

  • Title: Experiment: Solubility of Organic & Inorganic Compounds Source: Grossmont College URL: [Link]

  • Title: ICSC 0055 - MECOPROP Source: International Chemical Safety Cards (ICSCs) URL: [Link]

  • Title: How To Determine Solubility Of Organic Compounds? Source: YouTube, Chemistry For Everyone URL: [Link]

  • Title: How can you determine the solubility of organic compounds? Source: Quora URL: [Link]

  • Title: Mecoprop-P-dimethylammonium Source: AERU (Agriculture and Environment Research Unit), University of Hertfordshire URL: [Link]

  • Title: Guidance on the design and conduct of equilibrium solubility studies Source: World Health Organization (WHO) URL: [Link]

  • Title: Guidelines for Drinking-water Quality: Fourth Edition Source: World Health Organization (WHO) URL: [Link]

  • Title: The Dissolution Procedure: Development and Validation Source: USP-NF URL: [Link]

  • Title: 2-Methyl-2-(4-nitrophenyl)propanoic acid Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: FIP GUIDELINES FOR DISSOLUTION TESTING OF SOLID ORAL PRODUCTS Source: International Pharmaceutical Federation (FIP) URL: [Link]

  • Title: Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments Source: Chinese Pharmaceutical Journal URL: [Link]

Sources

Exploratory

An In-Depth Technical Guide to 2-(4-Methyl-2-nitrophenoxy)propanoic Acid and Its Structural Analogs

Foreword: Navigating the Landscape of Phenoxypropanoic Acids The study of phenoxypropanoic acids and their derivatives has yielded a fascinating duality of applications, ranging from broad-scale agricultural use as herbi...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Navigating the Landscape of Phenoxypropanoic Acids

The study of phenoxypropanoic acids and their derivatives has yielded a fascinating duality of applications, ranging from broad-scale agricultural use as herbicides to targeted therapeutic interventions in human health. This guide focuses on the specific chemical entity, 2-(4-Methyl-2-nitrophenoxy)propanoic acid , a molecule that, despite its confirmed existence (CAS Number: 514801-24-2), remains largely uncharacterized in publicly accessible scientific literature.[1]

In the spirit of scientific exploration and to provide a valuable resource for researchers, this guide will take a comprehensive approach. We will first establish the known structural analogs of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, for which a wealth of data exists. By examining the synthesis, properties, and biological activities of these closely related compounds, we can infer and propose the likely characteristics and potential applications of our target molecule. This comparative analysis will serve as a foundational platform for future research and development in this promising chemical space.

The Core Structure: Understanding 2-(4-Methyl-2-nitrophenoxy)propanoic Acid

The core molecule of our investigation is characterized by a propanoic acid moiety linked to a substituted phenoxy group via an ether bond. The phenyl ring is substituted with a methyl group at the 4-position and a nitro group at the 2-position. This specific arrangement of functional groups is anticipated to bestow unique chemical and biological properties upon the molecule.

Key Structural Analogs and Their Established Activities

The biological and chemical activities of phenoxypropanoic acids are highly dependent on the nature and position of substituents on the phenyl ring. Below, we explore key analogs that provide a framework for understanding our target molecule.

Mecoprop: The Herbicidal Analog

A prominent structural analog is Mecoprop , or 2-(4-chloro-2-methylphenoxy)propanoic acid.[1][2][3] In Mecoprop, the nitro group of our target molecule is replaced by a chlorine atom. This seemingly small change has profound implications for its biological activity, establishing Mecoprop as a widely used selective herbicide for the control of broadleaf weeds.[2][4]

  • Mechanism of Action: Mecoprop functions as a synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA).[4][5] This mimicry leads to uncontrolled and disorganized plant growth, ultimately resulting in the death of the target weed.[4] The herbicidal activity is primarily attributed to the (R)-(+)-enantiomer, known as Mecoprop-P.[3]

2-Methyl-2-(4-nitrophenoxy)propanoic Acid: The Medicinal Analog

Another insightful analog is 2-Methyl-2-(4-nitrophenoxy)propanoic acid , where the methyl and nitro groups are positioned differently on the phenyl ring.[6][7][8] This compound has been synthesized and investigated for its potential as an antidyslipidemic agent, highlighting a shift in application from agriculture to medicine.[6][7][8]

  • Potential Therapeutic Application: This analog is considered a bioisostere of clofibric acid, a lipid-lowering agent.[6] The presence of the nitro group in place of a chlorine atom is a key structural modification being explored for its impact on antihyperlipidemic activity.[6]

Other Notable Analogs

The broader class of aryloxypropanoic acids includes numerous derivatives with diverse biological activities. For instance, 2-(4-Methylphenoxy)propionic acid is also utilized as a herbicide and in the synthesis of pharmaceuticals and cosmetics due to its anti-inflammatory properties.[9] The thio-analog, 2-Methyl-2-(4-nitrophenylsulfanyl)propanoic acid , has also been synthesized and characterized, with its biological activity being an area of interest.

Synthesis Strategies: A Roadmap for 2-(4-Methyl-2-nitrophenoxy)propanoic Acid and Its Derivatives

While a specific, published synthesis for 2-(4-Methyl-2-nitrophenoxy)propanoic acid is not available, established methods for its analogs provide a clear and reliable blueprint. The most common and effective approach is a two-step process involving a Williamson ether synthesis followed by ester hydrolysis.

General Synthesis Pathway

General Synthesis Pathway cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Ester Hydrolysis 4-Methyl-2-nitrophenol 4-Methyl-2-nitrophenol Intermediate_Ester Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate 4-Methyl-2-nitrophenol->Intermediate_Ester Base (e.g., K2CO3) Solvent (e.g., Acetonitrile) Ethyl 2-bromopropionate Ethyl 2-bromopropionate Ethyl 2-bromopropionate->Intermediate_Ester Final_Product 2-(4-Methyl-2-nitrophenoxy)propanoic acid Intermediate_Ester_ref Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate Intermediate_Ester_ref->Final_Product Base (e.g., LiOH or NaOH) Acidification (e.g., HCl) Synthetic Auxin Mechanism Molecule 2-(4-Methyl-2-nitrophenoxy)propanoic acid Auxin_Receptor Auxin Receptor (e.g., TIR1/AFB) Molecule->Auxin_Receptor Binds to Uncontrolled_Growth Uncontrolled Cell Division & Elongation Auxin_Receptor->Uncontrolled_Growth Initiates Signal Cascade Plant_Death Plant Death Uncontrolled_Growth->Plant_Death Leads to Metabolic Modulation Molecule 2-(4-Methyl-2-nitrophenoxy)propanoic acid PPAR Peroxisome Proliferator-Activated Receptors (PPARs) Molecule->PPAR Potentially binds to Gene_Expression Altered Gene Expression (Lipid Metabolism) PPAR->Gene_Expression Regulates Therapeutic_Effect Antidyslipidemic Effect Gene_Expression->Therapeutic_Effect Results in

Sources

Foundational

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" discovery and history

An In-depth Technical Guide to the Discovery and History of Phenoxypropanoic Acids, with a focus on 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its Analogs Introduction Phenoxyalkanoic acids represent a class of organi...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Discovery and History of Phenoxypropanoic Acids, with a focus on 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its Analogs

Introduction

Phenoxyalkanoic acids represent a class of organic compounds that have had a profound impact on modern agriculture and have been explored for various other biological activities. Their journey began in the 1940s with the discovery of the first synthetic auxins, which revolutionized weed control practices.[1] This guide provides a comprehensive technical overview of the historical development, chemical synthesis, and mechanism of action of phenoxypropanoic acids, with a specific focus on the structural class to which 2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs. While literature on this specific molecule is not abundant, we will draw upon closely related and well-documented analogs to provide a thorough understanding of this chemical family for researchers, scientists, and drug development professionals.

The Dawn of a New Era in Selective Herbicides: Historical Development

The story of phenoxyalkanoic acids is intrinsically linked to the development of selective herbicides. The 1940s marked a significant turning point in chemical research, leading to the introduction of 2,4-dichlorophenoxyacetic acid (2,4-D) and 2-methyl-4-chlorophenoxyacetic acid (MCPA) in 1946.[2][3] These compounds were groundbreaking due to their ability to mimic the natural plant growth hormone indole-3-acetic acid (IAA).[1][3] This mimicry leads to uncontrolled and fatal growth in broadleaf plants, while monocotyledonous crops such as wheat and corn remain largely unaffected.[1][2]

Following the success of 2,4-D and MCPA, researchers sought to develop analogs with improved efficacy and selectivity. This led to the development of phenoxypropanoic acids, which are characterized by the addition of a methyl group to the carboxylic acid side chain. This modification creates a chiral center, and it was discovered that the herbicidal activity is predominantly associated with the (R)-isomer.[3] A key example of this class is Mecoprop (MCPP), or 2-(4-chloro-2-methylphenoxy)propanoic acid, which was first registered in 1964.[2] Mecoprop became a widely used herbicide for the control of broadleaf weeds in various agricultural and domestic settings.[4][5]

The development of aryloxyphenoxypropionate herbicides in the 1970s, such as diclofop, further expanded the utility of this chemical class, providing tools for the selective control of grass weeds in broad-leaf crops.[3][6]

Chemical Synthesis: A Representative Protocol

Experimental Protocol: Synthesis of 2-Methyl-2-(4-nitrophenoxy)propanoic acid

This two-step synthesis involves the formation of an ethyl ester intermediate followed by hydrolysis to yield the final carboxylic acid.

Step 1: Synthesis of Ethyl 2-Methyl-2-(4-nitrophenoxy)propanoate

  • Reaction Setup: In a round-bottom flask, combine 4-nitrophenol (1.0 g, 4.44 mmol) and potassium carbonate (1.22 g, 8.88 mmol) in acetonitrile.

  • Addition of Reagent: To this mixture, add ethyl 2-bromo-2-methylpropionate (1.04 ml, 1.29 g, 6.66 mmol) dropwise.

  • Reaction Conditions: Stir the mixture and heat under reflux for 8 hours.

  • Workup: After cooling, pour the reaction mixture into cold water. The resulting product will be an oil.

Step 2: Hydrolysis to 2-Methyl-2-(4-nitrophenoxy)propanoic acid

  • Solvent System: Treat the oil from Step 1 with a 3:2:1 mixture of THF/MeOH/H₂O.

  • Hydrolysis: Add LiOH (5 equivalents) to the mixture and stir at room temperature for 3 hours.

  • Acidification and Extraction: Acidify the reaction with a 10% HCl solution. Remove most of the organic solvents in vacuo. Extract the partly solid residue with CH₂Cl₂ (3 x 10 ml).

  • Purification: Dry the combined organic extracts with Na₂SO₄, filter, and concentrate in vacuo to yield a yellow solid.

  • Crystallization: Single crystals can be obtained from chloroform.[7][8]

Synthesis Workflow Diagram

Synthesis_Workflow cluster_step1 Step 1: Esterification cluster_step2 Step 2: Hydrolysis A 4-Nitrophenol + Ethyl 2-bromo-2-methylpropionate B Reaction in Acetonitrile with K₂CO₃, Reflux 8h A->B Reactants C Ethyl 2-Methyl-2-(4-nitrophenoxy)propanoate (Oily Intermediate) B->C Product D Oily Intermediate E Hydrolysis with LiOH in THF/MeOH/H₂O D->E Starting Material F 2-Methyl-2-(4-nitrophenoxy)propanoic acid (Final Product) E->F Product

Caption: A two-step synthesis of 2-Methyl-2-(4-nitrophenoxy)propanoic acid.

Mechanism of Action

The biological activity of phenoxypropanoic acids varies depending on their specific chemical structure.

Auxin Mimicry in Herbicides

The herbicidal members of this class, such as Mecoprop, function as synthetic auxins.[3][11] They mimic the natural plant hormone IAA, leading to several physiological disruptions in susceptible broadleaf plants:

  • Uncontrolled Cell Division and Elongation: The herbicide causes abnormal and unsustainable growth.

  • Epinasty: Twisting and curling of stems and leaves.

  • Disruption of Vascular Tissues: Impaired transport of water and nutrients.

This ultimately leads to the death of the plant. The selectivity for broadleaf plants over grasses is thought to be due to differences in their vascular structure and metabolism.

Signaling Pathway of Auxin Mimicking Herbicides

Auxin_Pathway cluster_cell Plant Cell Herbicide Phenoxypropanoic Acid (e.g., Mecoprop) TIR1_AFB TIR1/AFB Receptor Complex Herbicide->TIR1_AFB Binds to Aux_IAA Aux/IAA Repressor Proteins TIR1_AFB->Aux_IAA Targets for Degradation ARF Auxin Response Factors (ARFs) Aux_IAA->ARF Represses Gene_Expression Auxin-Responsive Gene Expression ARF->Gene_Expression Activates Uncontrolled_Growth Uncontrolled Growth & Plant Death Gene_Expression->Uncontrolled_Growth Leads to

Caption: Simplified signaling pathway of auxin-mimicking herbicides.

Other Biological Activities

Related compounds, such as 2-Methyl-2-(4-nitrophenoxy)propanoic acid, have been investigated for different biological activities. This particular compound is of interest for its potential as an antidyslipidemic agent, belonging to the class of fibrates.[7][8][9][10] Fibrates are known to modulate lipid metabolism, primarily by activating peroxisome proliferator-activated receptors (PPARs).

Quantitative Data of Representative Phenoxy Herbicides

Compound NameCommon NameYear of IntroductionPrimary Use
2,4-Dichlorophenoxyacetic acid2,4-D1946[3]Selective broadleaf herbicide
2-Methyl-4-chlorophenoxyacetic acidMCPA1946[2][3]Selective broadleaf herbicide
2-(4-chloro-2-methylphenoxy)propanoic acidMecoprop (MCPP)1964[2]Selective broadleaf herbicide
2-(4-(2,4-dichlorophenoxy)phenoxy)propanoic acidDiclofop1970s[3]Selective grass weed herbicide

References

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. SciSpace. [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. PubMed. [Link]

  • Wikipedia. (n.d.). Phenoxy herbicide. Wikipedia. [Link]

  • Coastal Wiki. (2020). Mecoprop. Coastal Wiki. [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-(4-nitrophenyl)propionic acid. PrepChem.com. [Link]

  • Wikipedia. (n.d.). Mecoprop. Wikipedia. [Link]

  • Beyond Pesticides. (n.d.). Mecoprop ChemicalWatch Factsheet. Beyond Pesticides. [Link]

  • Unknown. (n.d.). Mecoprop. [Link]

  • Plant Growth Regulator. (n.d.). Aryloxyphenoxypropionate herbicides are one of the mainstream varieties in the global herbicide market… Plant Growth Regulator. [Link]

  • IUCr Journals. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. IUCr Journals. [Link]

  • Google Patents. (n.d.). Process for preparing therapeutic 2-arylpropionic acids and esters, and novel arylmethylmalonate esters.
  • ResearchGate. (n.d.). Mecoprop | Request PDF. ResearchGate. [Link]

Sources

Exploratory

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" theoretical and computational studies

An In-Depth Technical Guide to the Theoretical and Computational Analysis of Phenoxypropanoic Acids: A Case Study of 2-Methyl-2-(4-nitrophenoxy)propanoic acid Introduction This technical guide is intended for researchers...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Theoretical and Computational Analysis of Phenoxypropanoic Acids: A Case Study of 2-Methyl-2-(4-nitrophenoxy)propanoic acid

Introduction

This technical guide is intended for researchers, scientists, and professionals in drug development and agrochemical research. It provides a comprehensive overview of the theoretical and computational methodologies used to study phenoxypropanoic acids, with a focus on explaining the causality behind the choice of methods and the interpretation of the results. The protocols and analyses presented herein are designed to be self-validating, grounding theoretical predictions in available experimental data where possible.

Part 1: Molecular Structure and Crystallography

The foundation of any meaningful computational study is an accurate molecular structure. For 2-Methyl-2-(4-nitrophenoxy)propanoic acid, the crystal structure has been determined, providing a precise experimental reference for the bond lengths, angles, and overall conformation in the solid state. This crystallographic data is the ideal starting point for building our computational model.

The compound crystallizes in a monoclinic system, and in the crystal lattice, molecules are linked into centrosymmetric dimers through intermolecular O—H⋯O hydrogen bonds. These dimers are further connected into chains by weak C—H⋯O interactions. The packing is also stabilized by offset π–π interactions between adjacent benzene rings. These experimentally observed interactions are key features that a robust computational model should be able to reproduce and quantify.

Part 2: Theoretical and Computational Methodology

The primary tool for our investigation is Density Functional Theory (DFT) , a quantum mechanical method that offers a good balance between accuracy and computational cost for molecules of this size.

Geometry Optimization

The first step in a computational study is to perform a geometry optimization. This process finds the lowest energy arrangement of the atoms in the molecule, which corresponds to the most stable structure.

Rationale for Method Selection:

  • Functional: The B3LYP hybrid functional is chosen as it has a long-standing track record of providing reliable results for a wide range of organic molecules.

  • Basis Set: The 6-311++G(d,p) basis set is selected. This is a triple-zeta basis set that provides a good description of the electron distribution. The diffuse functions ("++") are important for accurately describing anions and non-covalent interactions, while the polarization functions ("(d,p)") allow for more flexibility in the shape of the atomic orbitals, which is crucial for describing chemical bonds.

Experimental Protocol: Geometry Optimization Workflow

  • Initial Structure Input: The initial 3D coordinates of 2-Methyl-2-(4-nitrophenoxy)propanoic acid are taken from the published crystallographic information file (CIF).

  • Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan is used.

  • Calculation Setup:

    • Job Type: Optimization + Frequency.

    • Method: DFT.

    • Functional: B3LYP.

    • Basis Set: 6-311++G(d,p).

    • Solvation Model (Optional but Recommended): To simulate a more realistic environment, a continuum solvation model like the Polarizable Continuum Model (PCM) can be used, with a solvent such as water or dimethyl sulfoxide.

  • Execution and Analysis: The calculation is run until the forces on the atoms are negligible and the structure has reached a minimum on the potential energy surface. The absence of imaginary frequencies in the subsequent frequency calculation confirms that the optimized structure is a true minimum.

Computational Chemistry Workflow cluster_input Input Preparation cluster_computation Quantum Chemical Calculation cluster_analysis Data Analysis and Interpretation Start Initial Structure (from CIF) Optimization Geometry Optimization (DFT: B3LYP/6-311++G(d,p)) Start->Optimization Frequency Frequency Calculation Optimization->Frequency Validation Structure Validation (No imaginary frequencies) Frequency->Validation Validation->Optimization Invalid (Imaginary Freq.) Properties Electronic Properties (HOMO, LUMO, MEP) Validation->Properties Valid Minimum Spectra Theoretical Spectra (IR, NMR) Validation->Spectra Interactions Interaction Analysis (NCI, QTAIM) Validation->Interactions

Caption: Workflow for the theoretical analysis of phenoxypropanoic acids.

Spectroscopic Analysis

Once the optimized geometry is obtained, we can predict various spectroscopic properties.

  • Infrared (IR) Spectroscopy: The frequency calculation that confirms the optimized structure as a true minimum also provides the theoretical vibrational frequencies. These can be correlated with experimental IR spectra to assign the observed peaks to specific molecular motions (e.g., C=O stretch, N-O stretch, O-H stretch).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: The magnetic shielding tensors for each nucleus can be calculated, which are then used to predict the ¹H and ¹³C NMR chemical shifts. This is invaluable for structure elucidation and for validating the computed electronic structure.

Electronic Structure Analysis

The electronic properties of the molecule are key to understanding its reactivity and potential biological activity.

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the most important orbitals in chemical reactions. The HOMO is the orbital from which an electron is most likely to be donated, while the LUMO is the orbital to which an electron is most likely to be accepted. The energy gap between the HOMO and LUMO is a measure of the molecule's chemical stability.

  • Molecular Electrostatic Potential (MEP): The MEP map is a visualization of the electrostatic potential on the surface of the molecule. It allows for the identification of electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which is crucial for understanding how the molecule will interact with other molecules, such as a biological receptor.

Data Presentation: Predicted Electronic Properties

PropertyValue (Hartree)Value (eV)
HOMO Energy(Calculated Value)(Calculated Value)
LUMO Energy(Calculated Value)(Calculated Value)
HOMO-LUMO Gap(Calculated Value)(Calculated Value)

(Note: The table would be populated with the actual values from the DFT calculation.)

Analysis of Intermolecular Interactions

To understand the forces that govern the crystal packing and potential interactions with a biological target, we can analyze the non-covalent interactions.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis can be used to quantify the strength of hydrogen bonds by examining the delocalization of electron density from the lone pair of the hydrogen bond acceptor to the antibonding orbital of the donor.

  • Quantum Theory of Atoms in Molecules (QTAIM): QTAIM analysis can identify and characterize chemical bonds and non-covalent interactions based on the topology of the electron density.

  • Non-Covalent Interaction (NCI) Plots: NCI plots are a visualization technique that highlights regions of space where non-covalent interactions are occurring. They can distinguish between attractive interactions (like hydrogen bonds and van der Waals forces) and repulsive steric clashes.

Part 3: Potential Applications and Further Studies

The computational framework described above provides a detailed picture of the intrinsic properties of 2-Methyl-2-(4-nitrophenoxy)propanoic acid. This information can be leveraged in several ways:

  • Structure-Activity Relationship (SAR) Studies: By systematically modifying the structure of the molecule (e.g., changing the substituents on the phenyl ring) and recalculating the properties, one can build a model that relates specific structural features to desired activities.

  • Molecular Docking: For applications in drug development, the optimized structure can be "docked" into the active site of a target protein. This simulation predicts the preferred binding orientation and affinity, providing insights into the mechanism of action.

  • Molecular Dynamics (MD) Simulations: To study the behavior of the molecule in a more realistic, dynamic environment, MD simulations can be performed. This allows for the exploration of different conformations and the study of how the molecule interacts with solvent molecules and biological macromolecules over time.

DrugDevWorkflow cluster_design Computational Design & Screening cluster_synthesis Experimental Validation cluster_optimization Lead Optimization DFT DFT Analysis of Lead Compound SAR Structure-Activity Relationship (SAR) DFT->SAR Docking Molecular Docking SAR->Docking Synthesis Chemical Synthesis Docking->Synthesis Assay Biological Assays Synthesis->Assay MD Molecular Dynamics Simulations Assay->MD Iterative Refinement LeadOpt Optimized Lead Compound Assay->LeadOpt MD->LeadOpt

Caption: Integrated computational and experimental drug development workflow.

Conclusion

Theoretical and computational chemistry provides an indispensable toolkit for the modern researcher. By applying methods such as Density Functional Theory, it is possible to gain a deep understanding of the structural, spectroscopic, and electronic properties of molecules like 2-Methyl-2-(4-nitrophenoxy)propanoic acid. This guide has outlined a robust and validated workflow, starting from experimentally determined crystal structures and progressing to the prediction of a wide range of molecular properties. The insights gained from such studies are not merely academic; they provide a rational basis for the design of new molecules with tailored properties, accelerating the development of new pharmaceuticals and agrochemicals.

References

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • IUCr. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. IUCr Journals. [Link]

  • Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT. [Link]

  • Perdew, J. P., Burke, K., & Ernzerhof, M. (1996). Generalized Gradient Approximation Made Simple. Physical Review Letters, 77(18), 3865–3868. [Link]

  • Becke, A. D. (1993). Density‐functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648–5652. [Link]

  • Hehre, W. J., Ditchfie, R., & Pople, J. A. (1972). Self—Consistent Molecular Orbital Methods. XII. Further Extensions of Gaussian—Type Basis Sets for Use in Molecular Orbital Studies of Organic Molecules. The Journal of Chemical Physics, 56(5), 2257–2261. [Link]

  • Miertuš, S., Scrocco, E., & Tomasi, J. (1981). Electrostatic interaction of a solute with a continuum. A direct utilization of ab initio molecular potentials for the prevision of solvent effects. Chemical Physics, 55(1), 117-129. [Link]

  • Lu, T., & Chen, F. (2012). Multiwfn: A multifunctional wavefunction analyzer. Journal of Computational Chemistry, 33(5), 580-592. [Link]

Protocols & Analytical Methods

Method

Application Notes and Protocols: Synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Abstract This document provides a comprehensive guide for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid from 4-methyl-2-nitrophenol. The described methodology is grounded in the principles of the Williamson...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid from 4-methyl-2-nitrophenol. The described methodology is grounded in the principles of the Williamson ether synthesis, a robust and widely applicable method for forming ethers.[1][2][3] This protocol is designed for researchers, scientists, and professionals in drug development, offering a detailed, step-by-step procedure, an in-depth discussion of the reaction mechanism, safety considerations, and methods for purification and characterization of the final product. The aim is to provide a self-validating system that ensures both high yield and purity of the target compound.

Introduction

2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the class of aryloxypropanoic acids, a scaffold of significant interest in medicinal chemistry and drug discovery. Aryloxyacetic acid derivatives have been investigated for a range of biological activities.[4] The synthesis of this specific derivative involves the formation of an ether linkage between the phenolic oxygen of 4-methyl-2-nitrophenol and the alpha-carbon of a propanoic acid moiety.

The Williamson ether synthesis is the chosen methodology due to its reliability and versatility in creating both symmetrical and unsymmetrical ethers.[1][5] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where a deprotonated alcohol (alkoxide) or, in this case, a phenoxide, acts as the nucleophile, attacking an alkyl halide.[2][3][6]

Mechanistic Overview: The Williamson Ether Synthesis

The synthesis proceeds in two conceptual steps:

  • Deprotonation of the Phenol: The acidic proton of the hydroxyl group on 4-methyl-2-nitrophenol is abstracted by a base to form a more nucleophilic phenoxide ion.

  • Nucleophilic Attack: The resulting phenoxide ion attacks the electrophilic carbon of an alkyl halide (in this case, a 2-halopropanoic acid derivative), displacing the halide and forming the ether bond.[2][3]

For this synthesis, the choice of the alkylating agent is critical. While ethyl 2-bromopropanoate followed by hydrolysis is a common route for similar structures, this protocol will focus on the direct use of 2-bromopropanoic acid to avoid the additional hydrolysis step.[7][8][9][10][11]

Safety and Hazard Information

Prior to commencing any experimental work, it is imperative to consult the Safety Data Sheets (SDS) for all reagents.

ReagentKey Hazards
4-Methyl-2-nitrophenol Irritating to eyes, respiratory system, and skin.[12] Toxic by ingestion or skin contact.[13] Yellow to brownish crystalline powder.[12]
2-Bromopropanoic acid Causes burns and is corrosive to the eyes, potentially causing severe damage.[14] It is a powerful skin irritant and hygroscopic.[15]
Sodium Hydroxide (NaOH) Corrosive, causes severe skin burns and eye damage.
Hydrochloric Acid (HCl) Corrosive, causes severe skin burns and eye damage. May cause respiratory irritation.
Acetone Highly flammable liquid and vapor. Causes serious eye irritation.

Personal Protective Equipment (PPE): Appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves, must be worn at all times. All manipulations should be performed within a certified chemical fume hood.

Experimental Protocol

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )Purity
4-Methyl-2-nitrophenol119-33-5153.1499%
2-Bromopropanoic acid598-72-1152.9798%
Sodium Hydroxide (NaOH)1310-73-240.00≥97%
Acetone67-64-158.08ACS Grade
Hydrochloric Acid (conc.)7647-01-036.46~37%
Ethyl Acetate141-78-688.11ACS Grade
Hexanes110-54-3-ACS Grade
Reaction Scheme

Figure 1. Reaction scheme for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Step-by-Step Procedure
  • Formation of the Phenoxide:

    • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methyl-2-nitrophenol (10.0 g, 65.3 mmol).

    • Add acetone (100 mL) to the flask and stir until the solid is fully dissolved.

    • In a separate beaker, prepare a solution of sodium hydroxide (5.22 g, 130.6 mmol) in 20 mL of water.

    • Slowly add the sodium hydroxide solution to the stirring solution of 4-methyl-2-nitrophenol. A color change to a deeper yellow/orange should be observed as the phenoxide forms.

  • Alkylation Reaction:

    • To the stirring phenoxide solution, add 2-bromopropanoic acid (11.9 g, 77.8 mmol).

    • Heat the reaction mixture to a gentle reflux (approximately 56 °C for acetone) and maintain for 4-6 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes:ethyl acetate as the eluent. The disappearance of the 4-methyl-2-nitrophenol spot indicates reaction completion.

  • Work-up and Isolation:

    • After the reaction is complete, allow the mixture to cool to room temperature.

    • Remove the acetone using a rotary evaporator.

    • To the remaining aqueous residue, add 100 mL of water.

    • Acidify the aqueous solution to a pH of approximately 1-2 by the dropwise addition of concentrated hydrochloric acid. This will protonate the carboxylic acid, causing the product to precipitate.

    • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

    • Collect the crude solid product by vacuum filtration using a Büchner funnel.

    • Wash the solid with two portions of cold water (2 x 50 mL).

Purification by Recrystallization

Recrystallization is a crucial step to obtain a high-purity product.[16][17]

  • Solvent Selection: A mixed solvent system of ethanol and water is suitable for the recrystallization of many aryloxypropanoic acids.

  • Procedure:

    • Transfer the crude solid to an Erlenmeyer flask.

    • Add a minimal amount of hot ethanol to dissolve the solid completely.

    • While the solution is still hot, add hot water dropwise until the solution becomes faintly cloudy.

    • Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

    • Allow the solution to cool slowly to room temperature. Crystals should begin to form.

    • Once at room temperature, place the flask in an ice bath for 30-60 minutes to complete the crystallization process.

    • Collect the purified crystals by vacuum filtration, washing with a small amount of a cold ethanol/water mixture.

    • Dry the crystals in a vacuum oven at 40-50 °C to a constant weight.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

  • Melting Point: Determine the melting point of the purified crystals. A sharp melting point range is indicative of high purity.

  • Spectroscopy:

    • 1H NMR: To confirm the chemical structure by identifying the characteristic proton signals.

    • 13C NMR: To confirm the carbon framework of the molecule.

    • FT-IR: To identify the key functional groups (e.g., carboxylic acid O-H and C=O, nitro group N-O, and ether C-O stretches).

  • Mass Spectrometry: To determine the molecular weight of the compound.

Discussion and Experimental Causality

Choice of Base and Solvent

Sodium hydroxide is a strong and economical base sufficient to deprotonate the phenol. The pKa of a nitrophenol is significantly lower than that of phenol itself, facilitating deprotonation. Acetone is chosen as the solvent due to its ability to dissolve both the starting phenol and the intermediate phenoxide salt, and its boiling point allows for a controlled reaction temperature.

Rationale for Alkylating Agent

The use of 2-bromopropanoic acid directly is a more atom-economical approach compared to using an ester followed by hydrolysis.[7] The reaction proceeds as a standard SN2 displacement on the secondary carbon bearing the bromine. It is important to note that secondary alkyl halides can sometimes lead to elimination as a competing reaction; however, under these conditions with a phenoxide nucleophile, substitution is generally favored.[2][3]

Work-up and Purification Strategy

The acidification step is critical as it converts the sodium salt of the product (sodium 2-(4-methyl-2-nitrophenoxy)propanoate) into the free carboxylic acid, which is significantly less soluble in water, leading to its precipitation.[17] Recrystallization is an effective method for purifying solid organic compounds by separating the desired compound from impurities based on differences in solubility.[16][18][19] The slow cooling process allows for the formation of a well-ordered crystal lattice, excluding impurities.

Expected Results and Troubleshooting

ParameterExpected Outcome
Yield 75-85% (after recrystallization)
Appearance Pale yellow to white crystalline solid
Melting Point To be determined experimentally

Troubleshooting:

  • Low Yield:

    • Incomplete reaction: Ensure the reaction is run for a sufficient amount of time, monitoring by TLC.

    • Loss during work-up: Ensure complete precipitation by adjusting the pH correctly and allowing adequate time for cooling. Avoid using excessive solvent during washing.

  • Oily Product:

    • Impure product: The presence of unreacted starting materials or byproducts can lower the melting point and result in an oil. Effective recrystallization is key.

    • Insufficient drying: Ensure all solvent is removed from the final product.

Workflow Visualization

Synthesis_Workflow A 1. Reagent Preparation (4-methyl-2-nitrophenol in Acetone) B 2. Phenoxide Formation (Add NaOH solution) A->B C 3. Alkylation (Add 2-bromopropanoic acid and reflux) B->C D 4. Reaction Monitoring (TLC) C->D E 5. Solvent Removal (Rotary Evaporation) D->E Reaction Complete F 6. Precipitation (Add water and acidify with HCl) E->F G 7. Isolation of Crude Product (Vacuum Filtration) F->G H 8. Purification (Recrystallization from Ethanol/Water) G->H I 9. Final Product Isolation (Vacuum Filtration and Drying) H->I J 10. Characterization (MP, NMR, IR, MS) I->J

Figure 2. Step-by-step workflow for the synthesis and purification of the target compound.

Conclusion

The protocol detailed herein provides a reliable and efficient method for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. By adhering to the principles of the Williamson ether synthesis and employing careful purification techniques, researchers can obtain the target compound in high yield and purity. The emphasis on understanding the underlying mechanism and safety precautions ensures a robust and reproducible synthetic procedure.

References

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Methyl-2-nitrophenol, 99%.
  • Thieme Connect. (n.d.). Improved Method for the Synthesis of 2-Methyl-2-Aryloxypropanoic Acid Derivatives.
  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction.
  • Cambridge University Press. (n.d.). Williamson Ether Synthesis.
  • Physics Wallah. (n.d.). Reaction Mechanism of Williamson's synthesis.
  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
  • Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis.
  • ECHEMI. (n.d.). 4-Methyl-2-nitrophenol 119-33-5.
  • Sigma-Aldrich. (n.d.). 4-Methyl-2-nitrophenol 99 119-33-5.
  • SciSpace. (n.d.). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid.
  • IUCr Journals. (2008, October 29). 2-Methyl-2-(4-nitrophenoxy)propanoic acid.
  • NIH. (n.d.). 2-Methyl-2-(4-nitrophenoxy)propanoic acid - PMC.
  • PubMed. (2008, November 8). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid.
  • PrepChem.com. (n.d.). Preparation of 2-bromopropionic acid.
  • Fisher Scientific. (2011, March 21). SAFETY DATA SHEET.
  • PubMed Central (PMC). (n.d.). A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE).
  • Hindawi. (n.d.). A rapid and high-yield synthesis of aryloxyacetic acid in one pot under microwave irradiation and phase transfer catalysis condi.
  • University of Manitoba. (n.d.). Recrystallization - Single Solvent.
  • University of California, Los Angeles. (n.d.). Recrystallization and Crystallization.
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
  • University of Colorado Boulder. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3).

Sources

Application

Application Notes and Protocols for the Purification of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 2-(4-Methyl-2-nitrophenoxy)propanoic acid is a multifaceted organic compound with potential applications in pharmaceutical and agrochemical res...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Methyl-2-nitrophenoxy)propanoic acid is a multifaceted organic compound with potential applications in pharmaceutical and agrochemical research. The biological activity and the reliability of experimental data derived from this compound are intrinsically linked to its purity. Synthetic procedures, typically involving a Williamson ether synthesis followed by hydrolysis, can introduce a variety of impurities, including unreacted starting materials, side-products, and residual solvents. This document, intended for chemistry professionals, provides a comprehensive guide to the purification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, detailing robust protocols for acid-base extraction, recrystallization, and column chromatography. The methodologies are presented with an emphasis on the underlying chemical principles to empower researchers to adapt and optimize these techniques for their specific needs.

Understanding the Impurity Profile

A foundational aspect of developing a successful purification strategy is anticipating the potential impurities. The synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid generally proceeds via a two-step sequence:

  • Williamson Ether Synthesis: Reaction of 4-methyl-2-nitrophenol with an alkyl 2-halopropionate (e.g., ethyl 2-bromopropionate).

  • Hydrolysis: Saponification of the resulting ester to the desired carboxylic acid.

Based on this synthetic route, the primary impurities are likely to be:

  • Unreacted Starting Materials: 4-methyl-2-nitrophenol and the alkyl 2-halopropionate.

  • Side-Products: Bis-arylated products from the Williamson ether synthesis.

  • Incomplete Hydrolysis: Residual ester of 2-(4-methyl-2-nitrophenoxy)propanoic acid.

  • Residual Solvents and Reagents: Solvents used in the reaction and workup (e.g., acetonitrile, ethyl acetate, THF), and inorganic salts from the hydrolysis step.

A multi-step purification approach is therefore recommended to effectively remove this range of impurities with differing chemical properties.

Purification Strategy Overview

A logical and efficient workflow for the purification of crude 2-(4-Methyl-2-nitrophenoxy)propanoic acid is outlined below. This strategy employs a combination of techniques to address different types of impurities.

PurificationWorkflow Crude_Product Crude 2-(4-Methyl-2-nitrophenoxy)propanoic Acid AcidBase_Extraction Acid-Base Extraction Crude_Product->AcidBase_Extraction Initial Purification Recrystallization Recrystallization AcidBase_Extraction->Recrystallization Further Purification Column_Chromatography Column Chromatography (Optional, for high purity) Recrystallization->Column_Chromatography If impurities persist Pure_Product Pure 2-(4-Methyl-2-nitrophenoxy)propanoic Acid Recrystallization->Pure_Product Final Product Column_Chromatography->Pure_Product

Caption: A multi-step purification workflow for 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

I. Acid-Base Extraction: The First Line of Purification

Principle: Acid-base extraction is a powerful liquid-liquid extraction technique that separates compounds based on their acidic or basic properties.[1] 2-(4-Methyl-2-nitrophenoxy)propanoic acid, being a carboxylic acid, can be deprotonated by a weak base (e.g., sodium bicarbonate) to form a water-soluble carboxylate salt.[2] Neutral organic impurities, such as the unreacted ester, will remain in the organic phase, while the acidic starting material, 4-methyl-2-nitrophenol, being a weaker acid, will also largely remain in the organic phase under these conditions.

Protocol for Acid-Base Extraction:
  • Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent, such as ethyl acetate or dichloromethane (DCM), in a separatory funnel.

  • Basification and Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Stopper the funnel and shake vigorously, periodically venting to release the pressure generated from CO₂ evolution.[3]

  • Layer Separation: Allow the layers to separate. The aqueous layer, containing the sodium salt of the target compound, is drained into a clean flask.

  • Re-extraction: Repeat the extraction of the organic layer with fresh NaHCO₃ solution to ensure complete recovery of the carboxylic acid. Combine the aqueous extracts.

  • Washing the Organic Layer (Optional): The organic layer can be washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and concentrated to recover any neutral impurities for analysis if desired.

  • Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath and slowly acidify with a strong acid, such as 6M hydrochloric acid (HCl), until the solution is acidic (pH ~2, check with litmus paper). The protonated carboxylic acid will precipitate out of the aqueous solution.

  • Isolation: Collect the precipitated solid by vacuum filtration, washing the solid with cold deionized water to remove any residual inorganic salts.

  • Drying: Dry the purified solid in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to a constant weight.

AcidBaseExtraction start Crude Product in Organic Solvent extraction Add NaHCO3 (aq) Organic Layer (Neutral Impurities) Aqueous Layer (Carboxylate Salt) start->extraction acidification Acidify Aqueous Layer with HCl extraction:f1->acidification product Precipitated Pure Carboxylic Acid acidification->product

Caption: Schematic of the acid-base extraction process for carboxylic acid purification.

II. Recrystallization: Achieving High Crystallinity and Purity

Principle: Recrystallization is a technique used to purify solid compounds based on differences in their solubility in a particular solvent or solvent mixture at different temperatures.[4] The ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at its boiling point. Upon slow cooling, the desired compound crystallizes out of the solution, while impurities remain dissolved in the mother liquor.

Solvent Selection:

The choice of solvent is critical for successful recrystallization. For 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a compound with moderate polarity, several solvent systems can be considered. A study on the closely related compound, 2-methyl-2-(4-nitrophenoxy)propanoic acid, reported obtaining single crystals from chloroform, making it a promising candidate.[2][5] Additionally, for phenoxypropionic acid derivatives, mixtures of a good solvent and a poor solvent (anti-solvent) are often effective. A toluene-hexane mixture has been shown to be effective for a similar class of compounds.

Protocol for Recrystallization:
  • Solvent Screening (Small Scale): In a small test tube, test the solubility of a small amount of the acid-base extracted material in different solvents (e.g., chloroform, toluene, ethyl acetate, ethanol, and mixtures like toluene-hexane or ethanol-water) at room and elevated temperatures.

  • Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent (or solvent mixture) to the crude solid to completely dissolve it.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals in a vacuum oven.

ParameterExpected Outcome
Purity>98% (by HPLC/NMR)
Yield70-90% (from acid-base extracted material)
Physical AppearanceCrystalline solid

III. Column Chromatography: For the Highest Purity Demands

Principle: Column chromatography is a powerful purification technique that separates compounds based on their differential adsorption onto a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).[6] For carboxylic acids, a common issue on silica gel is "streaking" or "tailing" of the spot on a TLC plate due to strong interactions. This can be mitigated by adding a small amount of a volatile acid (e.g., acetic acid) to the mobile phase.

Protocol for Column Chromatography:
  • TLC Analysis for Solvent System Optimization:

    • Dissolve a small amount of the material to be purified in a suitable solvent (e.g., ethyl acetate).

    • Spot the solution on a silica gel TLC plate.

    • Develop the TLC plate in various solvent systems of increasing polarity (e.g., hexane:ethyl acetate mixtures).

    • To prevent streaking, add a small amount (0.5-1%) of acetic acid to the eluent.

    • The ideal solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for the target compound and good separation from impurities.

  • Column Packing (Slurry Method):

    • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

    • Pour the slurry into a glass column and allow the silica to pack under gravity, gently tapping the column to ensure even packing.

    • Add a layer of sand on top of the silica gel bed.

  • Sample Loading (Dry Loading Recommended):

    • Dissolve the sample in a minimal amount of a volatile solvent (e.g., DCM).

    • Add a small amount of silica gel to the solution and evaporate the solvent to obtain a free-flowing powder.

    • Carefully add this powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin elution with the least polar solvent system determined from the TLC analysis.

    • Gradually increase the polarity of the mobile phase (gradient elution) by increasing the percentage of the more polar solvent (e.g., ethyl acetate in hexane), always maintaining the small percentage of acetic acid.

    • A suggested gradient could be:

      • Hexane:Ethyl Acetate (9:1) + 0.5% Acetic Acid

      • Gradually increasing to Hexane:Ethyl Acetate (7:3) + 0.5% Acetic Acid

    • Collect the eluent in fractions.

  • Analysis of Fractions:

    • Monitor the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. The acetic acid will also be removed during this process due to its volatility.

Purity Assessment

The purity of the final product should be assessed using standard analytical techniques:

  • Thin-Layer Chromatography (TLC): A single spot in a suitable mobile phase indicates a high degree of purity.

  • Melting Point: A sharp melting point range is indicative of a pure compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can reveal the presence of impurities.

  • High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the exact purity of the compound. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a small amount of formic or phosphoric acid) is a good starting point for method development.[7]

Conclusion

The purification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid can be effectively achieved through a systematic application of acid-base extraction, recrystallization, and, if necessary, column chromatography. The choice of the specific methods and conditions should be guided by the scale of the purification and the desired final purity. By understanding the chemical principles behind each technique, researchers can confidently produce high-purity material essential for reliable scientific investigation and development.

References

  • Wikipedia. (n.d.). Acid-base extraction. Retrieved from [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. Available at: [Link]

  • LibreTexts Chemistry. (2022). 4.8: Acid-Base Extraction. Available at: [Link]

  • SciSpace. (n.d.). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Google Patents. (n.d.). JPH02152945A - Purification of 2-(4-hydroxyphenoxy)propionic acid ester.
  • University of Colorado Boulder, Department of Chemistry. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

  • Biotage. (2023). What is a Chromatography Gradient?. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of Propanoic acid, 2-(4-acetylphenoxy)-2-methyl- on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for the Quantification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Authored by: A Senior Application Scientist Abstract This comprehensive guide provides detailed analytical methods for the quantitative determination of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in various matrices. Prim...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed analytical methods for the quantitative determination of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in various matrices. Primarily focusing on High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), this document offers researchers, scientists, and drug development professionals the necessary protocols for accurate and robust quantification. The methodologies are presented with an emphasis on the rationale behind experimental choices, ensuring scientific integrity and enabling adaptation to specific laboratory contexts. All protocols are designed to be self-validating systems, with performance characteristics grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction: The Analytical Imperative for 2-(4-Methyl-2-nitrophenoxy)propanoic acid

2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the chemical class of nitrophenoxyalkanoic acids, which are structurally related to widely used phenoxy herbicides. The presence of a nitro group and a chiral center in its structure necessitates precise and sensitive analytical methods for its quantification in diverse matrices, including environmental samples (soil and water) and biological fluids, which is crucial for toxicological studies, environmental monitoring, and pharmaceutical development. This guide provides a detailed exposition of three robust analytical techniques for this purpose.

The choice of analytical method is contingent upon the required sensitivity, selectivity, and the nature of the sample matrix. HPLC-UV offers a cost-effective and straightforward approach for relatively clean samples. GC-MS, particularly after a derivatization step, provides higher specificity and is suitable for volatile analytes. LC-MS/MS stands as the gold standard for trace-level quantification in complex matrices due to its exceptional sensitivity and selectivity.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and reliable technique for the quantification of moderately polar, non-volatile compounds like 2-(4-Methyl-2-nitrophenoxy)propanoic acid. The presence of the nitro-aromatic chromophore in the molecule allows for sensitive detection using a UV detector.

Principle of HPLC-UV Analysis

The analyte is first extracted from the sample matrix and then injected into an HPLC system. Separation is achieved on a reversed-phase column where the analyte partitions between a nonpolar stationary phase and a polar mobile phase. The retention time of the analyte is characteristic under specific chromatographic conditions. As the analyte elutes from the column, it passes through a UV detector, and the absorbance of UV light is measured at a specific wavelength. The concentration of the analyte is determined by comparing its peak area to a calibration curve generated from standards of known concentrations.

Experimental Protocol

2.2.1. Sample Preparation

  • For Water Samples:

    • Filter the water sample (100 mL) through a 0.45 µm nylon filter to remove particulate matter.

    • Acidify the sample to pH 2.5-3.0 with phosphoric acid. This step ensures that the carboxylic acid group of the analyte is protonated, increasing its retention on a reversed-phase column.

    • Perform solid-phase extraction (SPE) for sample cleanup and concentration. Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of acidified deionized water (pH 3.0).

    • Load the acidified water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

    • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

    • Dry the cartridge under vacuum for 10-15 minutes.

    • Elute the analyte with 5 mL of methanol.

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

  • For Soil Samples:

    • Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

    • Add 20 mL of a mixture of acetonitrile and water (80:20, v/v) and 1 mL of 1 M phosphoric acid.

    • Vortex for 1 minute and then sonicate for 15 minutes in an ultrasonic bath.

    • Centrifuge at 4000 rpm for 10 minutes.

    • Collect the supernatant. Repeat the extraction with another 20 mL of the extraction solvent.

    • Combine the supernatants and evaporate to approximately 2 mL under a gentle stream of nitrogen.

    • Add 18 mL of acidified deionized water (pH 3.0) and proceed with the SPE cleanup as described for water samples.

2.2.2. HPLC-UV Operating Conditions

ParameterCondition
Column C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase Isocratic elution with Acetonitrile: 0.1% Phosphoric Acid in Water (60:40, v/v)[1][2]
Flow Rate 1.0 mL/min
Injection Volume 20 µL
Column Temperature 30°C
UV Detection 275 nm (based on the expected absorbance of the nitrophenol chromophore)
Run Time 15 minutes
Method Validation

The method should be validated according to ICH Q2(R1) guidelines, assessing the following parameters[3][4][5]:

  • Specificity: Analyze a blank matrix and a spiked matrix to ensure no interfering peaks at the retention time of the analyte.

  • Linearity: Prepare a series of at least five calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) and inject them into the HPLC system. Plot the peak area against the concentration and determine the correlation coefficient (R²), which should be >0.99.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

  • Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the analyte (e.g., low, medium, and high concentrations within the linear range). The recovery should typically be within 80-120%.

  • Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple replicates of spiked samples. The relative standard deviation (RSD) should be <15%.

Data Presentation
Validation ParameterAcceptance CriteriaExpected Performance
Linearity (R²) > 0.99> 0.995
LOD S/N ≥ 3~0.05 µg/mL
LOQ S/N ≥ 10~0.15 µg/mL
Accuracy (Recovery) 80 - 120%90 - 110%
Precision (RSD) < 15%< 10%

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For acidic analytes like 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a derivatization step is typically required to increase their volatility and improve chromatographic performance.

Principle of GC-MS Analysis

The acidic analyte is first converted into a more volatile ester derivative (e.g., methyl ester). The derivatized sample is then injected into the gas chromatograph, where it is vaporized and separated based on its boiling point and interaction with the stationary phase of the GC column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for the compound, allowing for highly selective and sensitive detection.

Experimental Protocol

3.2.1. Sample Preparation and Derivatization

  • Perform the sample extraction as described for the HPLC-UV method (Section 2.2.1).

  • After eluting the analyte from the SPE cartridge and evaporating to dryness, proceed with derivatization.

  • Methylation with Diazomethane (Caution: Diazomethane is explosive and carcinogenic and should be handled with extreme care in a fume hood by experienced personnel)[6]:

    • Alternatively, a safer methylation agent like (Trimethylsilyl)diazomethane can be used.

    • Add 1 mL of a freshly prepared ethereal solution of diazomethane to the dried extract.

    • Allow the reaction to proceed for 10-15 minutes at room temperature. A persistent yellow color indicates an excess of diazomethane.

    • Gently evaporate the excess diazomethane and solvent under a stream of nitrogen.

    • Reconstitute the residue in 1 mL of hexane for GC-MS analysis.

3.2.2. GC-MS Operating Conditions

ParameterCondition
GC Column DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature 250°C
Oven Temperature Program Initial 80°C for 1 min, ramp at 10°C/min to 280°C, hold for 5 min
Carrier Gas Helium at a constant flow of 1.2 mL/min
Injection Mode Splitless (1 µL injection volume)
MS Transfer Line Temp 280°C
Ion Source Temperature 230°C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Mode Full Scan (m/z 50-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis
SIM Ions To be determined from the mass spectrum of the derivatized standard (e.g., molecular ion and characteristic fragment ions)
Method Validation

The validation parameters are similar to those for HPLC-UV, with a focus on the derivatization efficiency and reproducibility.

Data Presentation
Validation ParameterAcceptance CriteriaExpected Performance
Linearity (R²) > 0.99> 0.998
LOD S/N ≥ 3~0.5 ng/mL
LOQ S/N ≥ 10~1.5 ng/mL
Accuracy (Recovery) 80 - 120%85 - 115%
Precision (RSD) < 15%< 12%

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for ultra-trace quantification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in complex matrices due to its superior sensitivity and selectivity.

Principle of LC-MS/MS Analysis

The analyte is separated by HPLC as described previously. The eluent from the HPLC column is introduced into the mass spectrometer's ion source, where the analyte molecules are ionized, typically using electrospray ionization (ESI). The precursor ion corresponding to the analyte is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and the resulting product ions are detected in the third quadrupole (Q3). This multiple reaction monitoring (MRM) process provides exceptional selectivity, minimizing matrix interference.[7][8]

Experimental Protocol

4.2.1. Sample Preparation

The sample preparation procedure is the same as for the HPLC-UV method (Section 2.2.1). However, for LC-MS/MS, a smaller sample volume may be sufficient due to the higher sensitivity of the technique.

4.2.2. LC-MS/MS Operating Conditions

ParameterCondition
LC Column C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase Gradient elution with A: 0.1% Formic Acid in Water and B: Acetonitrile[8]
Gradient Program 0-1 min: 10% B; 1-8 min: 10-90% B; 8-10 min: 90% B; 10-10.1 min: 90-10% B; 10.1-12 min: 10% B
Flow Rate 0.3 mL/min
Injection Volume 5 µL
Column Temperature 40°C
Ionization Mode Negative Electrospray Ionization (ESI-)
Ion Source Parameters To be optimized for the specific instrument (e.g., Capillary voltage, Cone voltage, Desolvation gas flow, Desolvation temperature)
MRM Transitions To be determined by infusing a standard solution of the analyte. Precursor ion will be [M-H]⁻. Product ions will be characteristic fragments.
Method Validation

The validation should follow ICH Q2(R1) guidelines, with an additional assessment of matrix effects, which can be significant in ESI-MS. Matrix effects can be evaluated by comparing the response of the analyte in a standard solution to that in a post-extraction spiked sample.

Data Presentation
Validation ParameterAcceptance CriteriaExpected Performance
Linearity (R²) > 0.99> 0.999
LOD S/N ≥ 3< 0.1 ng/mL
LOQ S/N ≥ 10~0.3 ng/mL
Accuracy (Recovery) 80 - 120%95 - 105%
Precision (RSD) < 15%< 5%
Matrix Effect 80 - 120%To be determined and compensated for if necessary (e.g., using a matrix-matched calibration or an isotopically labeled internal standard)

Visualization of Experimental Workflows

HPLC-UV/LC-MS/MS Sample Preparation Workflow

HPLC_LCMSMS_Workflow cluster_sample Sample Collection cluster_prep Sample Preparation cluster_analysis Analysis Water Water Sample Filtration Filtration (0.45 µm) Water->Filtration Soil Soil Sample Extraction Solvent Extraction (Soil) Soil->Extraction Acidification Acidification (pH 2.5-3.0) Filtration->Acidification SPE Solid-Phase Extraction (C18) Acidification->SPE Extraction->SPE Elution Elution (Methanol) SPE->Elution Evaporation Evaporation to Dryness Elution->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution Analysis_System HPLC-UV or LC-MS/MS Reconstitution->Analysis_System

Caption: Workflow for HPLC-UV and LC-MS/MS Sample Preparation.

GC-MS Sample Preparation and Analysis Workflow

GCMS_Workflow cluster_extraction Extraction cluster_derivatization Derivatization cluster_gcms GC-MS Analysis Sample Soil/Water Sample Extraction_Step Extraction & SPE Cleanup Sample->Extraction_Step Evaporation_Dry Evaporation to Dryness Extraction_Step->Evaporation_Dry Derivatization_Step Methylation (e.g., Diazomethane) Evaporation_Dry->Derivatization_Step Evaporation_Excess Evaporation of Excess Reagent Derivatization_Step->Evaporation_Excess Reconstitution_Hexane Reconstitution in Hexane Evaporation_Excess->Reconstitution_Hexane GCMS_System GC-MS System Reconstitution_Hexane->GCMS_System

Caption: Workflow for GC-MS Sample Preparation and Analysis.

Concluding Remarks

The analytical methods detailed in this guide provide a robust framework for the quantification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. The choice of method will depend on the specific requirements of the analysis, including sensitivity, selectivity, and the nature of the sample matrix. It is imperative that any method chosen be fully validated in the laboratory where it is to be used to ensure the generation of reliable and accurate data. The principles and protocols outlined herein serve as a comprehensive starting point for the development and implementation of such methods.

References

  • Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. [Link]

  • Agilent. Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. [Link]

  • AB SCIEX. The Detection of Acidic Herbicides and Phenyl Ureas by LC-MS/MS with Large Volume Injection and Automated Column Switch. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. [Link]

  • SIELC Technologies. Separation of Propanoic acid, 2-(4-acetylphenoxy)-2-methyl- on Newcrom R1 HPLC column. [Link]

  • PubMed. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. [Link]

  • Duffy, C., et al. (2013). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health, 10(2), 554-571. [Link]

  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Waters. Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. [Link]

  • U.S. Environmental Protection Agency. Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorbenzylation Derivatization. [Link]

  • U.S. Environmental Protection Agency. Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS. [Link]

  • Agilent. (2023). Accurate Identification and Quantification of Pesticide Residues in Ghee. [Link]

  • U.S. Environmental Protection Agency. SW-846 Test Method 8151A: Chlorinated Herbicides by Gas Chromatography (GC) Using Methylation or Pentafluorobenzylation Derivatization. [Link]

  • Waters. Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. [Link]

  • U.S. Environmental Protection Agency. Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. [Link]

  • University of Wisconsin-Extension. Testing for and Deactivating Herbicide Residues. [Link]

  • European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • IUCr Journals. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

Sources

Application

Application Notes and Protocols: Evaluating 2-(4-Methyl-2-nitrophenoxy)propanoic acid as a Potential Herbicide

Introduction: The Quest for Novel Herbicidal Moieties The relentless evolution of herbicide resistance in weed populations necessitates a continuous search for new herbicidal compounds with diverse modes of action. Pheno...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quest for Novel Herbicidal Moieties

The relentless evolution of herbicide resistance in weed populations necessitates a continuous search for new herbicidal compounds with diverse modes of action. Phenoxy herbicides have long been a cornerstone of selective broadleaf weed control, functioning as synthetic auxins that overwhelm normal plant growth processes.[1][2][3] This document outlines a comprehensive research framework for the investigation of a novel candidate molecule, 2-(4-Methyl-2-nitrophenoxy)propanoic acid, as a potential selective herbicide.

The rationale for investigating this specific molecule is rooted in the established efficacy of the phenoxypropanoic acid scaffold. The addition of a methyl and a nitro group to the phenyl ring is hypothesized to modulate its herbicidal activity, selectivity, and environmental persistence. These substitutions could potentially alter the molecule's binding affinity to auxin-binding proteins, its uptake and translocation within the plant, and its metabolic breakdown in both target and non-target organisms. This guide provides detailed protocols for the synthesis, in-vitro and in-vivo evaluation, and preliminary safety assessment of this promising compound.

Section 1: Synthesis and Characterization

A reliable and scalable synthesis route is the foundational step in the evaluation of any new chemical entity. The proposed synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid is based on established Williamson ether synthesis, followed by ester hydrolysis.[4][5][6][7]

1.1. Synthesis Protocol

Objective: To synthesize 2-(4-Methyl-2-nitrophenoxy)propanoic acid from commercially available starting materials.

Materials:

  • 4-Methyl-2-nitrophenol

  • Ethyl 2-bromopropionate

  • Potassium carbonate (anhydrous)

  • Acetone (anhydrous)

  • Ethanol

  • Sodium hydroxide

  • Hydrochloric acid

  • Dichloromethane

  • Anhydrous sodium sulfate

  • Standard laboratory glassware and reflux apparatus

Procedure:

Step 1: Synthesis of Ethyl 2-(4-Methyl-2-nitrophenoxy)propanoate

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-Methyl-2-nitrophenol (1 equivalent), anhydrous potassium carbonate (1.5 equivalents), and anhydrous acetone.

  • Stir the mixture at room temperature for 15 minutes.

  • Add ethyl 2-bromopropionate (1.2 equivalents) dropwise to the reaction mixture.

  • Heat the mixture to reflux and maintain for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ethyl ester.

  • Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient).

Step 2: Hydrolysis to 2-(4-Methyl-2-nitrophenoxy)propanoic acid

  • Dissolve the purified ethyl ester from Step 1 in ethanol in a round-bottom flask.

  • Add a solution of sodium hydroxide (2 equivalents) in water to the flask.[8]

  • Stir the mixture at 50°C for 3-4 hours, monitoring the disappearance of the ester by TLC.[8]

  • After completion, cool the mixture and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with dichloromethane to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 2-3 with hydrochloric acid, which will precipitate the carboxylic acid product.

  • Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

1.2. Characterization

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • Mass Spectrometry (MS): To determine the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Section 2: Bioactivity Assessment - Dose-Response Assays

Dose-response studies are fundamental to determining the herbicidal efficacy of a compound and are crucial for establishing the effective dose range.[9][10]

2.1. Greenhouse Whole-Plant Bioassay Protocol

Objective: To determine the effective dose (ED) of 2-(4-Methyl-2-nitrophenoxy)propanoic acid required to control target weed species.

Materials:

  • Seeds of representative broadleaf and grass weed species (e.g., Amaranthus retroflexus (redroot pigweed), Chenopodium album (common lambsquarters), Setaria viridis (green foxtail)).

  • Standard potting mix.[11]

  • Plastic pots or trays.[11]

  • Synthesized 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

  • Surfactant/adjuvant.

  • Laboratory spray chamber.

Procedure:

  • Plant Propagation: Sow seeds of the selected weed species in pots filled with potting mix. Grow the plants in a greenhouse under controlled conditions (e.g., 25°C/18°C day/night temperature, 14-hour photoperiod).[11]

  • Herbicide Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., acetone with a surfactant). Create a series of dilutions to achieve the desired application rates. A broad range of doses should be tested to capture the full dose-response curve.[12]

  • Herbicide Application: When the seedlings have reached the 2-4 true leaf stage, apply the herbicide solutions using a laboratory spray chamber calibrated to deliver a consistent volume.[11] Include a negative control (no herbicide) and a positive control (a commercial standard phenoxy herbicide like Mecoprop).

  • Evaluation: After 14-21 days, visually assess the plants for phytotoxicity symptoms such as epinasty (twisting and curling of stems and leaves), chlorosis, and necrosis.[13] Record the percentage of growth inhibition or plant mortality for each dose.

  • Data Analysis: Analyze the data using a log-logistic dose-response model to calculate the ED₅₀ (the dose causing 50% response) and ED₉₀ (the dose causing 90% response) values.[9]

Table 1: Hypothetical Dose-Response Data for 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Application Rate (g a.i./ha)Amaranthus retroflexus (% Control)Chenopodium album (% Control)Setaria viridis (% Control)
0000
5025305
100556010
200859015
400989920
80010010025

a.i. = active ingredient

Section 3: Selectivity Studies

A key attribute of a successful herbicide is its ability to control weeds without harming the crop.[14][15] Selectivity can be influenced by various factors including the plant's morphology, physiology, and metabolic pathways.[15]

3.1. Crop and Weed Selectivity Protocol

Objective: To assess the tolerance of major crops to 2-(4-Methyl-2-nitrophenoxy)propanoic acid and confirm its selectivity for target weeds.

Materials:

  • Seeds of major crops (e.g., wheat, corn, soybean) and the previously tested weed species.

  • Materials as listed in the dose-response assay protocol.

Procedure:

  • Experimental Setup: Propagate crop and weed species in separate pots under the same greenhouse conditions.

  • Herbicide Application: At a growth stage relevant for post-emergence herbicide application in each crop, apply the test compound at its ED₉₀ dose (determined from the bioactivity assay) and at 2x and 4x this rate to assess the margin of safety.

  • Evaluation: Visually assess crop injury (phytotoxicity) and weed control at 7, 14, and 21 days after application.[16][17] Crop injury can be rated on a scale of 0% (no injury) to 100% (complete death).

  • Biomass Measurement: At the end of the experiment, harvest the above-ground biomass of both crop and weed plants, dry them in an oven, and record the dry weight.

  • Data Analysis: Compare the dry weight of treated plants to the untreated controls to quantify the growth reduction.

Table 2: Hypothetical Selectivity Data (at 200 g a.i./ha)

Plant SpeciesCrop/WeedPhytotoxicity (%)Dry Weight Reduction (%)
Triticum aestivum (Wheat)Crop< 5< 10
Zea mays (Corn)Crop< 5< 10
Glycine max (Soybean)Crop> 60> 70
Amaranthus retroflexusWeed> 90> 95
Chenopodium albumWeed> 90> 95
Section 4: Proposed Mechanism of Action

Phenoxy herbicides mimic the natural plant hormone auxin (indole-3-acetic acid, IAA).[1][2][3] They bind to auxin receptors, leading to an overstimulation of auxin-regulated genes, which results in uncontrolled cell division and elongation, ultimately causing the plant's death.[3] The primary mode of action for 2-(4-Methyl-2-nitrophenoxy)propanoic acid is hypothesized to be consistent with this mechanism.

Diagram 1: Proposed Auxin-Mimic Herbicide Action

Auxin_Mimic_Herbicide_Action herbicide 2-(4-Methyl-2-nitrophenoxy) propanoic acid receptor Auxin Receptor (e.g., TIR1/AFB) herbicide->receptor Binds to complex Herbicide-Receptor-Aux/IAA Complex Formation receptor->complex degradation Ubiquitination and Degradation of Aux/IAA Repressor Proteins complex->degradation gene_expression Upregulation of Auxin-Responsive Genes degradation->gene_expression Leads to uncontrolled_growth Uncontrolled Cell Division & Elongation gene_expression->uncontrolled_growth death Plant Death uncontrolled_growth->death Herbicide_Evaluation_Workflow synthesis Synthesis & Purification characterization Analytical Characterization (NMR, MS, HPLC) synthesis->characterization dose_response Dose-Response Bioassay (Weed Spectrum) characterization->dose_response selectivity Selectivity Study (Crop Tolerance) dose_response->selectivity moa Mechanism of Action Studies (Hypothesis-driven) selectivity->moa safety Preliminary Safety & Toxicology Assessment moa->safety decision Go/No-Go Decision for Further Development safety->decision

Caption: A streamlined workflow for herbicide candidate evaluation.

Section 6: Preliminary Safety and Handling

As a novel chemical compound, 2-(4-Methyl-2-nitrophenoxy)propanoic acid should be handled with care, assuming it may be hazardous. The safety precautions for related phenoxy herbicides and nitrophenyl compounds should be followed. [18][19]

6.1. Handling Precautions
  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling the compound.

  • Ventilation: Handle the solid compound and its solutions in a well-ventilated fume hood to avoid inhalation of dust or vapors.

  • Spill and Disposal: In case of a spill, absorb with an inert material and dispose of it as hazardous chemical waste. Follow all local and institutional regulations for chemical waste disposal.

6.2. Toxicological Considerations

The toxicological profile of 2-(4-Methyl-2-nitrophenoxy)propanoic acid is unknown. Related phenoxy herbicides can cause skin and eye irritation. [20]Some chlorophenoxy herbicides have been classified as possibly carcinogenic to humans, although data can be inconclusive for specific compounds. [18][21]Therefore, exposure should be minimized.

Conclusion and Future Directions

These application notes provide a comprehensive framework for the initial investigation of 2-(4-Methyl-2-nitrophenoxy)propanoic acid as a potential herbicide. The protocols outlined for synthesis, bioactivity screening, and selectivity testing are designed to generate the critical data needed to assess its efficacy and crop safety. Positive results from these studies would warrant further investigation into its environmental fate, toxicological profile, and mode of action at the molecular level. This structured approach ensures a thorough and scientifically rigorous evaluation, paving the way for the potential development of a new tool for sustainable weed management.

References
  • (IUCr) 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Available at: [Link]

  • Exploring the Effects and Applications of Phenoxy Herbicides in Modern Agriculture. (2024). Available at: [Link]

  • Synthesis of 2-(4-nitrophenyl)propionic acid - PrepChem.com. Available at: [Link]

  • MECOPROP - EXTOXNET PIP. Available at: [Link]

  • EP0032620A1 - Process for preparing therapeutic 2-arylpropionic acids and esters, and novel arylmethylmalonate esters - Google Patents.
  • The Phenoxy Herbicides. (1971). Weed Science, 19(5), 480-495. Available at: [Link]

  • Mecoprop-P | C10H11ClO3 | CID 185588 - PubChem. Available at: [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. Available at: [Link]

  • 2-(2,4-DICHLOROPHENOXY) PROPIONIC ACID HAZARD SUMMARY - NJ.gov. Available at: [Link]

  • Mecoprop - Grokipedia. Available at: [Link]

  • 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. - SciSpace. Available at: [Link]

  • 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid - PubMed. Available at: [Link]

  • Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops - PubMed Central. Available at: [Link]

  • Phenoxy herbicide - Wikipedia. Available at: [Link]

  • Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC - NIH. (2015). Journal of Visualized Experiments, (101), 52675. Available at: [Link]

  • Selectivity of herbicides - SciSpace. Available at: [Link]

  • Testing for and Deactivating Herbicide Residues. Available at: [Link]

  • 2-(4-Nitrophenyl)propionic acid | C9H9NO4 | CID 89244 - PubChem. Available at: [Link]

  • Determining the Selectivity of Herbicides and Assessing Their Effect on Plant Roots -A Case Study with Indaziflam and Glyphosate Herbicides - ResearchGate. (2016). Available at: [Link]

  • Increasing doses of herbicides used in a dose-response assay - ResearchGate. Available at: [Link]

  • Herbicide Bioassay Study Guide | Analyzeseeds. Available at: [Link]

  • Selectivity and Efficacy of Herbicides Applied in Pre-Emergence in Cassava Crop. (2025). IEEE Access, 13, 7614-7622. Available at: [Link]

  • Dose-response curve to soil applied herbicides and susceptibility evaluation of different amaranthus species using model identity - SciELO. Available at: [Link]

  • Safety Data Sheet: Propionic acid - Carl ROTH. Available at: [Link]

  • Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties - Encyclopedia.pub. (2023). Available at: [Link]

  • Selectivity of Herbicides Applied Isolated and in Combinations in Grain Sorghum - PMC. (2025). Available at: [Link]

  • Protocol for Identifying, Evaluating, and Using New Herbicides - BLM National NEPA Register. Available at: [Link]

  • Seefeldt, S. S., Jensen, J. E., & Fuerst, E. P. (1995). Log-Logistic Analysis of Herbicide Dose-Response Relationships. Weed Technology, 9(2), 218-227. Available at: [Link]

  • Safety Data Sheet - DC Fine Chemicals. Available at: [Link]

  • Conducting a Bioassay For Herbicide Residues | NC State Extension Publications. (2016). Available at: [Link]

  • Position selectivity of herbicides to cotton crop - Weed Control Journal. Available at: [Link]

  • Fitting dose-response curve to identify herbicide efficacy and ED50 value in mixture - Indian Society of Weed Science (ISWS). (2017). Indian Journal of Weed Science, 49(2), 154-158. Available at: [Link]

  • Material Safety Data Sheet - (R)-(+)-2-(4-Hydroxyphenoxy)propanoic acid - Cole-Parmer. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Exploration of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid in Drug Discovery Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in drug discovery. This doc...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in drug discovery. This document outlines the scientific rationale, key hypotheses, and detailed experimental protocols for investigating the compound's therapeutic potential.

Introduction: Unveiling the Potential of a Structurally Intriguing Molecule

2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the aryloxyphenoxypropionate (AOPP) class of chemical compounds. While this class is predominantly recognized for its potent herbicidal activity through the inhibition of acetyl-CoA carboxylase (ACCase) in plants, the inherent structural features of 2-(4-Methyl-2-nitrophenoxy)propanoic acid present intriguing possibilities for therapeutic applications in human diseases.[1][2][3][4] The phenoxypropanoic acid core is a privileged scaffold in medicinal chemistry, most notably found in the fibrate class of drugs used to treat dyslipidemia.[5][6]

This guide, therefore, proposes two primary avenues for investigation, moving beyond the established herbicidal profile to explore its potential as a modulator of key mammalian enzymes and nuclear receptors. The protocols detailed herein are designed to rigorously test these hypotheses and provide a solid foundation for any drug discovery program centered on this molecule.

Potential Therapeutic Application 1: A Novel Acetyl-CoA Carboxylase (ACCase) Inhibitor for Metabolic Diseases and Oncology

Scientific Rationale and Hypothesis:

Mammalian cells express two isoforms of ACCase: ACC1 and ACC2. Both are critical enzymes in fatty acid synthesis and oxidation. Inhibition of ACCase is a clinically validated strategy for the treatment of metabolic diseases, including obesity and type 2 diabetes, as well as certain cancers that exhibit a high rate of de novo lipogenesis. Given that AOPPs are potent inhibitors of plant ACCase, we hypothesize that 2-(4-Methyl-2-nitrophenoxy)propanoic acid may inhibit human ACC1 and/or ACC2, thereby representing a novel therapeutic agent.[2][3]

Experimental Workflow for ACCase Inhibition Screening:

ACCase_Inhibition_Workflow cluster_0 In Vitro Assays cluster_1 Cell-Based Assays cluster_2 Downstream Analysis in_vitro_acc ACCase Inhibition Assay (Isotopomeric or Spectrophotometric) ic50 Determine IC50 Values for ACC1 and ACC2 in_vitro_acc->ic50 lipid_synthesis Cellular Lipid Synthesis Assay ([14C]-Acetate Incorporation) ic50->lipid_synthesis Lead Progression cell_viability Cancer Cell Viability Assay (e.g., MTT, CellTiter-Glo) mechanism Mechanism of Action Studies cell_viability->mechanism Hit Confirmation in_vivo In Vivo Efficacy Studies mechanism->in_vivo PPAR_Signaling ligand 2-(4-Methyl-2-nitrophenoxy)propanoic acid receptor PPAR RXR ligand->receptor:f0 Binds dna PPRE (DNA Response Element) receptor->dna Binds transcription Target Gene Transcription dna->transcription Regulates

Figure 2: Simplified PPAR signaling pathway.

Protocol 3: PPAR Reporter Gene Assay

This cell-based assay determines whether the test compound can activate PPAR-mediated gene transcription.

Materials:

  • HEK293T cells

  • Expression plasmids for human PPARα, γ, or δ

  • A reporter plasmid containing a PPAR response element (PPRE) driving a luciferase gene

  • Transfection reagent

  • 2-(4-Methyl-2-nitrophenoxy)propanoic acid

  • Luciferase assay reagent

  • Luminometer

Procedure:

  • Co-transfect HEK293T cells with the PPAR expression plasmid and the PPRE-luciferase reporter plasmid.

  • Plate the transfected cells in a 96-well plate.

  • After 24 hours, treat the cells with a range of concentrations of the test compound. Include a known PPAR agonist as a positive control (e.g., fenofibrate for PPARα, rosiglitazone for PPARγ).

  • Incubate for another 24 hours.

  • Lyse the cells and measure luciferase activity using a luminometer.

  • Calculate the fold activation of luciferase expression relative to the vehicle-treated control.

  • Determine the EC50 value for the compound's agonistic activity.

Data Presentation:

CompoundPPARα EC50 (µM)PPARγ EC50 (µM)PPARδ EC50 (µM)
2-(4-Methyl-2-nitrophenoxy)propanoic acidExperimental ValueExperimental ValueExperimental Value
Fenofibrate (Control)Known Value--
Rosiglitazone (Control)-Known Value-

Synthesis and Characterization

A general synthetic route to 2-(4-Methyl-2-nitrophenoxy)propanoic acid can be adapted from established methods for similar aryloxyphenoxypropionic acids. [7] General Synthesis Scheme:

A plausible synthesis involves the Williamson ether synthesis between 4-methyl-2-nitrophenol and an ester of 2-bromopropanoic acid, followed by hydrolysis of the resulting ester to yield the final carboxylic acid.

  • Step 1: Ether Formation: 4-methyl-2-nitrophenol is deprotonated with a suitable base (e.g., potassium carbonate) in an appropriate solvent (e.g., acetone or DMF). The resulting phenoxide then undergoes nucleophilic substitution with an alkyl 2-bromopropanoate to form the corresponding ester.

  • Step 2: Saponification: The ester is hydrolyzed using a base such as sodium hydroxide or lithium hydroxide in a mixture of water and an organic solvent (e.g., methanol or THF). Acidification of the reaction mixture then yields 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

All intermediates and the final product should be fully characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis to confirm their identity and purity.

Conclusion and Future Directions

The application notes presented here provide a foundational framework for investigating the therapeutic potential of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. The proposed research avenues, targeting ACCase and PPARs, are grounded in the structural characteristics of the molecule and the established roles of these targets in human disease. Positive results from these initial in vitro and cell-based assays would warrant further investigation into the compound's mechanism of action, selectivity, and in vivo efficacy in relevant animal models of metabolic disease or cancer. The exploration of this and similar molecules could lead to the discovery of novel therapeutics with significant clinical impact.

References

  • Toxic Mechanisms of Aryloxyphenoxypropionates in Target and Non-target Organisms. (URL: [Link])

  • Herbicidal Aryloxyphenoxypropionate Inhibitors of Acetyl-CoA Carboxylase. (URL: [Link])

  • Synthesis and Herbicidal Activity of Phenoxypropionic Acid Derivatives with Imidazo[1,2-a]pyridine Moiety. (URL: [Link])

  • Summary of Herbicide Mechanism of Action According to the Weed Science Society of America (WSSA). (URL: [Link])

  • Aryloxyphenoxypropionate herbicides are one of the mainstream varieties in the global herbicide market. (URL: [Link])

  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid. (URL: [Link])

  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid. (URL: [Link])

  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid. (URL: [Link])

Sources

Application

Probing the Molecular Hijacking of Plant Growth: Application Notes for Studying the Mechanism of Action of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

For Researchers, Scientists, and Drug Development Professionals Introduction: Unraveling the Herbicidal Action of a Synthetic Auxin 2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the phenoxyalkanoic acid class of c...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling the Herbicidal Action of a Synthetic Auxin

2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the phenoxyalkanoic acid class of compounds, which includes the widely used herbicide Mecoprop (MCPP). These synthetic auxins are potent herbicides that selectively control broadleaf weeds in various agricultural and turf settings. Their efficacy stems from their ability to mimic the natural plant hormone indole-3-acetic acid (IAA), leading to a catastrophic deregulation of normal growth processes. At low concentrations, auxins are essential for plant development, but at the high concentrations delivered by herbicide application, they trigger a cascade of events culminating in plant death.

This comprehensive guide provides a detailed exploration of the mechanism of action of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its analogues. We will delve into the core molecular interactions, outline detailed protocols for key experimental assays, and provide insights into the causality behind these experimental choices. This document is intended to be a practical resource for researchers investigating the herbicidal properties of this compound class, as well as for professionals in drug and herbicide development.

The Primary Mechanism: Overstimulation of the Auxin Signaling Pathway

The central mechanism of action for synthetic auxins like 2-(4-Methyl-2-nitrophenoxy)propanoic acid is the hijacking of the plant's natural auxin perception and signaling pathway. This process can be dissected into several key steps, each amenable to experimental investigation.

At the heart of this pathway lies a co-receptor complex formed by the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins and the Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors.[1] In the absence of auxin, Aux/IAA proteins bind to and inhibit AUXIN RESPONSE FACTORs (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.

The introduction of a synthetic auxin like 2-(4-Methyl-2-nitrophenoxy)propanoic acid acts as a "molecular glue," promoting the interaction between TIR1/AFB and Aux/IAA proteins.[2] This binding event targets the Aux/IAA repressor for ubiquitination by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA repressors liberates the ARF transcription factors, leading to a massive and uncontrolled transcription of early auxin-responsive genes, such as the GH3 and SAUR (Small Auxin Up RNA) families.[3][4] This aberrant gene expression results in epinasty, cell division, and eventually, plant death.

Auxin_Signaling_Pathway cluster_nucleus Nucleus SA Synthetic Auxin (e.g., 2-(4-Methyl-2-nitrophenoxy)propanoic acid) TIR1_AFB TIR1/AFB SA->TIR1_AFB SCF SCF Complex TIR1_AFB->SCF Part of Aux_IAA Aux/IAA Repressor SCF->Aux_IAA Ubiquitinates ARF ARF Transcription Factor Aux_IAA->ARF Degradation 26S Proteasome Degradation Aux_IAA->Degradation Targeted for Auxin_Genes Auxin-Responsive Genes (e.g., GH3, SAURs) ARF->Auxin_Genes Activates Transcription Uncontrolled_Growth Uncontrolled Growth & Plant Death Auxin_Genes->Uncontrolled_Growth Leads to

Figure 1. Simplified signaling pathway of synthetic auxin herbicides.

Experimental Protocols for Elucidating the Mechanism of Action

To rigorously investigate the mechanism of action of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a multi-faceted approach employing in vitro and in vivo assays is recommended.

Protocol 1: In Vitro Auxin Receptor Binding Assay

This assay directly measures the binding of the compound to the TIR1/AFB co-receptors, providing crucial information on target engagement. Surface Plasmon Resonance (SPR) is a powerful technique for this purpose.[5]

Objective: To determine the binding affinity (K_D) of 2-(4-Methyl-2-nitrophenoxy)propanoic acid for different TIR1/AFB-Aux/IAA co-receptor complexes.

Principle: SPR measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte to an immobilized ligand. In this assay, a biotinylated Aux/IAA degron peptide is immobilized on a streptavidin-coated chip. The TIR1/AFB protein is then flowed over the chip in the presence of the test compound. Binding of the TIR1/AFB-auxin complex to the immobilized Aux/IAA peptide is detected as a change in the SPR signal.

Materials:

  • Purified, recombinant TIR1/AFB proteins (e.g., from Arabidopsis thaliana)

  • Biotinylated synthetic peptides corresponding to the degron motif of an Aux/IAA protein (e.g., IAA7)

  • SPR instrument and streptavidin-coated sensor chips

  • Running buffer (e.g., HBS-EP+)

  • Test compound stock solution in DMSO

  • Control auxin (e.g., IAA)

Procedure:

  • Protein Expression and Purification: Express and purify recombinant TIR1/AFB proteins using a suitable system (e.g., baculovirus-infected insect cells or E. coli).[6]

  • Chip Preparation: Immobilize the biotinylated Aux/IAA peptide onto the streptavidin-coated sensor chip according to the manufacturer's instructions.

  • Binding Analysis: a. Prepare a dilution series of the test compound and the control auxin in running buffer. b. Mix each concentration of the auxin with a constant concentration of the purified TIR1/AFB protein and incubate briefly. c. Inject the mixtures over the sensor chip surface at a constant flow rate. d. Record the association and dissociation phases of the binding interaction. e. Regenerate the chip surface between injections using a mild regeneration solution (e.g., a brief pulse of a low pH buffer).

  • Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (k_a), dissociation rate constant (k_d), and the equilibrium dissociation constant (K_D = k_d/k_a).

Expected Results: A lower K_D value indicates a higher binding affinity of the compound for the co-receptor complex. Comparing the K_D values for different TIR1/AFB isoforms can reveal selectivity. Mecoprop has been shown to have a higher binding affinity for TIR1 compared to other phenoxy-carboxylate auxins like 2,4-D.[7]

Protocol 2: Whole-Plant Dose-Response Bioassay

This in vivo assay is the cornerstone for determining the herbicidal efficacy of the compound and for establishing critical parameters like the Growth Reduction 50 (GR_50) value.[8]

Objective: To determine the GR_50 value of 2-(4-Methyl-2-nitrophenoxy)propanoic acid on one or more target weed species.

Principle: Seeds of a susceptible plant species are grown under controlled conditions and treated with a range of concentrations of the herbicide. After a set period, the effect on plant growth (e.g., fresh or dry weight) is measured, and the data is used to generate a dose-response curve from which the GR_50 is calculated.

Materials:

  • Seeds of a susceptible broadleaf weed species (e.g., Arabidopsis thaliana, white clover, or a relevant agricultural weed)

  • Potting mix and pots

  • Growth chamber or greenhouse with controlled light, temperature, and humidity

  • Test compound and a suitable solvent/surfactant for application

  • Laboratory sprayer with a flat-fan nozzle

Procedure:

  • Plant Growth: Sow seeds in pots and grow them in the growth chamber until they reach a specific developmental stage (e.g., 2-4 true leaves).

  • Herbicide Application: Prepare a series of dilutions of the test compound. Apply the different concentrations of the herbicide to the plants using a laboratory sprayer, ensuring uniform coverage. Include a control group treated only with the solvent/surfactant.

  • Incubation: Return the treated plants to the growth chamber and maintain them for a specified period (e.g., 14-21 days).

  • Data Collection: At the end of the incubation period, carefully harvest the above-ground biomass of each plant and measure the fresh weight. Dry the biomass in an oven to determine the dry weight.

  • Data Analysis: Plot the percentage of growth reduction (relative to the control) against the logarithm of the herbicide concentration. Fit the data to a log-logistic dose-response model to calculate the GR_50 value.

Expected Results: The GR_50 value represents the concentration of the herbicide required to reduce plant growth by 50%. A lower GR_50 value indicates higher herbicidal potency.

HerbicideWeed SpeciesGR_50 (g ai/ha)Reference
Mecoprop-PGalium aparine (Cleavers)150-250Not directly cited, representative range
Mecoprop-PStellaria media (Chickweed)50-100Not directly cited, representative range

Table 1. Representative GR_50 values for Mecoprop-P against common weed species. Actual values can vary depending on environmental conditions and weed biotype.

Protocol 3: Gene Expression Analysis by Quantitative PCR (qPCR)

This molecular assay provides direct evidence of the compound's effect on the auxin signaling pathway by measuring the transcriptional upregulation of early auxin-responsive genes.[4][9]

Objective: To quantify the change in expression of key auxin-responsive genes (e.g., GH3.3, SAUR15) in a model plant species after treatment with 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Principle: Total RNA is extracted from plant tissue treated with the herbicide. The RNA is then reverse-transcribed into cDNA, which serves as a template for qPCR. Using primers specific for the target genes and a reference gene, the relative change in gene expression is quantified.

Materials:

  • Arabidopsis thaliana seedlings

  • Test compound

  • Liquid nitrogen

  • RNA extraction kit

  • DNase I

  • Reverse transcription kit

  • qPCR instrument and reagents (e.g., SYBR Green)

  • Gene-specific primers for target and reference genes

Procedure:

  • Plant Treatment: Grow Arabidopsis seedlings in liquid culture or on agar plates. Treat the seedlings with a sublethal concentration of the test compound for a short duration (e.g., 1-3 hours). Include an untreated control.

  • RNA Extraction: Harvest the plant tissue, flash-freeze in liquid nitrogen, and extract total RNA using a suitable kit.

  • DNase Treatment and Reverse Transcription: Treat the RNA with DNase I to remove any contaminating genomic DNA. Then, reverse-transcribe the RNA into cDNA.

  • qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers, and qPCR master mix.

  • Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to a stable reference gene (e.g., Actin2).

Expected Results: Treatment with an effective synthetic auxin should lead to a significant upregulation of early auxin-responsive genes compared to the untreated control.

qPCR_Workflow Plant_Treatment Plant Treatment (Herbicide vs. Control) RNA_Extraction Total RNA Extraction Plant_Treatment->RNA_Extraction RT Reverse Transcription (RNA -> cDNA) RNA_Extraction->RT qPCR Quantitative PCR (SYBR Green) RT->qPCR Data_Analysis Data Analysis (ΔΔCt Method) qPCR->Data_Analysis Conclusion Relative Gene Expression Fold Change Data_Analysis->Conclusion

Sources

Method

Application Notes and Protocols for 2-(4-Methyl-2-nitrophenoxy)propanoic acid in In Vitro Research

Introduction 2-(4-Methyl-2-nitrophenoxy)propanoic acid is a small molecule with a chemical structure that suggests potential bioactivity in two distinct areas of research: mammalian lipid metabolism and plant growth regu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

2-(4-Methyl-2-nitrophenoxy)propanoic acid is a small molecule with a chemical structure that suggests potential bioactivity in two distinct areas of research: mammalian lipid metabolism and plant growth regulation. Its phenoxypropanoic acid core is a common feature in both the fibrate class of lipid-lowering drugs and in auxin-like herbicides. This dual potential makes it a compound of interest for researchers in drug discovery and agricultural sciences.

These application notes provide detailed in vitro protocols to investigate the biological activities of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in both mammalian and plant-based systems. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the rationale behind experimental choices and ensuring the trustworthiness of the results through appropriate controls.

Part 1: Investigation of Anti-Dyslipidemic Activity in Mammalian Cells

The structural similarity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid to fibrates like clofibric acid suggests that it may act as a modulator of peroxisome proliferator-activated receptors (PPARs).[1] PPARs are nuclear receptors that play a crucial role in the regulation of lipid and glucose homeostasis.[2] The following protocols are designed to assess the potential of this compound as a PPAR agonist and its effect on lipid accumulation in hepatocytes.

PPARα Transactivation Assay

This assay determines if the test compound can activate the PPARα receptor, leading to the transcription of a reporter gene. A luciferase-based reporter system is commonly used for its high sensitivity.[3]

cluster_prep Cell Preparation cluster_treatment Compound Treatment cluster_readout Data Acquisition seed_cells Seed HepG2 cells into a 96-well plate transfect_cells Transfect cells with PPARα expression vector and PPRE-luciferase reporter vector seed_cells->transfect_cells incubate_transfection Incubate for 24 hours transfect_cells->incubate_transfection prepare_compound Prepare serial dilutions of 2-(4-Methyl-2-nitrophenoxy)propanoic acid incubate_transfection->prepare_compound add_compound Add compound dilutions to the cells prepare_compound->add_compound add_controls Add positive (e.g., clofibric acid) and negative (vehicle) controls add_compound->add_controls incubate_treatment Incubate for 24 hours add_controls->incubate_treatment lyse_cells Lyse cells incubate_treatment->lyse_cells add_luciferin Add luciferase substrate (luciferin) lyse_cells->add_luciferin measure_luminescence Measure luminescence using a plate reader add_luciferin->measure_luminescence

Caption: Workflow for the PPARα transactivation assay.

  • Cell Culture and Plating:

    • Culture HepG2 cells (or another suitable human hepatocyte cell line) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

    • Seed the cells into a white, clear-bottom 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.[4]

  • Transfection:

    • Co-transfect the cells with a PPARα expression vector and a luciferase reporter vector containing a peroxisome proliferator response element (PPRE) promoter using a suitable transfection reagent according to the manufacturer's instructions.

    • Incubate the cells for 24 hours to allow for vector expression.

  • Compound Preparation and Treatment:

    • Prepare a stock solution of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 µM).

    • Prepare a positive control (e.g., 100 µM clofibric acid) and a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

    • Remove the transfection medium from the cells and replace it with the medium containing the test compound, positive control, or vehicle control.

  • Luciferase Assay:

    • After a 24-hour incubation period, lyse the cells using a suitable lysis buffer.

    • Add a luciferase substrate solution to each well.

    • Measure the luminescence using a microplate luminometer.

  • Normalize the luciferase activity of each well to a measure of cell viability (e.g., by co-transfecting with a constitutively expressed Renilla luciferase vector).

  • Calculate the fold change in luciferase activity for each treatment group relative to the vehicle control.

  • A dose-dependent increase in luciferase activity indicates that the compound is an agonist of PPARα.

TreatmentConcentration (µM)Fold Change in Luciferase Activity (Mean ± SD)
Vehicle Control (DMSO)-1.0 ± 0.1
Positive Control (Clofibric Acid) 100 5.2 ± 0.5
2-(4-Methyl-2-nitrophenoxy)propanoic acid0.1Data to be determined
1Data to be determined
10Data to be determined
100Data to be determined
Hepatocyte Lipid Accumulation Assay (Oil Red O Staining)

This assay visually and quantitatively assesses the effect of the test compound on lipid accumulation in hepatocytes. Oil Red O is a lysochrome diazo dye that stains neutral triglycerides and lipids.[5][6][7][8]

cluster_prep Cell Culture and Treatment cluster_staining Staining Procedure cluster_readout Quantification seed_cells Seed HepG2 cells in a 96-well plate induce_steatosis Induce lipid accumulation with oleic acid (optional) seed_cells->induce_steatosis add_compound Treat cells with 2-(4-Methyl-2-nitrophenoxy)propanoic acid and controls induce_steatosis->add_compound incubate_treatment Incubate for 48-72 hours add_compound->incubate_treatment fix_cells Fix cells with 10% formalin incubate_treatment->fix_cells wash_cells1 Wash with PBS fix_cells->wash_cells1 stain_oro Stain with Oil Red O working solution wash_cells1->stain_oro wash_cells2 Wash with water stain_oro->wash_cells2 visualize Visualize and image lipid droplets under a microscope wash_cells2->visualize extract_dye Extract the dye with isopropanol wash_cells2->extract_dye measure_absorbance Measure absorbance at 490-520 nm extract_dye->measure_absorbance

Caption: Workflow for the hepatocyte lipid accumulation assay.

  • Cell Culture and Treatment:

    • Seed HepG2 cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

    • To induce a basal level of lipid accumulation, you can treat the cells with a fatty acid solution (e.g., 0.5 mM oleic acid complexed to BSA) for 24 hours.[9]

    • Treat the cells with various concentrations of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a positive control (e.g., 100 µM clofibric acid), and a vehicle control for 48-72 hours.[10]

  • Oil Red O Staining:

    • Remove the culture medium and gently wash the cells twice with phosphate-buffered saline (PBS).

    • Fix the cells with 10% formalin for 30-60 minutes.[7]

    • Wash the cells twice with water.

    • Add 60% isopropanol to the cells and incubate for 5 minutes.

    • Remove the isopropanol and add the Oil Red O working solution to cover the cells. Incubate for 15-20 minutes at room temperature.[7]

    • Remove the staining solution and wash the cells 2-5 times with water until the excess stain is removed.

  • Quantification:

    • Microscopy: Visualize the stained lipid droplets under a microscope and capture images. Lipid droplets will appear as red-orange spheres within the cytoplasm.

    • Dye Extraction and Absorbance Measurement: Add 100% isopropanol to each well to extract the Oil Red O from the lipid droplets. Incubate for 10 minutes with gentle shaking. Transfer the isopropanol extract to a new 96-well plate and measure the absorbance at 490-520 nm using a microplate reader.[10]

  • The absorbance values are directly proportional to the amount of accumulated lipid.

  • Compare the absorbance values of the compound-treated wells to the vehicle control. A decrease in absorbance suggests that the compound reduces lipid accumulation.

TreatmentConcentration (µM)Absorbance at 492 nm (Mean ± SD)
Vehicle Control (DMSO)-0.8 ± 0.05
Positive Control (Clofibric Acid) 100 0.4 ± 0.03
2-(4-Methyl-2-nitrophenoxy)propanoic acid0.1Data to be determined
1Data to be determined
10Data to be determined
100Data to be determined

Part 2: Investigation of Auxin-like or Herbicidal Activity in Plant Systems

The phenoxypropanoic acid structure is characteristic of synthetic auxins, a class of plant growth regulators often used as herbicides.[11] The following protocols are designed to evaluate the potential of 2-(4-Methyl-2-nitrophenoxy)propanoic acid to elicit auxin-like responses in the model plant Arabidopsis thaliana.

Arabidopsis thaliana Root Elongation Assay

This is a classic bioassay to assess auxin-like activity. At low concentrations, auxins can promote root growth, while at higher concentrations, they are inhibitory.[12]

cluster_prep Plate Preparation cluster_seeding Seed Sterilization and Plating cluster_growth Incubation and Measurement prepare_media Prepare MS agar medium add_compound Add serial dilutions of the test compound and controls to the molten agar prepare_media->add_compound pour_plates Pour the agar into square petri dishes add_compound->pour_plates plate_seeds Plate seeds on the prepared agar plates pour_plates->plate_seeds sterilize_seeds Surface-sterilize Arabidopsis thaliana seeds stratify_seeds Stratify seeds at 4°C for 2-3 days sterilize_seeds->stratify_seeds stratify_seeds->plate_seeds incubate_plates Incubate plates vertically in a growth chamber for 5-7 days plate_seeds->incubate_plates scan_plates Scan the plates incubate_plates->scan_plates measure_roots Measure root length using image analysis software scan_plates->measure_roots

Caption: Workflow for the Arabidopsis thaliana root elongation assay.

  • Plate Preparation:

    • Prepare Murashige and Skoog (MS) agar medium.

    • While the medium is still molten, add serial dilutions of 2-(4-Methyl-2-nitrophenoxy)propanoic acid (e.g., 0.01, 0.1, 1, 10 µM), a positive control (e.g., 1 µM 2,4-D), and a vehicle control.

    • Pour the medium into square petri dishes.

  • Seed Sterilization and Plating:

    • Surface-sterilize Arabidopsis thaliana (Col-0) seeds.

    • Stratify the seeds in the dark at 4°C for 2-3 days to synchronize germination.

    • Aseptically place the seeds in a line on the surface of the prepared agar plates.

  • Incubation and Measurement:

    • Seal the plates and place them vertically in a growth chamber with a long-day photoperiod (16 hours light / 8 hours dark) at 22°C for 5-7 days.

    • After the incubation period, scan the plates.

    • Measure the length of the primary root for each seedling using image analysis software (e.g., ImageJ).

  • Calculate the average root length for each treatment group.

  • Express the results as a percentage of the vehicle control.

  • A significant inhibition of root growth at higher concentrations is indicative of auxin-like or herbicidal activity.

TreatmentConcentration (µM)Average Root Length (% of Control) (Mean ± SD)
Vehicle Control-100 ± 5
Positive Control (2,4-D) 1 25 ± 3
2-(4-Methyl-2-nitrophenoxy)propanoic acid0.01Data to be determined
0.1Data to be determined
1Data to be determined
10Data to be determined
DR5::GUS Reporter Assay in Arabidopsis thaliana

The DR5 promoter is a synthetic auxin-responsive promoter that drives the expression of a reporter gene, typically β-glucuronidase (GUS).[13] This assay provides a quantitative measure of auxin-like activity at the molecular level.

cluster_prep Seedling Growth and Treatment cluster_staining Histochemical Staining cluster_readout Analysis grow_seedlings Grow DR5::GUS transgenic Arabidopsis seedlings in liquid MS medium add_compound Add test compound, positive control (IAA), and vehicle control grow_seedlings->add_compound incubate_treatment Incubate for 24 hours add_compound->incubate_treatment harvest_seedlings Harvest seedlings incubate_treatment->harvest_seedlings fix_seedlings Fix seedlings in acetone harvest_seedlings->fix_seedlings stain_gus Incubate in GUS staining solution (containing X-Gluc) at 37°C fix_seedlings->stain_gus clear_chlorophyll Clear chlorophyll with ethanol stain_gus->clear_chlorophyll visualize Visualize and image GUS staining patterns clear_chlorophyll->visualize quantify Optional: Quantitative MUG assay for GUS activity clear_chlorophyll->quantify

Caption: Workflow for the DR5::GUS reporter assay.

  • Seedling Growth and Treatment:

    • Grow DR5::GUS transgenic Arabidopsis thaliana seedlings in liquid MS medium for 5-7 days under sterile conditions.

    • Transfer the seedlings to a 24-well plate containing fresh liquid MS medium.

    • Add the test compound at various concentrations, a positive control (e.g., 1 µM indole-3-acetic acid, IAA), and a vehicle control.

    • Incubate for 24 hours.

  • Histochemical GUS Staining:

    • Harvest the seedlings and fix them in ice-cold 90% acetone for 1 hour.

    • Wash the seedlings with GUS staining buffer (e.g., 100 mM sodium phosphate buffer, pH 7.0, 10 mM EDTA, 0.5 mM potassium ferricyanide, 0.5 mM potassium ferrocyanide, 0.1% Triton X-100).

    • Incubate the seedlings in GUS staining solution containing 1 mM 5-bromo-4-chloro-3-indolyl-β-D-glucuronide (X-Gluc) at 37°C overnight.[14]

    • Remove the staining solution and clear the chlorophyll by incubating in 70% ethanol.

  • Analysis:

    • Visualize the blue staining pattern, which indicates GUS activity, under a dissecting microscope and capture images.[15]

    • For a quantitative analysis, a fluorometric assay using 4-methylumbelliferyl-β-D-glucuronide (MUG) as a substrate can be performed on protein extracts from the treated seedlings.[16]

  • The intensity and location of the blue staining correspond to the level and sites of auxin activity.

  • Compare the staining patterns of the compound-treated seedlings to the positive and negative controls. An increase in GUS expression, particularly in the root tips and vascular tissues, indicates auxin-like activity.[17]

References

  • Plant and Soil Sciences eLibrary. (n.d.). In Vitro Assays | Herbicide Discovery and Screening. Retrieved from [Link]

  • de Morais, N. P., et al. (2018). Procedures for the staining of lipid droplets with Oil Red O. protocols.io. [Link]

  • Pandey, V., & Leliaert, F. (2026). A Method for Isolation and Transfection of Arabidopsis Protoplast for Sucrose Feeding Assay. Methods in Molecular Biology, 2345, 1-11.
  • de Morais, N. P., et al. (2018). Procedures for the staining of lipid droplets with Oil Red O v1. ResearchGate. [Link]

  • Damm, B., & Willmitzer, L. (1988). A simple method for isolation, liquid culture, transformation and regeneration of Arabidopsis thaliana protoplasts. Plant Science, 58(1), 83-90.
  • Beckie, H. J., et al. (2000). Screening for Herbicide Resistance in Weeds. Weed Technology, 14(2), 428-445.
  • Mathur, J., & Koncz, C. (1998). Protoplast Isolation, Culture, and Regeneration. In Arabidopsis Protocols (pp. 35-43). Humana Press.
  • Christensen, K. B., et al. (2019). Development of an In Vitro Screening Platform for the Identification of Partial PPARγ Agonists as a Source for Antidiabetic Lead Compounds. Molecules, 24(18), 3246.
  • Wang, Y., et al. (2021). An optimized method for Oil Red O staining with the salicylic acid ethanol solution. Analytical Biochemistry, 633, 114397.
  • Itoh, T., et al. (2013). An in vitro assay system for antihyperlipidemic agents by evaluating lipoprotein profiles from human intestinal epithelium-like cells. 3 Biotech, 3(2), 127-134.
  • Sa bioRodriguez, L. (2023). Lipid (Oil Red O) Staining. protocols.io. [Link]

  • JOVE. (2023, May 6). Protoplast Isolation from 14-day-old Arabidopsis thaliana Seedling Tissues [Video]. YouTube. [Link]

  • askIITians. (2025, August 16). What is Auxin bioassay?. Retrieved from [Link]

  • Damm, B., & Willmitzer, L. (1988). Isolation and transformation of protoplasts from Arabidopsis thaliana leaves and suspension cultures for transient expression studies. Plant Science, 58(1), 83-90.
  • Katsumi, M. (1963). Commonly used bioassays for auxin with their sensitivity range, accuracy index and time-performance evaluations. Plant and Cell Physiology, 4(2), 129-135.
  • Biology Discussion. (n.d.). Bioassay of Phytohormones | Botany. Retrieved from [Link]

  • Meudt, W. J. (1987). Rapid Bioassay for Auxin. Plant Physiology, 83(1), 195-198.
  • Li, M., et al. (2023). Evaluation of Lipid Droplet Size and Fusion in Bovine Hepatic Cells. Journal of Visualized Experiments, (192), e65021.
  • Gadzovska, S., et al. (2021). In vitro screening for herbicide selectivity of new mutant pepper genotypes with different origin and fruit colour. Journal of Central European Agriculture, 22(3), 602-610.
  • Erol, K., et al. (2012). Identification of PPARgamma Partial Agonists of Natural Origin (I)
  • Shaner, D. L. (n.d.). Primary Herbicide Screening. UC ANR Portal. Retrieved from [Link]

  • Woodward, A. W., & Bartel, B. (2005). Auxin: regulation, action, and interaction. Annals of Botany, 95(5), 707-735.
  • Li, Y., et al. (2024).
  • Li, Y., et al. (2020). Discovery of Novel Peroxisome Proliferator-Activated Receptor α (PPARα) Agonists by Virtual Screening and Biological Evaluation.
  • Slideshare. (n.d.). SCREENING MODELS OF ANTIDYSLIPIDEMIC AGENT.docx. Retrieved from [Link]

  • Li, Y., et al. (2024). Identification of Novel PPARγ Partial Agonists Based on Virtual Screening Strategy: In Silico and In Vitro Experimental Validation. International Journal of Molecular Sciences, 25(20), 12229.
  • Scarabel, L., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments, (101), e52924.
  • Pérez-Carrillo, M., et al. (2023). Differential Lipid Accumulation on HepG2 Cells Triggered by Palmitic and Linoleic Fatty Acids Exposure. International Journal of Molecular Sciences, 24(5), 4899.
  • De Smet, I., & Verbelen, J. P. (Eds.). (2015). Plant Cell Expansion: Methods and Protocols. Springer.
  • Li, Y., et al. (2024). Identification of Novel PPARγ Partial Agonists Based on Virtual Screening Strategy: In Silico and In Vitro Experimental Validation. ResearchGate. [Link]

  • Sivakkumar, T., Juliet, S., & Meenakumari, R. (2024). In-Vitro Screening of Antidiabetic, Anti-hyperlipidemic and Antioxidant Activity of Siddha Polyherbal Formulation Cuṇṭai Vaṟṟal Cūraṇam (CVC).
  • Derbyshire, P., et al. (2007). Cell elongation in Arabidopsis hypocotyls involves dynamic changes in cell wall thickness. Journal of Experimental Botany, 58(10), 2729-2738.
  • Tisi, A., et al. (2011). GUS Reporter-Aided Promoter Deletion Analysis of A. thaliana POLYAMINE OXIDASE 3. Plant Molecular Biology Reporter, 29(4), 887-896.
  • Das, N., et al. (2024). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. BioResources, 19(1).
  • Frederick National Laboratory for Cancer Research. (2015). Plant Cell Expansion : Methods and Protocols. Retrieved from [Link]

  • Das, N., et al. (2018). In vitro and In vivo Antioxidant, Anti-hyperlipidemic Properties and Chemical Characterization of Centella asiatica (L.) Extract. Frontiers in Pharmacology, 9, 131.
  • Ulmasov, T., Murfett, J., & Guilfoyle, T. J. (1997). Expression patterns of the DR5::GUS reporter in the root–shoot junction... ResearchGate. [Link]

  • Esalq/USP. (n.d.). Name: DR5::GUS Accessions: H3 Map position: Gene function. Retrieved from [Link]

  • Chen, J. G., et al. (2009). DR5 as a reporter system to study auxin response in Populus. Plant Molecular Biology, 70(1-2), 163-172.
  • Radjenović, J., et al. (2009). Clofibric Acid and Gemfibrozil Removal in Membrane Bioreactors.
  • Vitha, S., et al. (1995). Histochemical localization of GUS reporter activity in plant tissues. Microscopy and Imaging Center, Texas A&M University.
  • El-Sayed, M., & El-Sayed, M. (1987). Changes in isoprenoid lipid synthesis by gemfibrozil and clofibric acid in rat hepatocytes. Biochemical Pharmacology, 36(10), 1697-1701.

Sources

Application

Application Note: A Strategic Framework for the In Vivo Evaluation of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies for the novel chemical entity (NCE), 2-(4-Methyl-2-nit...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies for the novel chemical entity (NCE), 2-(4-Methyl-2-nitrophenoxy)propanoic acid. Lacking prior biological data, this guide establishes a logical, phased approach for preclinical evaluation. The strategy is predicated on the structural similarities of the compound to the fibrate class of drugs, hypothesizing a potential role as a Peroxisome Proliferator-Activated Receptor (PPAR) modulator for the treatment of dyslipidemia and related metabolic disorders. The protocols herein are designed to first establish safety and tolerability, then characterize pharmacokinetic behavior, and finally, to test the therapeutic hypothesis in a relevant disease model, adhering to international regulatory standards.

Introduction & Scientific Rationale

2-(4-Methyl-2-nitrophenoxy)propanoic acid is a novel chemical entity whose in vivo properties have not been characterized. The initial challenge in designing a preclinical strategy for any NCE is to formulate a biologically relevant hypothesis that can be systematically tested.

1.1 Structural Hypothesis: The core structure of the molecule, a phenoxypropanoic acid, bears a strong resemblance to fibrates (e.g., clofibric acid, fenofibrate). Fibrates are a well-established class of drugs that primarily function as agonists for the Peroxisome Proliferator-Activated Receptor Alpha (PPARα), a nuclear receptor that plays a critical role in lipid homeostasis.[1][2] A related compound, 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid, has been noted for its potential anti-dyslipidemic activity.[1][3] Furthermore, similar chemical scaffolds have been investigated as PPARγ modulators with antihyperglycemic effects.[4]

1.2 The Guiding Therapeutic Hypothesis: Based on this structural analysis, we hypothesize that 2-(4-Methyl-2-nitrophenoxy)propanoic acid acts as a PPAR agonist, potentially with selectivity for one or more isotypes (α, γ, δ). This activity would translate to a therapeutic benefit in metabolic diseases such as dyslipidemia (high triglycerides, low HDL cholesterol) and potentially type 2 diabetes.

1.3 Strategic Objective: This guide outlines a multi-phased in vivo testing strategy designed to:

  • Establish a Safety Profile: Determine the compound's acute toxicity and establish a safe dose range for further experiments.

  • Characterize Pharmacokinetics (PK): Understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

  • Demonstrate Proof-of-Concept: Validate the PPAR agonist hypothesis and evaluate preliminary efficacy in a relevant animal model of dyslipidemia.

This structured approach ensures that resources are used efficiently and that the collected data provides a robust foundation for further development, in alignment with guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the Organisation for Economic Co-operation and Development (OECD).[5][6]

Foundational Principles & Regulatory Considerations

All in vivo research must be conducted with the highest ethical and scientific standards. The design of these studies is guided by three core tenets:

  • Scientific Rigor: Each experiment must be carefully designed to yield unambiguous and reproducible results. This includes proper controls, randomization, and adequate group sizes.[7]

  • The 3Rs of Animal Welfare: All protocols should adhere to the principles of R eplacement, R eduction, and R efinement to minimize the use of animals and their suffering.[8]

  • Regulatory Compliance: For data intended for regulatory submission (e.g., an Investigational New Drug application), studies must be conducted in compliance with Good Laboratory Practice (GLP) regulations as defined in 21 CFR Part 58.[9] While early, non-GLP studies are essential for discovery, the framework should anticipate the eventual need for GLP-compliant testing.

Pre-formulation & Vehicle Selection

Before any in vivo dosing can occur, a suitable vehicle must be identified to ensure the compound is solubilized or uniformly suspended for accurate administration.

Protocol 3.1: Vehicle Screening and Formulation Development

  • Objective: To identify a non-toxic vehicle that can deliver the desired concentration of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

  • Materials: Test compound, Dimethyl sulfoxide (DMSO), Polyethylene glycol 400 (PEG400), Carboxymethylcellulose (CMC), Corn oil, Saline, pH meter, vortex mixer, sonicator.

  • Procedure:

    • Attempt to dissolve the compound in aqueous vehicles first, such as saline, adjusting pH if necessary.

    • If insoluble, test common co-solvent systems (e.g., 10% DMSO, 40% PEG400, 50% Saline).

    • For highly lipophilic compounds, test oil-based vehicles (e.g., corn oil) or suspensions (e.g., 0.5% CMC in water).

    • Assess the stability of the final formulation over a relevant time period (e.g., 4-6 hours) at room temperature.

    • The selected vehicle must be one in which the compound is stable and which is known to be well-tolerated in the chosen animal species at the required volume.

Vehicle Component Purpose Typical Concentration Considerations
Saline / WaterAqueous vehicleq.s.Preferred vehicle, limited by compound solubility.
Tween 80 / Cremophor ELSurfactant1-10%Improves solubility of lipophilic compounds.
PEG400Co-solvent10-60%Viscous, can cause adverse effects at high doses.
DMSOCo-solvent<10%Can have its own pharmacological effects.
0.5% - 1% CMCSuspending agent0.5-1% w/vFor insoluble compounds; requires uniform suspension.
Corn OilLipid vehicleq.s.Suitable for highly lipophilic compounds.
Table 1. Common Vehicle Components for Preclinical Formulations.

Phase 1: Safety and Tolerability Assessment

The primary goal of this phase is to understand the compound's safety profile and identify the Maximum Tolerated Dose (MTD). This is a critical step that informs dose selection for all subsequent PK and efficacy studies.

Protocol 4.1: Acute Oral Toxicity Study (Following OECD Guideline 425)

The Up-and-Down Procedure (UDP) is a sequential dosing method that uses a minimal number of animals to estimate the median lethal dose (LD50) and provides information on the GHS toxicity classification.[6][10]

  • Objective: To determine the acute oral toxicity (approximate LD50) of the test compound.

  • Animal Model: Female Wistar or Sprague-Dawley rats (8-12 weeks old). Females are often slightly more sensitive.[11]

  • Procedure:

    • Animals are acclimatized for at least 5 days prior to dosing.[11]

    • Food is withheld overnight before administration.[12]

    • A single animal is dosed by oral gavage. The default starting dose is 175 mg/kg, but can be adjusted based on any available in vitro cytotoxicity data.

    • The animal is observed for 48 hours.

    • Dosing Progression:

      • If the animal survives, the next animal is dosed at a higher level (factor of 3.2x).

      • If the animal dies, the next animal is dosed at a lower level (factor of 3.2x).

    • This sequence continues until a stopping criterion is met (e.g., 4 reversals, or survival at the highest dose).

    • All animals are observed for a total of 14 days for clinical signs of toxicity (changes in skin, fur, eyes, respiration, behavior) and body weight is recorded weekly.[6][13]

    • At the end of the study, a gross necropsy is performed on all animals.

G start Start: Dose 1st Animal (e.g., 175 mg/kg) obs1 Observe 48h start->obs1 outcome1 Animal Outcome? obs1->outcome1 dose_up Dose Next Animal at Higher Dose (Dose x 3.2) outcome1->dose_up Survives dose_down Dose Next Animal at Lower Dose (Dose / 3.2) outcome1->dose_down Dies obs2 Observe 48h dose_up->obs2 obs3 Observe 48h dose_down->obs3 outcome2 Animal Outcome? obs2->outcome2 outcome3 Animal Outcome? obs3->outcome3 stop Stopping Criteria Met? (e.g., 4 reversals) outcome2->stop outcome3->stop stop->outcome1 No, continue sequence calc Calculate LD50 (Maximum Likelihood Method) stop->calc Yes end End Study calc->end

Diagram 1. Workflow for the OECD 425 Up-and-Down Procedure.

Sequence Outcome Next Dose Level (mg/kg)
175Survive550
550Survive2000
2000Die550
550Survive2000
2000Die550
Table 2. Example Dose Progression for an OECD 425 Study.

Phase 2: Pharmacokinetic (PK) Profiling

Understanding the ADME properties of a compound is essential for designing effective dosing regimens in efficacy studies. A basic PK study determines key parameters like bioavailability and half-life.

Protocol 5.1: Single-Dose Pharmacokinetic Study in Rats

  • Objective: To determine key PK parameters (Cmax, Tmax, AUC, t1/2, F%) following intravenous (IV) and oral (PO) administration.

  • Animal Model: Male Sprague-Dawley rats (250-300g) with jugular vein cannulation for serial blood sampling.

  • Study Design:

    • Animals are fasted overnight prior to dosing.

    • Group 1 receives the compound via IV bolus injection (e.g., 1-2 mg/kg in a solubilized formulation).

    • Group 2 receives the compound via oral gavage (e.g., 10-20 mg/kg, a dose expected to be well-tolerated based on Phase 1 data).

    • Blood samples (~100 µL) are collected from the cannula into tubes containing an anticoagulant (e.g., K2-EDTA) at specified time points.

    • Plasma is separated by centrifugation and stored at -80°C until analysis.

  • Bioanalysis: Plasma samples are analyzed for compound concentration using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Data Analysis: Plasma concentration-time data is analyzed using non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate PK parameters.

Administration Route Dose (mg/kg) N (animals) Blood Sampling Time Points (hours)
Intravenous (IV)24Pre-dose, 0.083 (5m), 0.25, 0.5, 1, 2, 4, 8, 24
Oral (PO)204Pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 24
Table 3. Example Dosing and Sampling Schedule for a Rat PK Study.

Phase 3: Pharmacodynamic (PD) and Efficacy Evaluation

This phase directly tests the central hypothesis: does the compound engage the PPAR target and produce a therapeutic effect in a disease model?

Protocol 6.1: In Vivo Target Engagement - PPAR Gene Expression

  • Objective: To determine if the compound regulates the expression of known PPAR target genes in relevant tissues.

  • Animal Model: Male C57BL/6 mice (8-10 weeks old).

  • Procedure:

    • Animals are dosed orally once daily for 3-5 days with vehicle, a positive control (e.g., Fenofibrate for PPARα, Rosiglitazone for PPARγ), or the test compound at 2-3 dose levels.

    • Several hours after the final dose, animals are euthanized, and tissues (liver for PPARα, epididymal white adipose tissue for PPARγ) are collected and flash-frozen.

    • RNA is extracted from the tissues, reverse-transcribed to cDNA, and the expression of target genes is quantified using qPCR.

  • Key Endpoints:

    • PPARα target genes (liver): Acox1, Cpt1a, Pdk4.

    • PPARγ target genes (adipose): Cd36, Fabp4 (aP2), Adipoq (Adiponectin).

G Ligand Test Compound (PPAR Agonist) PPAR PPARα / RXR (in Liver Nucleus) Ligand->PPAR Binds & Activates PPRE PPRE (in Gene Promoter) PPAR->PPRE Binds to Genes Target Gene Transcription PPRE->Genes mRNA Increased mRNA (e.g., Cpt1a, Acox1) Genes->mRNA Effect Increased Fatty Acid β-Oxidation mRNA->Effect

Diagram 2. Simplified PPARα Signaling Pathway in Hepatocytes.

Protocol 6.2: Efficacy in a High-Fat Diet (HFD)-Induced Dyslipidemia Model

  • Objective: To evaluate the compound's ability to improve the lipid profile in a diet-induced model of dyslipidemia.

  • Animal Model: Male Syrian Golden Hamsters or C57BL/6 mice. Hamsters are often preferred as their lipid metabolism more closely resembles that of humans.

  • Procedure:

    • Animals are fed a high-fat diet (e.g., 45-60% kcal from fat) for 8-12 weeks to induce obesity, insulin resistance, and dyslipidemia.

    • After the induction period, baseline blood samples are taken.

    • Animals are randomized into treatment groups and dosed orally once daily for 2-4 weeks.

    • Body weight and food intake are monitored regularly.

    • At the end of the treatment period, terminal blood samples are collected for analysis of the lipid panel.

  • Key Endpoints: Plasma levels of Triglycerides (TG), Total Cholesterol (TC), High-Density Lipoprotein Cholesterol (HDL-c), and Low-Density Lipoprotein Cholesterol (LDL-c).

Group Diet Treatment (Oral, Once Daily) N (animals/group) Primary Endpoint
1. Lean ControlChowVehicle8-10Baseline comparison
2. HFD ControlHigh-FatVehicle8-10Disease model
3. Positive ControlHigh-FatFenofibrate (e.g., 100 mg/kg)8-10Assay validation
4. Test Cmpd Low DoseHigh-FatCompound X (e.g., 10 mg/kg)8-10Dose-response
5. Test Cmpd Mid DoseHigh-FatCompound X (e.g., 30 mg/kg)8-10Dose-response
6. Test Cmpd High DoseHigh-FatCompound X (e.g., 100 mg/kg)8-10Dose-response
Table 4. Example Study Design for a High-Fat Diet-Induced Dyslipidemia Model.

Data Integration and Decision Making

The successful completion of these three phases provides a comprehensive initial dataset to make a "Go/No-Go" decision. The ideal candidate will exhibit a favorable safety window (high LD50/MTD), good oral bioavailability, a PK profile suitable for once-daily dosing, clear evidence of PPAR target engagement, and a significant, dose-dependent improvement in the plasma lipid profile.

G cluster_0 Phase 1: Safety cluster_1 Phase 2: PK cluster_2 Phase 3: Efficacy Tox Acute Toxicity (OECD 425) PK Rodent PK (IV & PO) Tox->PK Defines Safe Doses PD Target Engagement (qPCR) PK->PD Informs Dosing Regimen Efficacy HFD Disease Model PD->Efficacy Confirms Mechanism Decision Go / No-Go Decision Point Efficacy->Decision

Diagram 3. Integrated In Vivo Study Progression and Decision Logic.

A positive outcome from this strategic framework would provide strong justification for initiating more advanced preclinical studies, such as multi-dose toxicology and the evaluation of additional metabolic parameters, ultimately supporting the progression of 2-(4-Methyl-2-nitrophenoxy)propanoic acid as a clinical candidate.

References

  • (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (n.d.).
  • OECD Acute Oral Toxicity Guidelines | PDF | Toxicity | Dose (Biochemistry) - Scribd. (n.d.).
  • Identifying and validating novel targets with in vivo disease models: guidelines for study design - PubMed. (2007). Drug Discovery Today, 12(11-12), 446-451.
  • OECD Test Guideline 401 - Acute Oral Toxicity (1987 - National Toxicology Program (NTP). (1987).
  • FDA Requirements for Preclinical Studies. (n.d.).
  • Acute Toxicity by OECD Guidelines | PPTX - Slideshare. (n.d.).
  • Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure | OECD. (n.d.).
  • Preclinical Assessment of Investigational Cellular and Gene Therapy Products - FDA. (2013).
  • Preclinical Assessment of Investigational Cellular and Gene Therapy Products - FDA. (n.d.).
  • Guide to Understanding FDA Preclinical Study Requirements for Medical Devices - NAMSA. (2025).
  • Step 2: Preclinical Research - FDA. (2018).
  • 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid - PubMed. (2008). Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261.
  • Designing an In Vivo Preclinical Research Study - MDPI. (n.d.).
  • In Vivo Assay Guidelines - Assay Guidance Manual - NCBI Bookshelf. (2012).
  • Improving Laboratory-Based Cancer Drug Discovery Study Designs for Better Research Translations - Preprints.org. (2026).
  • 2-Methyl-2-(4-nitrophenyl)propanoic acid | C10H11NO4 | CID 781898 - PubChem. (n.d.).
  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid - PMC - NIH. (n.d.).
  • 2-Methyl-2-(4-nitrophenylsulfanyl)propanoic acid - PMC - NIH. (n.d.).
  • Multi-Step Usage of in Vivo Models During Rational Drug Design and Discovery - MDPI. (n.d.).
  • 2-(4-NITROPHENYL)PROPIONIC ACID | 19910-33-9 - ChemicalBook. (2025).
  • 2-(4-Nitrophenyl)propionic acid | C9H9NO4 | CID 89244 - PubChem. (n.d.).
  • Synthesis, In Vitro, In Vivo and In Silico Antidiabetic Bioassays of 4-Nitro(thio)phenoxyisobutyric Acids Acting as Unexpected PPARγ Modulators: An In Combo Study - PMC - NIH. (2022). Molecules, 27(2), 433.
  • 2-(4-nitrophenyl)propionic acid | CAS#:19910-33-9 | Chemsrc. (2025).
  • Substituted 2-[(4-aminomethyl)phenoxy]-2-methylpropionic acid PPARalpha agonists. 1. Discovery of a novel series of potent HDLc raising agents - PubMed. (n.d.).

Sources

Method

Application Notes and Protocols for Targeted Protein Interaction Studies Using 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Authored by: A Senior Application Scientist Introduction The exploration of small molecule-protein interactions is a cornerstone of modern drug discovery and chemical biology. Understanding how a bioactive compound engag...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

Introduction

The exploration of small molecule-protein interactions is a cornerstone of modern drug discovery and chemical biology. Understanding how a bioactive compound engages its cellular targets and the broader protein networks it influences is critical for elucidating its mechanism of action, identifying potential off-target effects, and discovering novel therapeutic applications.[1][2][3] This guide focuses on 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a compound structurally related to the fibrate class of drugs.[4][5] Fibrates are known to exert their lipid-lowering effects primarily through the activation of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα, which are nuclear receptors that regulate gene expression involved in lipid and carbohydrate metabolism.[1][2][6][7][8][9]

Given its structural similarity to fibrates, we hypothesize that 2-(4-Methyl-2-nitrophenoxy)propanoic acid may also target PPARs or other proteins involved in metabolic pathways. To investigate this, we present detailed protocols for the design and application of a chemical probe derived from this molecule for two powerful proteomic techniques: Affinity-Based Protein Profiling (AfBPP) and Proximity Labeling (BioID). These methods will enable researchers to identify direct binding partners and map the proximal protein landscape of this compound in a cellular context.

Section 1: Chemical Probe Synthesis

To utilize 2-(4-Methyl-2-nitrophenoxy)propanoic acid in protein interaction studies, it must first be converted into a chemical probe. This involves the addition of a biotin tag for affinity purification and, for more advanced applications, a photo-activatable crosslinker. The carboxylic acid moiety of the parent compound provides a convenient handle for chemical modification.[10][11][12]

Synthesis of an Affinity-Based Probe (AfBP-1)

Here, we describe the synthesis of a biotinylated probe with a diazirine-based photo-crosslinker. The diazirine group, upon UV irradiation, forms a highly reactive carbene that covalently crosslinks the probe to any nearby proteins, enabling the capture of even transient or weak interactions.

Reaction Scheme:

parent 2-(4-Methyl-2-nitrophenoxy)propanoic acid probe AfBP-1 (Biotinylated Probe) parent->probe 1. EDC/NHS activation linker Amine-PEG-Biotin linker->probe 2. Amidation edc EDC/NHS

Caption: Synthesis of the biotinylated affinity probe (AfBP-1).

Materials:

ReagentSupplierPurpose
2-(4-Methyl-2-nitrophenoxy)propanoic acidCustomParent compound
Amine-PEG-BiotinCommercialBiotin tag with a flexible linker
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)CommercialCarboxyl activating agent
NHS (N-Hydroxysuccinimide)CommercialStabilizes the activated carboxyl group
Anhydrous Dimethylformamide (DMF)CommercialReaction solvent
Diisopropylethylamine (DIPEA)CommercialBase

Protocol:

  • Dissolve 2-(4-Methyl-2-nitrophenoxy)propanoic acid (1 equivalent) in anhydrous DMF.

  • Add EDC (1.5 equivalents) and NHS (1.2 equivalents) to the solution and stir at room temperature for 1 hour to activate the carboxylic acid.

  • In a separate vial, dissolve Amine-PEG-Biotin (1.1 equivalents) and DIPEA (2 equivalents) in anhydrous DMF.

  • Slowly add the Amine-PEG-Biotin solution to the activated parent compound solution.

  • Allow the reaction to proceed overnight at room temperature with stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction with water and extract the product with ethyl acetate.

  • Purify the crude product by flash column chromatography on silica gel to obtain the final probe, AfBP-1.

  • Confirm the identity and purity of AfBP-1 by ¹H NMR and high-resolution mass spectrometry.

Section 2: Application Protocol for Affinity-Based Protein Profiling (AfBPP)

AfBPP is a powerful technique to identify the direct binding partners of a small molecule from a complex protein mixture, such as a cell lysate.[13][14][15][16] This protocol outlines the use of the synthesized AfBP-1 probe to pull down its interacting proteins for identification by mass spectrometry.

cluster_workflow AfBPP Workflow start Immobilize AfBP-1 on Streptavidin Beads incubation Incubate Beads with Lysate start->incubation lysate Prepare Cell Lysate lysate->incubation wash Wash Beads to Remove Non-specific Binders incubation->wash elution Elute Bound Proteins wash->elution ms_prep Prepare Samples for Mass Spectrometry elution->ms_prep ms_analysis LC-MS/MS Analysis ms_prep->ms_analysis data_analysis Data Analysis and Protein Identification ms_analysis->data_analysis

Caption: General workflow for Affinity-Based Protein Profiling (AfBPP).

Materials
Reagent/EquipmentSpecification
AfBP-1 ProbeSynthesized as in Section 1
Streptavidin-coated magnetic beadsHigh binding capacity
Cell Linee.g., HepG2 (human liver carcinoma), relevant for PPARα studies
Lysis BufferRIPA buffer with protease and phosphatase inhibitors
Wash BufferPBS with 0.1% Tween-20
Elution Buffer2% SDS in 50 mM Tris-HCl, pH 7.5
Mass SpectrometerHigh-resolution Orbitrap or similar
Step-by-Step Protocol
  • Probe Immobilization:

    • Resuspend streptavidin-coated magnetic beads in PBS.

    • Add AfBP-1 to the beads and incubate for 1 hour at room temperature with gentle rotation to allow for binding.

    • Wash the beads three times with PBS to remove any unbound probe.

  • Cell Lysate Preparation:

    • Culture HepG2 cells to ~80-90% confluency.

    • Harvest the cells and wash with ice-cold PBS.

    • Lyse the cells in ice-cold lysis buffer for 30 minutes on ice.

    • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

    • Determine the protein concentration of the supernatant using a BCA assay.

  • Affinity Pulldown:

    • Incubate the AfBP-1-immobilized beads with the cell lysate (e.g., 1 mg of total protein) for 2-4 hours at 4°C with rotation.

    • Control: In parallel, incubate beads without the probe or beads with a biotin-only control with the lysate to identify non-specific binders.

    • Competitive Elution (Optional): To increase confidence in identified targets, a parallel experiment can be run where the lysate is pre-incubated with an excess of the parent compound (2-(4-Methyl-2-nitrophenoxy)propanoic acid) before adding the AfBP-1 beads. True binding partners should show reduced binding to the beads in this condition.

  • Washing and Elution:

    • After incubation, separate the beads from the lysate using a magnetic stand.

    • Wash the beads five times with ice-cold wash buffer to remove non-specifically bound proteins.

    • Elute the bound proteins by resuspending the beads in elution buffer and heating at 95°C for 10 minutes.

  • Sample Preparation for Mass Spectrometry:

    • Perform an in-solution or in-gel tryptic digest of the eluted proteins.

    • Desalt the resulting peptides using C18 spin columns.

    • Lyophilize the peptides and resuspend them in a buffer suitable for LC-MS/MS analysis.

Data Analysis
  • Raw mass spectrometry data should be processed using software such as MaxQuant or Proteome Discoverer.[17][18][19][20][21]

  • The resulting peptide lists are searched against a human protein database (e.g., UniProt) to identify the proteins.

  • Potential interacting proteins are identified by comparing the protein abundance in the AfBP-1 pulldown to the control pulldowns. True interactors should be significantly enriched in the AfBP-1 sample and depleted in the competitive elution sample.

Section 3: Application Protocol for Proximity Labeling (BioID)

Proximity labeling techniques, such as BioID, identify proteins in close proximity to a protein of interest within a living cell.[22][23][24][25][26] This method is particularly useful for identifying transient or weak interactions. Here, we propose a competitive displacement assay using a cell line stably expressing our hypothetical target, PPARα, fused to a promiscuous biotin ligase (e.g., TurboID). By treating these cells with 2-(4-Methyl-2-nitrophenoxy)propanoic acid, we can identify proteins that are displaced from the PPARα interactome, providing evidence of direct target engagement and revealing the immediate protein neighborhood of the target.

cluster_workflow Competitive BioID Workflow start Express PPARα-TurboID Fusion Protein in Cells treatment Treat Cells with 2-(4-Methyl-2-nitrophenoxy)propanoic acid or Vehicle start->treatment biotin Add Biotin to Initiate Proximity Labeling treatment->biotin lysis Lyse Cells and Perform Streptavidin Pulldown biotin->lysis ms_analysis LC-MS/MS Analysis of Biotinylated Proteins lysis->ms_analysis data_analysis Quantitative Comparison of Protein Abundance ms_analysis->data_analysis

Caption: Workflow for competitive proximity labeling with a small molecule.

Materials
Reagent/MaterialSpecification
Cell LineHepG2 cells stably expressing PPARα-TurboID-HA
2-(4-Methyl-2-nitrophenoxy)propanoic acidSynthesized or sourced
Biotin50 mM stock solution in DMSO
Quenching BufferPBS with 10 mM sodium azide and 10 mM sodium ascorbate
Streptavidin Pulldown and Mass Spectrometry ReagentsAs described in Section 2.1
Step-by-Step Protocol
  • Cell Culture and Treatment:

    • Culture the PPARα-TurboID-HA expressing HepG2 cells to ~70% confluency.

    • Treat the cells with either 2-(4-Methyl-2-nitrophenoxy)propanoic acid (at a suitable concentration, e.g., 10 µM) or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 4 hours).

  • Proximity Labeling:

    • To initiate biotinylation, add biotin to the cell culture medium to a final concentration of 50 µM.

    • Incubate for a short period (e.g., 10-15 minutes for TurboID) at 37°C.

    • Quench the labeling reaction by washing the cells with ice-cold quenching buffer.

  • Cell Lysis and Pulldown:

    • Harvest and lyse the cells as described in Section 2.2.

    • Perform a streptavidin pulldown of the biotinylated proteins from the lysates of both the treated and vehicle control samples.

  • Mass Spectrometry and Data Analysis:

    • Process the samples for LC-MS/MS analysis as described in Section 2.2.

    • Perform quantitative proteomic analysis to compare the abundance of each identified protein between the small molecule-treated and vehicle-treated samples.

    • Proteins that show a significant decrease in abundance in the treated sample are considered to be displaced from the PPARα proximity network by the compound, suggesting they are part of the direct or a closely associated interactome.

Conclusion

The protocols detailed in this guide provide a comprehensive framework for utilizing 2-(4-Methyl-2-nitrophenoxy)propanoic acid in targeted protein interaction studies. By synthesizing a versatile chemical probe and employing both affinity-based and proximity-labeling proteomic approaches, researchers can identify its direct binding partners and map its influence on protein networks within a cellular environment. This strategy, grounded in the compound's structural similarity to known PPARα agonists, offers a robust and scientifically sound pathway to elucidate its biological mechanism of action. The resulting data will be invaluable for drug development professionals and researchers seeking to understand the complex interplay between small molecules and the proteome.

References

  • Rix, U., & Superti-Furga, G. (2009). Target profiling of small molecules by chemical proteomics. Nature Chemical Biology, 5(9), 616–624. [Link]

  • Staubert, C., et al. (2015). Fibrates, Glitazones, and Peroxisome Proliferator–Activated Receptors. Arteriosclerosis, Thrombosis, and Vascular Biology, 35(5), 1073-1079. [Link]

  • Lome, S. L. (n.d.). Fibric Acid Derivatives (Fibrates). Healio. [Link]

  • TRC. (n.d.). Fibric acid derivatives. Teaching Resource Centre. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • Schoonjans, K., et al. (1996). Mechanism of action of fibrates on lipid and lipoprotein metabolism. Journal of Internal Medicine, 240(5), 259-265. [Link]

  • May, D. G., et al. (2019). BioID as a Tool for Protein-Proximity Labeling in Living Cells. Methods in Molecular Biology, 2012, 299–313. [Link]

  • Vu-Dac, N., et al. (1998). The nuclear receptors peroxisome proliferator-activated receptor alpha and Rev-erbalpha mediate the species-specific regulation of apolipoprotein A-I expression by fibrates. Journal of Biological Chemistry, 273(40), 25713–25720. [Link]

  • CiteseerX. (n.d.). Analysis of Mass Spectrometry Data for Protein Identification In Complex Biological Mixtures. [Link]

  • Staels, B., & Fruchart, J. C. (2010). Fibrates, Glitazones, and Peroxisome Proliferator–Activated Receptors. Arteriosclerosis, Thrombosis, and Vascular Biology, 30(5), 895–901. [Link]

  • May, D. G., et al. (2019). BioID as a Tool for Protein-Proximity Labeling in Living Cells. Methods in Molecular Biology, 2012, 299-313. [Link]

  • Springer Nature Experiments. (n.d.). BioID: A Method to Generate a History of Protein Associations. [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-(4-nitrophenyl)propionic acid. [Link]

  • ResearchGate. (2025). Biotin Proximity Labeling for Protein–Protein Interaction Discovery: The BioID Method. [Link]

  • Sridhar, G. R. (2003). Peroxisome proliferator-activated receptors as molecular targets for drug therapy. Journal of the Association of Physicians of India, 51, 49–52. [Link]

  • Tyagi, S., et al. (2011). PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part I: PPAR-α. Pharmacology & Therapeutics, 132(3), 273–296. [Link]

  • Wang, D., et al. (2021). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Chemical Science, 12(19), 6429–6453. [Link]

  • G-Biosciences. (2012). The Secrets of Coupling with Biotin!. [Link]

  • ResearchGate. (n.d.). Mass spectrometry-based protein identification in proteomics-a review. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. [Link]

  • Rahman, M. M., et al. (2021). Biotinylation as a tool to enhance the uptake of small molecules in Gram-negative bacteria. PLoS ONE, 16(11), e0259858. [Link]

  • PLOS. (n.d.). Computational Methods for Protein Identification from Mass Spectrometry Data. [Link]

  • Wikipedia. (n.d.). Biotinylation. [Link]

  • ResearchGate. (n.d.). General workflow of the activity-based protein profiling (ABPP) method. [Link]

  • Gordon, J. W., et al. (2019). Design, Synthesis, and Assessment of Tricarboxylic Acid Cycle Probes. ACS Chemical Biology, 14(3), 439–451. [Link]

  • Frontiers. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. [Link]

  • PubMed. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. [Link]

  • ResearchGate. (n.d.). The synthesis of carboxylic acids 1 and 2 with the various positions of the nitro group. [Link]

  • Semantic Scholar. (n.d.). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. [Link]

  • Royal Society of Chemistry. (2021). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Chemical Science, 12(19), 6429-6453. [Link]

  • Schreiber, S. L. (2009). Organic synthesis toward small-molecule probes and drugs. Proceedings of the National Academy of Sciences, 106(17), 6891–6895. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenylsulfanyl)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 1), o91. [Link]

  • Ijares, E. J. (2018). Annotation and curation of hypothetical proteins: prioritizing targets for experimental study. Bioinformation, 14(5), 220–225. [Link]

  • Aslam, M., et al. (2024). Identification and Functional Annotation of Hypothetical Proteins of Pan-Drug-Resistant Providencia rettgeri Strain MRSN845308 Toward Designing Antimicrobial Drug Targets. Cureus, 16(9), e69986. [Link]

Sources

Application

Elucidating the Metabolic Impact of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid: A Comprehensive Workflow

An Application Guide for Researchers Introduction Phenoxypropanoic acid derivatives represent a class of chemical compounds with diverse biological activities, ranging from herbicides to potential therapeutic agents. A n...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Researchers

Introduction

Phenoxypropanoic acid derivatives represent a class of chemical compounds with diverse biological activities, ranging from herbicides to potential therapeutic agents. A notable example is 2-(4-methyl-2-nitrophenoxy)propanoic acid, a xenobiotic whose interaction with biological systems is of significant interest. Understanding the metabolic fate of such compounds and their downstream effects on cellular pathways is paramount in drug development and toxicology.[1] It allows researchers to delineate mechanisms of action, identify potential toxicities, and discover biomarkers associated with exposure.[1][2]

Metabolomics, the comprehensive study of small molecules in a biological system, offers a powerful lens to view the physiological impact of a xenobiotic compound.[3] By employing high-resolution analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, we can capture a snapshot of the cellular metabolome, revealing subtle perturbations caused by external stimuli.[2][4]

This application note provides a complete, in-depth guide for researchers and drug development professionals to investigate the metabolic effects of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. We will move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and reproducible scientific outcome. The workflow detailed herein covers the entire process from initial experimental design and cell culture exposure to advanced data analysis and pathway interpretation.

Part I: Strategic Experimental Design

A well-designed experiment is the foundation of meaningful metabolomic analysis. The initial choices regarding the biological model, compound concentration, and analytical strategy will dictate the quality and interpretability of the results.

Defining Research Objectives

Before initiating any experiment, it is crucial to define the primary research question. Are you interested in:

  • Direct Biotransformation: Identifying the metabolites formed directly from 2-(4-Methyl-2-nitrophenoxy)propanoic acid (Phase I and Phase II metabolism)?[5]

  • Endogenous Metabolic Perturbation: Understanding how the compound alters the host's native metabolic pathways (e.g., energy metabolism, amino acid pathways)?[6]

  • Toxicity Assessment: Linking metabolic changes to cellular health and viability?[7]

These objectives will guide the selection of the most appropriate experimental approach.

Model System Selection

The choice of an in vitro model is critical and should be tailored to the research question. Defined cell systems allow for the study of molecular mechanisms in a standardized and reproducible manner.[8]

Model SystemAdvantagesDisadvantagesPrimary Use Case
Human Liver Microsomes (HLMs) Rich in Phase I (CYP450) enzymes; cost-effective; high-throughput.[9]Lacks Phase II enzymes and cellular context; cannot assess downstream effects.Rapid screening of Phase I metabolic stability and metabolite formation.[10]
Hepatoma Cell Lines (e.g., HepG2) Represents a complete cellular system with both Phase I and II enzymes; easy to culture; provides data on both biotransformation and endogenous pathway effects.[11]Lower metabolic activity compared to primary cells; may not express all relevant enzymes.[8]General purpose analysis of xenobiotic metabolism and induced metabolic reprogramming.
Primary Hepatocytes Gold standard for in vitro metabolism; most closely resembles in vivo liver metabolism.[12]Limited availability; shorter lifespan in culture; higher cost and variability.Definitive in vitro studies and validation of findings from cell lines.

For a comprehensive initial investigation of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, the HepG2 cell line offers a balanced approach, enabling the study of both direct metabolism and its impact on cellular pathways.[11]

The Power of Stable Isotope Labeling

To unambiguously trace the fate of the xenobiotic, a stable isotope-assisted metabolomics approach is highly recommended.[5][11] Synthesizing a version of 2-(4-Methyl-2-nitrophenoxy)propanoic acid uniformly labeled with ¹³C allows for its confident identification and the tracking of all its subsequent metabolites. In a mass spectrum, every metabolite derived from the compound will appear as a pair of peaks (native and ¹³C-labeled) with a specific mass difference, making them easy to distinguish from the thousands of endogenous metabolites.[13]

Part II: Core Methodologies and Protocols

This section provides detailed, step-by-step protocols for a comprehensive metabolomic analysis.

Protocol 1: Cell Culture Exposure & Viability Assessment

Rationale: Before performing metabolomics, it is essential to determine the appropriate concentration range of the xenobiotic that does not cause significant cell death. This ensures that the observed metabolic changes are due to specific pathway perturbations rather than non-specific cytotoxicity.[7]

Materials:

  • HepG2 cells

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • 2-(4-Methyl-2-nitrophenoxy)propanoic acid (and its ¹³C-labeled version)

  • 96-well and 6-well cell culture plates

  • Cell viability assay kit (e.g., MTS or ATP-based luminescence assay)[14]

Procedure:

  • Cell Seeding: Seed HepG2 cells in 96-well plates for viability assessment and 6-well plates for the main metabolomics experiment. Allow cells to attach and grow for 24 hours.

  • Dose-Response Setup: Prepare serial dilutions of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in culture medium. A typical range might be from 1 µM to 100 µM. Include a vehicle control (e.g., DMSO).

  • Compound Exposure: Treat the cells in the 96-well plates with the different concentrations of the compound. Incubate for a relevant time period (e.g., 24 hours).

  • Viability Assay: After incubation, perform a cell viability assay according to the manufacturer's protocol (e.g., MTS assay).[14] Measure the absorbance or luminescence to determine the percentage of viable cells relative to the vehicle control.

  • Select Concentrations: Choose three non-toxic concentrations (e.g., with >90% cell viability) for the main metabolomics experiment. This typically includes a low, medium, and high dose.

  • Main Experiment Exposure: Treat the cells in the 6-well plates with the selected concentrations of the compound (both native and ¹³C-labeled in separate experiments) and the vehicle control. Include at least 5-6 biological replicates per condition. Incubate for the desired time (e.g., 24 hours).

Protocol 2: Metabolite Extraction

Rationale: This protocol is designed to rapidly halt all metabolic activity and efficiently extract a broad range of polar and non-polar metabolites from both the cells (intracellular) and the culture medium (extracellular).[2][15] The separation of intra- and extracellular fractions provides deeper insight into cellular consumption and secretion.

Materials:

  • Ice-cold 0.9% NaCl solution

  • -80°C 80% Methanol/Water solution

  • Centrifuge, refrigerated

  • Nitrogen evaporator or lyophilizer

Procedure:

  • Quenching & Media Collection: Place the 6-well plates on ice. Aspirate the culture medium from each well and transfer to a labeled tube. This is the extracellular fraction . Immediately add 1 mL of ice-cold 0.9% NaCl to wash the cell monolayer and aspirate.

  • Metabolism Quenching: Immediately add 1 mL of -80°C 80% methanol to the cell monolayer in each well. This step instantly halts enzymatic activity.[15]

  • Intracellular Extraction: Scrape the cells in the cold methanol and transfer the cell lysate to a new labeled tube. This is the intracellular fraction .

  • Sample Processing:

    • Centrifuge both intracellular and extracellular fractions at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet proteins and cell debris.

    • Transfer the supernatant to a new set of labeled tubes.

    • Create a pooled Quality Control (QC) sample by taking an equal aliquot from every sample.

  • Drying: Evaporate the solvent from all samples to dryness using a nitrogen evaporator or a lyophilizer.

  • Storage: Store the dried metabolite extracts at -80°C until LC-MS analysis.

Protocol 3: Untargeted Metabolomic Analysis by LC-HRMS

Rationale: Liquid Chromatography coupled to High-Resolution Mass Spectrometry (LC-HRMS) is the preferred technique for untargeted metabolomics due to its high sensitivity, broad coverage, and ability to provide accurate mass measurements for confident metabolite identification.[9][16]

Procedure:

  • Sample Reconstitution: Just prior to analysis, reconstitute the dried extracts in a suitable solvent (e.g., 100 µL of 50% Methanol).

  • LC-MS System Setup: Use a UHPLC system coupled to an Orbitrap or Q-TOF mass spectrometer.[3][9] The following are typical starting parameters.

ParameterRecommended SettingRationale
LC Column Reversed-Phase C18 (for non-polar) or HILIC (for polar)C18 separates compounds by hydrophobicity; HILIC is better for highly polar metabolites like amino acids and nucleotides.
Mobile Phase A Water with 0.1% Formic AcidProvides protons for positive ionization mode.
Mobile Phase B Acetonitrile with 0.1% Formic AcidElutes more hydrophobic compounds from the column.
Gradient A shallow gradient from 5% to 95% B over 15-20 minutesEnsures good separation of a wide range of metabolites.
MS Ionization Mode ESI Positive and Negative SwitchingCaptures a wider range of compounds, as some ionize better as [M+H]⁺ and others as [M-H]⁻.
Scan Range (m/z) 70 - 1000 m/zCovers the mass range of most small molecule metabolites.[3]
MS Resolution > 60,000High resolution is critical to calculate accurate masses and distinguish between isobaric compounds.
Data Acquisition Data-Dependent MS/MS (ddMS2)Automatically acquires fragmentation spectra for the most intense ions, which is crucial for structural identification.[17]
  • Analysis Sequence: Inject samples in a randomized order to minimize systematic bias. Inject the pooled QC sample periodically (e.g., every 8-10 samples) to monitor instrument stability and assist in data normalization.

Part III: Data Analysis & Biological Interpretation

Raw metabolomics data consists of millions of data points that must be processed and analyzed to extract meaningful biological information.[18]

Workflow for Data Analysis and Interpretation

The overall workflow for processing and interpreting the LC-MS data is a multi-step process.

cluster_0 Data Acquisition & Processing cluster_1 Statistical Analysis cluster_2 Biological Interpretation raw_data Raw LC-MS Data (.raw) preprocessing Preprocessing (Peak Picking, Alignment, Normalization) raw_data->preprocessing feature_table Feature Table (m/z, RT, Intensity) preprocessing->feature_table stats Multivariate Analysis (PCA, PLS-DA) feature_table->stats sig_features Significant Features List stats->sig_features identification Metabolite Identification (Database Search, MS/MS) sig_features->identification pathway_analysis Pathway Analysis (MetaboAnalyst, KEGG) identification->pathway_analysis bio_insight Biological Insight & Hypothesis pathway_analysis->bio_insight

Caption: A typical data analysis pipeline for metabolomics.

1. Data Pre-processing:

  • Use software like Agilent MassHunter Profinder, MZmine, or XCMS to process the raw LC-MS data.[19][20]

  • This involves detecting all chromatographic peaks, correcting for retention time shifts between samples, and aligning corresponding peaks into a single feature table.

2. Statistical Analysis:

  • Import the feature table into a statistical analysis platform like MetaboAnalyst or Agilent MPP.[18][21]

  • Perform Principal Component Analysis (PCA) to get an unsupervised overview of the data, check for outliers, and assess the clustering of QC samples.

  • Use Partial Least Squares-Discriminant Analysis (PLS-DA) , a supervised method, to identify the features (metabolites) that are most responsible for separating the treated groups from the control group.

3. Metabolite Identification & Pathway Analysis:

  • Identification: Annotate the significant features by searching their accurate mass against databases like METLIN or KEGG.[19][22] Confirm identities by matching their MS/MS fragmentation patterns to library spectra.[17]

  • Stable Isotope Analysis: For the ¹³C-labeled experiment, use specialized software (e.g., MetExtract II) or manual inspection to find co-eluting peak pairs with the expected mass difference.[13] This provides definitive identification of compound-derived biotransformation products.

  • Pathway Analysis: Upload the list of identified, significantly altered endogenous metabolites to a tool like MetaboAnalyst .[21] Perform Over-Representation Analysis (ORA) or Pathway Enrichment Analysis to identify which metabolic pathways are most impacted by the treatment.[6][23]

Visualizing Xenobiotic Impact on a Metabolic Pathway

Pathway analysis tools can generate diagrams showing where the identified metabolites fall within known pathways. This visualization is key to generating new hypotheses.

cluster_legend Hypothetical Impact on TCA Cycle Citrate Citrate Isocitrate Isocitrate Citrate->Isocitrate aKG α-Ketoglutarate Isocitrate->aKG SuccinylCoA Succinyl-CoA aKG->SuccinylCoA Succinate Succinate SuccinylCoA->Succinate Fumarate Fumarate Succinate->Fumarate Malate Malate Fumarate->Malate Oxaloacetate Oxaloacetate Malate->Oxaloacetate Oxaloacetate->Citrate Xenobiotic 2-(4-Methyl-2-nitrophenoxy) propanoic acid Xenobiotic->aKG Inhibition? Xenobiotic->Succinate Accumulation? l1 Red = Significantly Decreased l2 Blue = Significantly Increased

Caption: Hypothetical impact on the TCA cycle.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for analyzing the metabolic impact of the xenobiotic 2-(4-Methyl-2-nitrophenoxy)propanoic acid. By integrating careful experimental design, robust cell-based assays, high-resolution mass spectrometry, and a structured data analysis pipeline, researchers can move beyond simple observation to a deeper understanding of the compound's mechanism of action. This workflow enables the identification of direct biotransformation products and reveals downstream perturbations in the endogenous metabolome, providing critical insights for the fields of pharmacology, toxicology, and drug development.

References

  • Agilent. Metabolomics Data Analysis. Agilent. [Link]

  • Zhang, A., et al. Statistical Analysis and Modeling of Mass Spectrometry-Based Metabolomics Data. PMC. [Link]

  • Averina, O. A., et al. Mass-spectrometry based metabolomics: an overview of workflows, strategies, data analysis and applications. PubMed Central. [Link]

  • Gao, C., et al. NMR Based Methods for Metabolites Analysis. PMC. [Link]

  • Pang, Z., et al. MetaboAnalyst. MetaboAnalyst. [Link]

  • Villas-Bôas, S. G., et al. Studying Metabolism by NMR-Based Metabolomics. Frontiers. [Link]

  • Lane, A. N. Solution state nuclear magnetic resonance spectroscopy for biological metabolism and pathway intermediate analysis. Portland Press. [Link]

  • Wang, Y., et al. NMR spectroscopy for metabolomics in the living system: recent progress and future challenges. PubMed Central. [Link]

  • Gu, H., et al. LC-MS-based Metabolomics of Xenobiotic-induced Toxicities. ResearchGate. [Link]

  • Nathanail, A. V., et al. Stable Isotope-Assisted Metabolomics for Deciphering Xenobiotic Metabolism in Mammalian Cell Culture. PubMed. [Link]

  • Miglani, A., et al. Workflow of Metabolomics. ResearchGate. [Link]

  • Defresne, C. Metabolomic Analysis Using Mass Spectrometry. YouTube. [Link]

  • Chen, C., et al. Identification of Xenobiotic Biotransformation Products Using Mass Spectrometry-Based Metabolomics Integrated with a Structural Elucidation Strategy by Assembling Fragment Signatures. ACS Publications. [Link]

  • Lee, S., et al. Identifying xenobiotic metabolites with in silico prediction tools and LCMS suspect screening analysis. Frontiers. [Link]

  • Larive, C. K., et al. NMR Spectroscopy for Metabolomics and Metabolic Profiling. ResearchGate. [Link]

  • Nathanail, A. V., et al. Stable isotope-assisted metabolomics for deciphering xenobiotic metabolism in mammalian cell culture. ChemRxiv. [Link]

  • Nathanail, A. V., et al. Stable Isotope-Assisted Metabolomics for Deciphering Xenobiotic Metabolism in Mammalian Cell Culture. ACS Publications. [Link]

  • Obach, R. S. Sample Preparation for Drug Metabolism Studies. ResearchGate. [Link]

  • Nathanail, A. V., et al. Stable Isotope-Assisted Metabolomics for Deciphering Xenobiotic Metabolism in Mammalian Cell Culture. figshare. [Link]

  • Navarrete-Vázquez, G., et al. 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. PubMed. [Link]

  • Navarrete-Vázquez, G., et al. 2-Methyl-2-(4-nitrophenoxy)propanoic acid. PMC. [Link]

  • Navarrete-Vázquez, G., et al. 2-Methyl-2-(4-nitro-phenyl-sulfanyl)-propanoic acid. PMC. [Link]

  • M. Gralka, et al. Metabolomic Approaches to Study Chemical Exposure-Related Metabolism Alterations in Mammalian Cell Cultures. PMC. [Link]

  • Gralka, M., et al. Metabolomic Approaches to Study Chemical Exposure-Related Metabolism Alterations in Mammalian Cell Cultures. ResearchGate. [Link]

  • Fan, T. W., et al. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS. JoVE. [Link]

  • Abcam. Cell health assay guide. ISLA S.A.S. [Link]

  • LibreTexts. Sample Prep: Performance Enhancing Drugs. Chemistry LibreTexts. [Link]

  • IPA. Development of Methods for Determination of Cellular Effects after Exposure to Dangerous Substances. DGUV. [Link]

  • Marques, C., et al. Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. NIH. [Link]

  • Li, H., et al. Metabolism of the Isoflavone Derivative Structural Isomers ACF-02 and ACF-03 in Human Liver Microsomes. MDPI. [Link]

  • National Center for Biotechnology Information. Cell Viability Assays. Assay Guidance Manual. [Link]

  • NCATS. NCATS Drug Metabolism and Pharmacokinetic Core — Virtual Lab Tour 2022. YouTube. [Link]

  • Navarrete-Vázquez, G., et al. 2-Methyl-2-(4-nitro-phenyl-sulfanyl)-propanoic acid. PubMed. [Link]

  • PubChem. 2-Methyl-2-(3-methyl-4-nitrophenoxy)propanoic acid. [Link]

  • Barupal, D. K., et al. Predicting the Association of Metabolites with Both Pathway Categories and Individual Pathways. MDPI. [Link]

  • Narang, R., et al. Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives. ResearchGate. [Link]

  • PubChem. 2-Methyl-2-(4-nitrophenyl)propanoic acid. [Link]

  • Psychogios, N., et al. Metabolic Pathway Analysis: Advantages and Pitfalls for the Functional Interpretation of Metabolomics and Lipidomics Data. PubMed Central. [Link]

  • Wang, Y., et al. Integrative analysis of transcriptomic and metabolomic profiles reveals enhanced arginine metabolism in androgen-independent prostate cancer cells. BMC Cancer. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Solubility Issues with "2-(4-Methyl-2-nitrophenoxy)propanoic acid"

Welcome to the technical support center for "2-(4-Methyl-2-nitrophenoxy)propanoic acid." This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solut...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for "2-(4-Methyl-2-nitrophenoxy)propanoic acid." This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for the solubility challenges encountered during experimental work with this compound. Our approach is rooted in fundamental physicochemical principles and validated formulation strategies to ensure the integrity and reproducibility of your results.

Introduction: Understanding the Molecule

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" is a carboxylic acid derivative. Its structure, featuring a substituted aromatic ring and a propanoic acid moiety, suggests it is a weakly acidic compound with limited aqueous solubility. Estimated water solubility is in the range of 693.4 to 978.4 mg/L[1]. The key to overcoming solubility issues lies in understanding and manipulating the physicochemical properties of this molecule.

Frequently Asked Questions (FAQs)

Q1: Why is my compound, "2-(4-Methyl-2-nitrophenoxy)propanoic acid," poorly soluble in aqueous buffers?

A1: The limited aqueous solubility of this compound is primarily due to the presence of the lipophilic (water-fearing) nitrophenoxy group. While the carboxylic acid group provides some polarity, the larger, non-polar aromatic structure dominates, leading to poor interaction with water molecules. In its undissociated (protonated) form at neutral or acidic pH, the molecule is less polar and thus less soluble in water.

Q2: I'm observing precipitation when I add my DMSO stock solution of the compound to my aqueous assay buffer. What is happening?

A2: This is a common phenomenon known as "crashing out." Your compound is likely highly soluble in the organic solvent (DMSO), but when this concentrated solution is introduced into an aqueous buffer where its solubility is much lower, it rapidly precipitates out of the solution. This is often due to the sudden change in the solvent environment.

Q3: Can I heat the solution to improve solubility?

A3: While gentle warming can sometimes aid dissolution, it should be approached with caution. Excessive heat can lead to the degradation of your compound. It is crucial to first assess the thermal stability of "2-(4-Methyl-2-nitrophenoxy)propanoic acid" before employing heat. A more reliable and controlled approach is to use the methods outlined in our troubleshooting guides.

Troubleshooting Guides

Issue 1: Difficulty in Preparing a Homogeneous Aqueous Solution

If you are struggling to dissolve "2-(4-Methyl-2-nitrophenoxy)propanoic acid" directly in your aqueous buffer, the following strategies can be employed. The choice of method will depend on the specific requirements of your experiment, such as the desired final concentration and the tolerance of your assay to additives.

The Principle: As a carboxylic acid, the solubility of "2-(4-Methyl-2-nitrophenoxy)propanoic acid" is highly dependent on the pH of the solution. By increasing the pH above its acid dissociation constant (pKa), the carboxylic acid group will deprotonate to form a more polar and water-soluble carboxylate salt.[2][3]

Protocol for pH-Mediated Solubilization:

  • Initial Suspension: Disperse the accurately weighed compound in your desired aqueous buffer.

  • Basification: While stirring, slowly add a small amount of a dilute basic solution (e.g., 0.1 M NaOH or KOH) dropwise.

  • Monitor pH and Dissolution: Continuously monitor the pH of the solution using a calibrated pH meter. Observe the dissolution of the compound as the pH increases.

  • Final Adjustment: Once the compound is fully dissolved, you can carefully adjust the pH back down if your experimental conditions require it, but be mindful that lowering the pH too much may cause the compound to precipitate.

  • Control for Ionic Strength: Be aware that adding a base will increase the ionic strength of your solution, which may affect your experiment. Prepare your control solutions with a similar ionic strength.

dot

ph_adjustment_workflow start Start: Undissolved Compound in Aqueous Buffer add_base Add dilute base (e.g., 0.1 M NaOH) dropwise start->add_base monitor Monitor pH and visual dissolution add_base->monitor dissolved Is the compound fully dissolved? monitor->dissolved yes Yes dissolved->yes no No dissolved->no adjust_ph_down Optional: Carefully adjust pH down if needed yes->adjust_ph_down no->add_base Continue adding base end Homogeneous Solution Ready for Use adjust_ph_down->end

Caption: Workflow for pH-mediated solubilization.

The Principle: Co-solvents are water-miscible organic solvents that, when added to water, can increase the solubility of non-polar compounds by reducing the polarity of the solvent system.[4] Common co-solvents used in biological research include dimethyl sulfoxide (DMSO), ethanol, and polyethylene glycols (PEGs).[]

Protocol for Co-solvent Screening:

  • Prepare a Concentrated Stock: Dissolve a high concentration of "2-(4-Methyl-2-nitrophenoxy)propanoic acid" in 100% of a suitable organic solvent (e.g., DMSO).

  • Determine Assay Tolerance: Before using a co-solvent in your main experiment, it is critical to determine the maximum concentration of the co-solvent that your biological system can tolerate without adverse effects (e.g., cell toxicity, enzyme inhibition).

  • Serial Dilution: Prepare serial dilutions of your concentrated stock solution into your aqueous buffer. Ensure the final concentration of the co-solvent does not exceed the predetermined tolerance limit (typically <1% v/v for cell-based assays).

  • Observe for Precipitation: After dilution, visually inspect the solutions for any signs of precipitation. Incubate for a period relevant to your assay duration to check for time-dependent precipitation.

  • Select the Optimal System: Choose the co-solvent and its concentration that provides the desired compound solubility without compromising the integrity of your assay.

Co-solventTypical Starting Concentration in Final AssayNotes
DMSO0.1 - 1%A powerful solvent, but can be toxic to cells at higher concentrations.[6]
Ethanol0.5 - 5%Generally well-tolerated, but can have biological effects.
PEG 4001 - 10%A less toxic option, often used in formulations.

dot

cosolvent_workflow start Start: Prepare Concentrated Stock in 100% Organic Solvent determine_tolerance Determine Max Tolerable Co-solvent % in Assay start->determine_tolerance serial_dilution Serially Dilute Stock into Aqueous Buffer (staying below max %) determine_tolerance->serial_dilution observe Incubate and Observe for Precipitation serial_dilution->observe precipitation Precipitation Observed? observe->precipitation yes Yes precipitation->yes no No precipitation->no adjust Adjust Dilution or Try a Different Co-solvent yes->adjust end Proceed with Experiment no->end adjust->serial_dilution

Caption: Decision workflow for using co-solvents.

Issue 2: Low Solubility Limits the Achievable Concentration Range in Experiments

In some cases, even with pH adjustment or co-solvents, the maximum achievable concentration of "2-(4-Methyl-2-nitrophenoxy)propanoic acid" may be insufficient for your experimental needs. In such scenarios, more advanced formulation techniques can be explored.

The Principle: Excipients are inactive substances used to help deliver the active compound. Certain excipients can dramatically enhance solubility.

  • Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like our target compound, forming an inclusion complex that is more water-soluble.[2][7][8] Beta-cyclodextrins and their derivatives (e.g., hydroxypropyl-β-cyclodextrin) are commonly used.[8]

  • Surfactants: Surfactants, or surface-active agents, have both hydrophilic and hydrophobic regions. Above a certain concentration (the critical micelle concentration), they form micelles that can entrap insoluble compounds in their hydrophobic core, effectively solubilizing them in an aqueous medium.[9][10] For acidic drugs, cationic surfactants may be particularly effective.[11][12]

Protocol for Screening Solubilizing Excipients:

  • Select Excipients: Choose a few candidate cyclodextrins and surfactants that are compatible with your experimental system.

  • Prepare Excipient Solutions: Prepare stock solutions of the selected excipients in your aqueous buffer.

  • Phase Solubility Studies:

    • Add an excess amount of "2-(4-Methyl-2-nitrophenoxy)propanoic acid" to a series of vials containing increasing concentrations of the excipient solution.

    • Equilibrate the samples by shaking at a constant temperature for 24-48 hours.

    • Centrifuge or filter the samples to remove the undissolved compound.

    • Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC-UV).

  • Plot and Analyze: Plot the concentration of the dissolved compound against the concentration of the excipient. The slope of this plot can provide information about the solubilizing efficiency and the stoichiometry of the complex formed.

  • Select the Best Candidate: Choose the excipient that provides the greatest solubility enhancement at the lowest concentration and is compatible with your assay.

Summary of Troubleshooting Approaches

StrategyPrincipleBest ForConsiderations
pH Adjustment Increases solubility by forming a more polar salt.Experiments where the pH can be maintained in the basic range.The final pH must be compatible with the assay; potential for compound instability at extreme pHs.
Co-solvents Reduces the polarity of the aqueous medium.Quick preparation of stock solutions for dilution into assays.Potential for co-solvent toxicity or interference with the assay; risk of precipitation upon dilution.
Excipients Encapsulation of the drug in a more soluble complex.Achieving higher concentrations than possible with other methods.Requires more extensive formulation development and characterization; potential for excipient interference.

Final Recommendations

For initial experiments, a systematic approach starting with the simplest methods is recommended. Begin by attempting to solubilize "2-(4-Methyl-2-nitrophenoxy)propanoic acid" using a combination of a small amount of a co-solvent (like DMSO) to create a stock solution, followed by dilution into a pH-adjusted aqueous buffer. If higher concentrations are required, a more detailed investigation into the use of solubilizing excipients like cyclodextrins would be the next logical step.

Always ensure that any method used to enhance solubility is validated for non-interference with your specific biological assay. This includes running appropriate vehicle controls containing the same concentrations of solvents and excipients as your test samples.

References

  • 2-(4-methyl-2-nitrophenoxy)propanoic acid (514801-24-2). (n.d.). Chemchart. Retrieved January 17, 2026, from [Link]

  • Method for solubilizing drugs using cyclodextrins and carboxylic acids. (1997). U.S.
  • Surfactant-mediated dissolution: Contributions of solubility enhancement and relatively low micelle diffusivity. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Co-solvency and anti-solvent method for the solubility enhancement. (2024). Retrieved January 17, 2026, from [Link]

  • General procedures for the purification of Carboxylic acids. (n.d.). Chempedia - LookChem. Retrieved January 17, 2026, from [Link]

  • Park, S. H., & Choi, H. K. (2006). The effects of surfactants on the dissolution profiles of poorly water-soluble acidic drugs. International Journal of Pharmaceutics, 321(1-2), 35–41.
  • Solubilization Using Cosolvent Approach. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Effect of surfactant on dissolution profile of poorly water soluble acidic drugs. (n.d.). Retrieved January 17, 2026, from [Link]

  • 2-Methyl-2-(4-nitrophenyl)propanoic acid. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Encapsulation of benzene carboxylic acids using cyclodextrins. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. (2014). Journal of Advanced Pharmaceutical Technology & Research, 5(4), 173–183.
  • Pilot-Scale Continuous Flow Synthesis of Capsaicinoids and Their Formulation with Cyclodextrins. (2023). ACS Omega, 8(42), 39865–39875.
  • Study on Reversible Solubilization by Adjusting Surfactant Properties. (2023). Molecules, 28(9), 3901.
  • Preparing Solutions. (2025). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

  • Preparing Solutions. (2022). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

  • Solubility Enhancement of Rifabutin by Co-solvency Approach. (2022). Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 1753-1758.
  • The Role of Surfactants in Solubilization of Poorly Soluble Drugs. (2024). Journal of Chemical and Pharmaceutical Research, 16(12), 220.
  • Cyclodextrin Multicomponent Complexes: Pharmaceutical Applications. (2021). Pharmaceutics, 13(7), 1085.
  • Cyclodextrin compositions and methods for pharmaceutical and industrial applications. (1991).
  • How to prepare solutions(Acid) from stock solution. (2021). YouTube. Retrieved January 17, 2026, from [Link]

  • Which is the best organic solvent for nitrophenol solubility and extraction? (2024). ResearchGate. Retrieved January 17, 2026, from [Link]

  • 2-(4-Nitrophenyl)propionic acid. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Dissolution kinetics of carboxylic acids I: effect of pH under unbuffered conditions. (1982). Journal of Pharmaceutical Sciences, 71(12), 1359–1364.
  • How to tackle compound solubility issue. (2022). Reddit. Retrieved January 17, 2026, from [Link]

  • Learn simple trick to change pH of dissolution medium while dissolution run is in progress. (2021). YouTube. Retrieved January 17, 2026, from [Link]

  • Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. (1991). UNT Digital Library. Retrieved January 17, 2026, from [Link]

  • Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Thesis/Dissertation). (1991). SciTech Connect - OSTI.GOV. Retrieved January 17, 2026, from [Link]

  • 2-(4-nitrophenoxy)propanoic acid. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Solubility of Organic Compounds. (2023). Retrieved January 17, 2026, from [Link]

  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid. (2008). Acta Crystallographica Section E: Structure Reports Online, 64(Pt 11), o2261.

Sources

Optimization

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" stability and degradation pathways

Prepared by the Senior Application Scientist Team This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(4-Methyl-2-nitrophenoxy)propanoic acid. It...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(4-Methyl-2-nitrophenoxy)propanoic acid. It addresses common questions and troubleshooting scenarios related to the compound's stability and degradation, offering both theoretical understanding and practical experimental guidance.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for 2-(4-Methyl-2-nitrophenoxy)propanoic acid?

Answer: For optimal long-term stability, the compound should be stored as a solid in a tightly sealed container at ≤4°C, protected from light and moisture. The key chemical liabilities in the structure are the ether linkage, the aromatic nitro group, and the carboxylic acid moiety. Storing it in a cold, dark, and dry environment minimizes the potential for hydrolytic, photolytic, and thermal degradation.

Q2: What are the primary chemical liabilities and potential degradation pathways for this molecule?

Answer: The structure of 2-(4-Methyl-2-nitrophenoxy)propanoic acid contains three primary sites susceptible to degradation:

  • Ether Linkage: The phenoxy-propanoic acid ether bond is the most probable site for hydrolytic cleavage. This reaction is typically catalyzed by strong acidic or basic conditions, resulting in the formation of 4-methyl-2-nitrophenol and 2-hydroxypropanoic acid (lactic acid). While generally stable at neutral pH, prolonged exposure to non-neutral aqueous environments can facilitate this degradation.

  • Aromatic Nitro Group: Nitroaromatic compounds are well-known for their susceptibility to reduction and photosensitivity.[1] The nitro group (-NO₂) can be reduced to a nitroso (-NO), hydroxylamino (-NHOH), or amino (-NH₂) group, especially in the presence of reducing agents or under certain microbial conditions.[1] Furthermore, these groups can make the aromatic ring sensitive to photodegradation.[2]

  • Carboxylic Acid Group: While generally stable, the carboxylic acid can undergo decarboxylation under high heat, although this typically requires significant thermal stress.[3]

Q3: Is this compound sensitive to light? What precautions should I take?

Answer: Yes, high-energy light (like UV) should be considered a potential stress factor. Aromatic nitro compounds can absorb UV light, leading to excited states that can trigger degradation reactions.[4] This is a known degradation pathway for structurally related phenoxy acid herbicides.[2] Precautionary Measures:

  • Always store stock solutions and experimental samples in amber vials or wrap containers in aluminum foil.

  • When performing light-sensitive experiments, work under yellow light or in a darkened room to the extent possible.

  • If photostability is a critical parameter, a formal photostability study according to ICH Q1B guidelines is recommended.

Troubleshooting Guide: Experimental Observations

Issue: I've observed a new, more polar peak appearing in the HPLC chromatogram of my sample, which has been in an aqueous buffer for 24 hours. What could it be?

Plausible Cause & Identification Strategy:

This is a classic sign of hydrolytic degradation. The most likely degradation product is 4-methyl-2-nitrophenol , resulting from the cleavage of the ether bond. This product would be more polar than the parent compound and thus have a shorter retention time in a typical reversed-phase HPLC setup.

Troubleshooting Workflow:

  • Confirm Identity: Obtain a pure standard of 4-methyl-2-nitrophenol and run it on your HPLC system under the same conditions. If the retention time matches your new impurity peak, you have likely confirmed its identity.

  • Mass Spectrometry: If a standard is unavailable, analyze the sample using LC-MS. The mass of the impurity should correspond to the molecular weight of 4-methyl-2-nitrophenol (C₇H₇NO₃, MW: 153.14 g/mol ).

  • pH Dependence: To confirm that the degradation is pH-mediated, run parallel experiments in buffers of different pH values (e.g., pH 4, 7, and 9). The rate of formation of the new peak should be significantly higher at the acidic or basic pH extremes.

Issue: My compound is showing inconsistent results in a cell-based assay that requires incubation under aerobic conditions. Could it be degrading?

Plausible Cause & Identification Strategy:

Besides potential hydrolysis, the nitro group is a key suspect in a biologically active, aerobic environment. It can be susceptible to enzymatic reduction by cellular reductases. The resulting amino- or hydroxylamino- derivatives will have different chemical properties and likely different biological activities, leading to inconsistent results.

Troubleshooting Workflow:

  • LC-MS Analysis: Analyze your compound after incubation with your cell lysate or media (without cells, as a control) using LC-MS. Look for masses corresponding to the reduction of the nitro group:

    • Amino derivative: [M-NO₂ + NH₂] = [M - 46 + 16] = [M - 30]

    • Hydroxylamino derivative: [M-NO₂ + NHOH] = [M - 46 + 33] = [M - 13]

  • Control Experiment: Incubate the compound in the assay medium without cells. If degradation is still observed, the issue may be a reaction with a component of the medium itself. If degradation only occurs in the presence of cells, enzymatic reduction is a highly probable cause.

  • Modify Conditions: If possible, assess whether performing the assay under lower oxygen conditions (hypoxia) alters the outcome, although this may not be feasible for all experimental designs.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and developing stability-indicating analytical methods. This protocol provides a standardized workflow for assessing the stability of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Preparation of Stock Solution
  • Prepare a stock solution of the compound at 1 mg/mL in a suitable organic solvent like acetonitrile or methanol. Ensure the compound is fully dissolved.

Stress Conditions

For each condition, use a final concentration of ~100 µg/mL of the compound. Include a control sample (stored at 4°C in the dark) for each time point.

Stress ConditionReagent/ProcedureIncubation TemperatureRecommended Time Points
Acid Hydrolysis 0.1 M HCl60°C2, 8, 24, 48 hours
Base Hydrolysis 0.1 M NaOHRoom Temperature1, 4, 8, 24 hours
Oxidation 3% H₂O₂Room Temperature2, 8, 24, 48 hours
Thermal Stress Solid Compound & Solution80°C (dry heat for solid)1, 3, 7 days
Photolytic Stress Solution in Quartz CuvetteRoom TemperatureExpose to UV light (e.g., 254 nm) for 4, 8, 24 hours
Sample Analysis Protocol (RP-HPLC)

This is a starting point; the method must be optimized for your specific equipment and requirements.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-18 min: 80% B

    • 18-19 min: 80% to 20% B

    • 19-25 min: 20% B

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm and 280 nm

  • Injection Volume: 10 µL

Data Interpretation
  • Before injection, neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively.

  • Calculate the percentage degradation by comparing the peak area of the parent compound in the stressed sample to the control sample.

  • Analyze any new peaks that appear. Use a photodiode array (PDA) detector to compare UV spectra and couple the HPLC to a mass spectrometer to identify the mass of the degradation products.

Visualizing Potential Degradation Pathways

The following diagrams illustrate the two most probable non-photolytic degradation pathways based on the chemical structure.

DegradationPathways cluster_hydrolysis A) Hydrolytic Cleavage (Acid/Base Catalyzed) cluster_reduction B) Nitro Group Reduction (Enzymatic/Chemical) parent 2-(4-Methyl-2-nitrophenoxy) propanoic acid prod1 4-Methyl-2-nitrophenol parent->prod1 Ether Cleavage prod2 2-Hydroxypropanoic acid parent->prod2 Ether Cleavage parent2 2-(4-Methyl-2-nitrophenoxy) propanoic acid prod3 2-(2-Amino-4-methylphenoxy) propanoic acid parent2->prod3 Reduction (-NO2 -> -NH2)

Caption: Potential degradation pathways for 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

References

  • RSC Publishing. (n.d.). Photodegradation of 2,4-D (dichlorophenoxyacetic acid) with Rh/TiO2; comparative study with other noble metals (Ru, Pt, and Au). Retrieved from [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. Available at: [Link]

  • Sim, J., & Zang, L. (2023). Thermal Decomposition of Two Gaseous Perfluorocarboxylic Acids: Products and Mechanisms. Environmental Science & Technology, 57(17), 6683–6692. Available at: [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, E64, o2261. Available at: [Link]

  • ResearchGate. (2018). Microbial biodegradation of nitrophenols and their derivatives: A Review. Available at: [Link]

  • Hussain, A., et al. (2023). Photocatalytic Degradation of 2,4,6-Trinitrophenol (Picric Acid) in Aqueous Semiconductor Dispersions. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Crystallization of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

A Senior Application Scientist's Guide for Researchers Welcome to the dedicated technical support guide for the crystallization of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. This document is designed for researchers, che...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide for Researchers

Welcome to the dedicated technical support guide for the crystallization of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the purification of this molecule. As specific literature on the crystallization of this exact compound is limited, this guide synthesizes field-proven crystallization principles with data from structurally analogous compounds to provide a robust troubleshooting framework.

Our approach is built on explaining the causal relationships in the crystallization process, ensuring that each step is understood and protocols are self-validating.

Section 1: Compound Characteristics & Crystallization Profile

Understanding the molecular structure of 2-(4-Methyl-2-nitrophenoxy)propanoic acid is fundamental to troubleshooting its crystallization. Key structural features dictate its behavior in various solvent systems.

  • Carboxylic Acid Group (-COOH): This is the primary site for strong intermolecular hydrogen bonding. Molecules often form centrosymmetric dimers in the solid state, a common feature for carboxylic acids that significantly stabilizes the crystal lattice.[1][2]

  • Aromatic Ring & Nitro Group (-NO₂): The electron-withdrawing nitro group and the aromatic ring create a polar, electron-deficient system. This allows for offset π–π stacking interactions between adjacent molecules, further contributing to crystal stability.[1][3]

  • Ether Linkage (-O-): Provides some conformational flexibility.

  • Methyl Group (-CH₃): A non-polar group that can influence packing and solubility in non-polar solvents.

These features suggest that the compound has moderate polarity. Successful crystallization will depend on finding a solvent or solvent system that properly balances solubility at high temperatures with insolubility at lower temperatures.

Table 1: Physical and Chemical Properties

Property Value / Observation Source / Rationale
Molecular Formula C₁₀H₁₁NO₅ Calculated
Molecular Weight 225.20 g/mol Calculated
Predicted pKa ~3.8 - 4.2 Analogy to similar aromatic carboxylic acids.[4]
Appearance Likely a yellow or light orange solid. Based on the nitrophenyl group and data for analogous compounds.[1][4]
Key Intermolecular Forces Hydrogen Bonding (O-H···O), π–π Stacking Based on crystal structure analysis of similar molecules.[1][5]
Probable Good Solvents (Hot) Ethanol, Chloroform, Ethyl Acetate Based on reported solubility of related structures.[1][4]

| Probable Anti-Solvents (Cold) | Hexanes, Heptane, Water | General principle for organic acids of moderate polarity. |

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the crystallization of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in a question-and-answer format.

Q1: I've cooled my solution, but no crystals have formed. What should I do?

Answer: The absence of crystals upon cooling typically points to one of two issues: either the solution is not supersaturated, or nucleation has not been initiated.

Causality: Crystallization requires a supersaturated solution, meaning the concentration of the solute is higher than its solubility limit at that temperature. Even in a supersaturated state, the initial formation of a stable crystal nucleus (nucleation) can be kinetically slow.[6]

Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic imperfections on the glass provide a surface for nucleation.[7]

    • Seeding: If you have a pure crystal from a previous batch, add a tiny amount to the solution. This seed crystal acts as a template for further crystal growth.[7]

  • Increase Supersaturation:

    • Evaporation: If nucleation techniques fail, you may have too much solvent. Gently heat the solution to boil off a small portion of the solvent (e.g., 10-15% of the volume) and then allow it to cool again.[8]

    • Add an Anti-solvent: If you are using a solvent in which your compound is quite soluble, you can slowly add a miscible "anti-solvent" (in which the compound is insoluble) dropwise until the solution becomes faintly cloudy (turbid). Then, add a few drops of the primary solvent to redissolve the precipitate and allow the solution to cool slowly. This is a powerful technique for inducing crystallization.[7]

Q2: My compound separated as an oil instead of forming crystals. Why did this happen and how can I fix it?

Answer: This phenomenon, known as "oiling out," is a common problem, especially with compounds that have melting points lower than the boiling point of the solvent or when the solution is too concentrated.

Causality: Oiling out occurs when the solute comes out of the solution at a temperature above its melting point, or when the degree of supersaturation is so high that the molecules separate as a liquid phase rather than organizing into a solid crystal lattice. This oil is an impure, supersaturated liquid that will solidify into an amorphous solid or a microcrystalline mass if cooled further, trapping impurities.

Troubleshooting Steps:

  • Re-dissolve and Dilute: Heat the solution until the oil fully redissolves. Add more of the primary solvent (e.g., 20-25% more) to reduce the concentration. Allow the more dilute solution to cool much more slowly.[8]

  • Lower the Cooling Temperature: The solubility of the oil may be lower at a reduced temperature. Try cooling the solution in an ice bath after it has reached room temperature.

  • Change Solvents: The chosen solvent may be too good. Switch to a solvent system where the compound's solubility is lower. For example, if you used pure ethanol, try a mixture of ethanol and water, or ethyl acetate and heptane. The key is to find a system where the compound is soluble when hot but significantly less soluble when cold.

Q3: My crystals formed instantly as a very fine powder. How does this affect purity?

Answer: Rapid crystallization, often called "crashing out," typically yields small, impure crystals.

Causality: The slow, methodical growth of crystals is what allows for the exclusion of impurities from the crystal lattice. When crystallization happens too quickly (e.g., from rapid cooling), impurities in the solution can become trapped (occluded) within the rapidly forming solid.[8] The resulting fine powder also has a large surface area, which can adsorb impurities from the mother liquor.

Troubleshooting Steps:

  • Slow Down the Cooling Rate: This is the most critical factor. After dissolving your compound in the minimum amount of boiling solvent, cover the flask and allow it to cool to room temperature on a benchtop, insulated from the cold surface by a few paper towels or a cork ring. Do not place it directly in an ice bath.[8]

  • Use More Solvent: Re-heat the solution to dissolve the powder, then add a small additional amount of the hot solvent (e.g., 10% more). This slightly reduces the supersaturation level, forcing the crystallization to begin at a lower temperature and proceed more slowly.[8]

Q4: My final product has a persistent yellow/orange color. How can I get colorless crystals?

Answer: The color is likely due to highly colored, polar impurities related to the nitrophenyl structure. These can sometimes be removed with activated charcoal.

Causality: Activated charcoal has a high surface area and can adsorb large, flat (aromatic) colored molecules.

Troubleshooting Steps:

  • Charcoal Treatment: After dissolving your crude product in the hot solvent, remove the flask from the heat source to stop boiling. Add a very small amount of activated charcoal (a micro-spatula tip is usually sufficient).

  • Hot Filtration: Swirl the hot solution with the charcoal for a few minutes, then perform a hot gravity filtration through a fluted filter paper to remove the charcoal.

  • Crystallize as Usual: Allow the clarified, hot filtrate to cool slowly.

Caution: Never add charcoal to a boiling solution, as it can cause violent bumping. Using too much charcoal can also adsorb your product, reducing the yield.

Section 3: Standardized Experimental Protocols

Protocol 1: Systematic Solvent Selection

This protocol allows for the efficient screening of potential crystallization solvents using a small amount of material.

  • Place ~20-30 mg of your crude 2-(4-Methyl-2-nitrophenoxy)propanoic acid into a small test tube.

  • Add a potential solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, chloroform) dropwise at room temperature, vortexing after each drop.

  • Observation 1: If the compound dissolves readily in <0.5 mL of solvent at room temperature, the solvent is too good. It is unsuitable as a single-solvent system but may be useful as the "solvent" in a solvent/anti-solvent pair.[6]

  • Observation 2: If the compound is largely insoluble at room temperature, heat the mixture gently in a sand or water bath. Continue adding the solvent dropwise until the solid just dissolves at the boiling point.

  • Allow the solution to cool to room temperature, and then place it in an ice bath for 15-20 minutes.

  • Observation 3: The ideal solvent is one where the compound is sparingly soluble at room temperature but completely soluble at the boiling point, and which yields a large quantity of crystalline solid upon cooling.[6]

  • If no single solvent is ideal, try a binary system. Dissolve the compound in a minimal amount of a hot "good" solvent (like ethanol) and add a "bad" or "anti-solvent" (like water or hexane) dropwise while hot until turbidity persists. Add a drop or two of the "good" solvent to clarify and then cool slowly.

Protocol 2: Standard Recrystallization by Cooling (Example: Ethanol/Water)

  • Place the crude 2-(4-Methyl-2-nitrophenoxy)propanoic acid in an Erlenmeyer flask.

  • Add a minimal amount of ethanol and heat the mixture to a gentle boil while stirring to dissolve the solid. Continue adding ethanol in small portions until the solid is completely dissolved.

  • Once dissolved, slowly add water dropwise to the hot solution until it becomes slightly cloudy.

  • Add a few drops of hot ethanol to make the solution clear again.

  • Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol/water mixture.

  • Allow the crystals to dry completely under vacuum.

Section 4: Visual Troubleshooting Workflows

The following diagrams provide a logical decision-making process for common crystallization challenges.

G start Start: Dissolved Crude Product in Minimum Hot Solvent cool Allow Solution to Cool Slowly start->cool outcome Observe Outcome cool->outcome success Abundant Crystals Form outcome->success Ideal Result no_xtals No Crystals Form outcome->no_xtals Problem oil_out Compound 'Oils Out' outcome->oil_out Problem filter_dry Action: Isolate by Filtration, Wash with Cold Solvent, and Dry success->filter_dry induce_nucl Action: Scratch Flask or Add Seed Crystal no_xtals->induce_nucl check_nucl Crystals Form? induce_nucl->check_nucl check_nucl->success Yes evap_solvent Action: Too much solvent. Re-heat and Evaporate 10-20% of Solvent, then Cool Again check_nucl->evap_solvent No evap_solvent->cool fix_oil Action: Re-heat to Dissolve Oil. Add 20-25% More Solvent. Cool Even Slower. oil_out->fix_oil fix_oil->cool

Caption: General troubleshooting workflow for crystallization.

G start Goal: Select Optimal Crystallization Solvent System test_single Step 1: Test Single Solvents (e.g., EtOH, IPA, EtOAc, Toluene) start->test_single outcome Evaluate Solubility test_single->outcome too_soluble Soluble at Room Temp? outcome->too_soluble Yes insoluble Insoluble Even When Hot? outcome->insoluble No, and... ideal Sparingly Soluble Cold, Fully Soluble Hot? outcome->ideal No, but... use_binary Result: Use as 'Solvent' in a Binary Pair. Find a Miscible 'Anti-Solvent' (e.g., Hexane, H₂O) too_soluble->use_binary reject Result: Reject Solvent. Try a Different One. insoluble->reject use_single Result: Use as a Single Recrystallization Solvent ideal->use_single

Caption: Workflow for systematic solvent selection.

Section 5: References

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • Cheméo. (2023). Chemical Properties of Propanoic acid, 2-methyl-. [Link]

  • PubChem. (2023). 2-Methyl-2-(4-nitrophenyl)propanoic acid. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. PubMed. [Link]

  • PrepChem.com. (2023). Synthesis of 2-(4-nitrophenyl)propionic acid. [Link]

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

  • International Union of Crystallography. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. [Link]

  • Mettler Toledo. (2023). Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

  • Quora. (2017). What should I do if crystallisation does not occur?. [Link]

  • SciSpace. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. [Link]

  • Columbia University. Recrystallization and Crystallization. [Link]

  • University of California, Los Angeles. SOP: CRYSTALLIZATION. [Link]

Sources

Optimization

Technical Support Center: Optimizing In Vitro Assays with 2-(4-Methyl-2-nitrophenoxy)propanoic acid

A Note to Researchers: Direct experimental data for "2-(4-Methyl-2-nitrophenoxy)propanoic acid" is not extensively available in public literature. This guide has been developed by a Senior Application Scientist, leveragi...

Author: BenchChem Technical Support Team. Date: January 2026

A Note to Researchers: Direct experimental data for "2-(4-Methyl-2-nitrophenoxy)propanoic acid" is not extensively available in public literature. This guide has been developed by a Senior Application Scientist, leveraging expertise on closely related phenoxypropanoic acid compounds, such as Mecoprop (MCPP), to provide a robust framework for optimizing your in vitro assays. The principles and troubleshooting steps outlined here are based on the known behavior of this chemical class and should serve as a strong starting point for your investigations.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-Methyl-2-nitrophenoxy)propanoic acid and what is its likely mechanism of action?

A: 2-(4-Methyl-2-nitrophenoxy)propanoic acid belongs to the phenoxy herbicide family, similar to well-studied compounds like Mecoprop (MCPP) and 2,4-D.[1] These compounds are synthetic auxins, meaning they mimic the action of natural plant growth hormones.[2] At a molecular level, they typically disrupt normal cell division and growth processes.[3] While the primary application is in agriculture, its biological activity warrants investigation in various in vitro models. Other related propanoic acid derivatives have shown a range of biomedical properties, including anti-cancer and anti-malarial activities.[4]

Q2: I'm having trouble dissolving the compound for my cell culture media. What solvents are recommended?

A: Phenoxypropanoic acids can have limited aqueous solubility. For in vitro use, a common starting point is to prepare a high-concentration stock solution in an organic solvent and then dilute it into your aqueous assay medium.

SolventSuitabilityConsiderations
DMSO ExcellentGold standard for initial solubilization. Ensure the final concentration in your assay is low (<0.1% v/v) to avoid solvent-induced cytotoxicity.
Ethanol GoodA viable alternative to DMSO. Similar precautions regarding final concentration apply.
Methanol FairCan be used, but may have higher volatility and cytotoxicity compared to DMSO or ethanol.

Protocol for Stock Solution Preparation:

  • Weigh out the desired amount of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in a sterile microfuge tube.

  • Add the minimum required volume of DMSO to fully dissolve the compound. Gentle vortexing or sonication can assist.

  • Visually inspect the solution to ensure there are no precipitates.

  • Store the stock solution at -20°C or as recommended by the manufacturer, protected from light.

Q3: What is a good starting concentration range for my in vitro experiments?

A: For a compound with unknown potency, a wide concentration range should be tested initially. A logarithmic dose-response curve is recommended to determine the optimal range for your specific assay.

Assay TypeSuggested Starting RangeRationale
Cell Viability (e.g., MTT, XTT) 0.1 µM to 1000 µMTo identify the cytotoxic threshold and determine a non-lethal concentration range for mechanistic studies.
Enzyme Inhibition/Activation 0.01 µM to 100 µMTo assess direct effects on protein function, which may occur at lower concentrations than cytotoxicity.
Gene Expression (e.g., qPCR) 0.1 µM to 100 µMTo evaluate effects on cellular pathways at sub-lethal concentrations.

It is crucial to perform a dose-response experiment to establish the EC50 (half-maximal effective concentration) or IC50 (half-maximal inhibitory concentration) for your specific cell line and endpoint.

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells

Possible Cause: Compound precipitation in the aqueous media.

Solution:

  • Lower the Final Concentration: Your working concentration may be exceeding the compound's solubility limit in the final assay buffer or media.

  • Increase the Solvent Concentration (with caution): While keeping the final solvent concentration as low as possible is ideal, a slight increase (e.g., from 0.1% to 0.5% DMSO) might be necessary to maintain solubility. Always run a solvent-only control at the highest concentration used.

  • Pre-warm Media: Adding the compound stock to pre-warmed media (37°C) can sometimes improve solubility.

  • Vortex During Dilution: Ensure thorough mixing when diluting the stock solution into the final media.

Issue 2: Unexpected Cytotoxicity in Control Cells

Possible Cause: Solvent toxicity or degradation of the compound.

Solution:

  • Validate Solvent Tolerance: Run a dose-response curve with your solvent (e.g., DMSO) alone to determine the highest non-toxic concentration for your specific cell line.

  • Freshly Prepare Working Solutions: Do not store diluted aqueous solutions of the compound for extended periods. Prepare them fresh from the frozen stock for each experiment.

  • Assess Compound Stability: If you suspect the compound is unstable in your media, you can perform a stability test by incubating it in media for the duration of your experiment and then analyzing its integrity via HPLC or LC-MS.

Issue 3: No Observable Effect at High Concentrations

Possible Cause: The compound may have low potency in your model, or there could be experimental artifacts.

Solution:

  • Verify Compound Integrity: Ensure your stock solution is not degraded. If possible, confirm the identity and purity of your compound.

  • Extend Incubation Time: Some cellular responses may take longer to develop. Consider a time-course experiment (e.g., 24, 48, 72 hours).

  • Choose a More Sensitive Assay: The selected endpoint may not be the primary target of the compound. Consider alternative assays that measure different aspects of cell health or function. For example, related compounds have been shown to affect the immune system in in vitro studies.[1]

  • Consider Bioavailability: In cell-based assays, ensure the compound can cross the cell membrane. While phenoxypropanoic acids generally have good cell permeability, this can be cell-line dependent.

Experimental Workflow & Protocols

Workflow for Determining Optimal Dosage

Workflow cluster_prep Phase 1: Preparation cluster_range Phase 2: Range Finding cluster_refine Phase 3: Refinement & Mechanistic Studies A Prepare High-Concentration Stock in DMSO C Broad Dose-Response Assay (e.g., 0.1 µM - 1 mM) A->C B Determine Maximum Tolerated Solvent Concentration B->C Inform Solvent Control D Determine Cytotoxic Threshold (IC50) C->D E Narrow Dose-Response Assay (Sub-lethal Concentrations) D->E Guide Concentration Selection F Select Optimal Doses for Mechanistic Assays E->F

Caption: Workflow for optimizing in vitro dosage.

Protocol: Cell Viability Assessment using MTT Assay
  • Cell Seeding: Seed your cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Preparation: Prepare a series of dilutions of 2-(4-Methyl-2-nitrophenoxy)propanoic acid in your cell culture medium. Remember to include a vehicle control (medium with the same concentration of DMSO as your highest dose) and a no-treatment control.

  • Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of your compound.

  • Incubation: Incubate the plate for your desired time period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

  • MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

  • Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Read the absorbance on a plate reader at the appropriate wavelength (typically 570 nm).

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the dose-response curve to determine the IC50.

References

  • Cheméo. (n.d.). Chemical Properties of 2-Propanol, 1,3-dibromo- (CAS 96-21-9). Retrieved from [Link]

  • Northwest Coalition for Alternatives to Pesticides. (n.d.). MECOPROP (MCPP). Retrieved from [Link]

  • Beyond Pesticides. (n.d.). Mecoprop ChemicalWatch Factsheet. Retrieved from [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. Retrieved from [Link]

  • Science Alert. (n.d.). Comparison of Cytotoxicity Effects of Propionic Acid Compounds to THLE-2 and HEP-G2 Cells. Retrieved from [Link]

  • MDPI. (2022). Synthesis, In Vitro, In Vivo and In Silico Antidiabetic Bioassays of 4-Nitro(thio)phenoxyisobutyric Acids Acting as Unexpected PPARγ Modulators: An In Combo Study. Retrieved from [Link]

  • PubChem. (n.d.). Mecoprop. Retrieved from [Link]

  • PubMed. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). Mecoprop | Request PDF. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Stereoselective Synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Welcome to the technical support center for the stereoselective synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the stereoselective synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-proven insights to help you maintain stereochemical integrity in your synthesis.

The Core Challenge: Chirality and Racemization

The synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid involves a nucleophilic substitution reaction, typically a Williamson ether synthesis, where the chiral center is on the propanoic acid moiety.[1][2][3] The biological activity of many such chiral compounds resides in a single enantiomer, making the control of stereochemistry paramount.[4]

The primary challenge in this synthesis is preventing racemization—the formation of an equal mixture of both (R) and (S) enantiomers. Racemization occurs when the reaction proceeds, even partially, through a competing Sₙ1 (Substitution Nucleophilic Unimolecular) mechanism. This pathway involves a planar carbocation intermediate that the nucleophile can attack from either face, leading to a loss of stereochemical information.[5][6]

To preserve the stereochemistry of your starting material, the reaction must be forced to proceed exclusively through the Sₙ2 (Substitution Nucleophilic Bimolecular) mechanism. The Sₙ2 pathway involves a concerted backside attack by the nucleophile, which results in a predictable inversion of configuration at the chiral center (a Walden inversion).[2][5][6][7]

Troubleshooting Guide: Diagnosing and Solving Racemization

This section addresses specific issues you may encounter during your experiments.

Question 1: My final product shows significant racemization (low enantiomeric excess). What are the primary causes?

Answer: Observing a racemic or partially racemic product is a clear indicator that Sₙ1 reaction conditions are competing with or dominating the desired Sₙ2 pathway. Several factors in your experimental setup can promote this undesirable mechanism.

Core Causal Analysis:

  • Carbocation Formation: The Sₙ1 reaction is favored by any condition that stabilizes the carbocation intermediate formed when the leaving group departs before the nucleophilic attack.[8]

  • Weak Nucleophile/Low Concentration: If the nucleophile (the 4-methyl-2-nitrophenoxide anion) is not sufficiently reactive or is present at a low effective concentration, the unimolecular Sₙ1 pathway can become kinetically competitive.

  • Starting Material Racemization: The base used to deprotonate the phenol may be strong enough to deprotonate the α-carbon of your propanoic acid starting material (especially if it's an ester), leading to enolization and racemization before the substitution reaction even occurs.[9]

Below is a diagram illustrating the two competing pathways. The goal is to direct the reaction down the Sₙ2 route.

G Figure 1: Sₙ1 vs. Sₙ2 Pathways at the Chiral Center cluster_SN2 Sₙ2 Pathway (Desired) cluster_SN1 Sₙ1 Pathway (Causes Racemization) A (S)-Substrate (Tetrahedral) B [Transition State] (Trigonal Bipyramidal) A->B Backside Attack by Nucleophile C (R)-Product (Inversion) B->C Leaving Group Departs D (S)-Substrate (Tetrahedral) E Planar Carbocation Intermediate D->E Leaving Group Departs First F (R)-Product E->F Attack from Top Face G (S)-Product E->G Attack from Bottom Face H H F->H 50:50 Mixture (Racemic Product) G->H 50:50 Mixture (Racemic Product)

Caption: Sₙ2 reaction leads to inversion of stereochemistry, while the Sₙ1 reaction proceeds through a planar intermediate, causing racemization.

Question 2: How can I modify my reaction conditions to favor the Sₙ2 mechanism and prevent racemization?

Answer: Optimizing your reaction conditions is critical. You must systematically choose parameters that favor the bimolecular Sₙ2 pathway. Here is a breakdown of the key factors and our recommended adjustments.

1. Choice of Solvent

This is one of the most critical factors. The solvent's ability to stabilize intermediates and solvate reactants directly influences the reaction mechanism.

  • Problematic Solvents (Polar Protic): Solvents like water, methanol, and ethanol have acidic protons. They stabilize the carbocation intermediate of the Sₙ1 pathway through hydrogen bonding.[8][10] They also solvate the anionic nucleophile, creating a "solvent cage" that hinders its ability to perform a backside attack, thereby slowing the Sₙ2 reaction.[10]

  • Recommended Solvents (Polar Aprotic): Solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile are ideal. They are polar enough to dissolve the reactants but lack acidic protons.[5][10] They solvate the cation (e.g., K⁺ from K₂CO₃) but leave the phenoxide nucleophile relatively "naked" and highly reactive, which strongly favors the Sₙ2 mechanism.[5]

Solvent TypeExamplesEffect on Sₙ1Effect on Sₙ2Recommendation
Polar Aprotic DMF, DMSO, Acetonitrile DisfavoredStrongly Favored Highly Recommended
Polar ProticWater, Ethanol, MethanolFavoredDisfavoredAvoid
Non-PolarHexane, Toluene, BenzeneDisfavoredDisfavored (low solubility)Not Recommended
2. Leaving Group on the Propanoic Acid Moiety

The Sₙ2 reaction rate is sensitive to the quality of the leaving group. A good leaving group is a weak base that can stabilize the negative charge it takes on after departure.[11]

  • Best Choices: Tosylates (TsO⁻), Mesylates (MsO⁻), and Triflate (TfO⁻) are excellent leaving groups because their negative charge is highly delocalized by resonance.[11]

  • Good Choices: Iodide (I⁻) and Bromide (Br⁻) are also very effective.

  • Acceptable/Poor Choices: Chloride (Cl⁻) is a less effective leaving group than bromide. Fluoride (F⁻) is a very poor leaving group for Sₙ2 reactions.[11]

Reactivity Trend: TfO⁻ > TsO⁻ > MsO⁻ > I⁻ > Br⁻ > Cl⁻ >> F⁻

Starting with an ester of 2-bromopropanoic acid is often a good balance of reactivity and cost.

3. Temperature Control

Higher temperatures provide more energy to the system, which can help overcome the activation energy for the Sₙ1 pathway (carbocation formation).[10]

  • Recommendation: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Room temperature or slightly elevated temperatures (e.g., 40-60 °C) are often sufficient. Avoid high temperatures or prolonged refluxing unless necessary, and monitor the reaction closely.[10]

4. Base Selection and Stoichiometry

The base is used to deprotonate the 4-methyl-2-nitrophenol to form the active phenoxide nucleophile. The choice of base is crucial to avoid side reactions.

  • Problematic Bases: Very strong bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) can easily deprotonate the α-carbon of the propanoic ester, causing racemization of the starting material itself.

  • Recommended Bases: Use a moderately weak, non-nucleophilic base. Anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices. They are strong enough to deprotonate the phenol (pKa ≈ 7.6) but generally not strong enough to deprotonate the α-proton of the propanoate ester (pKa ≈ 20-25), thus preserving its stereochemical integrity.

FAQs: In-Depth Scientific Clarifications

Q: Why is it standard practice to use an ester of 2-halopropanoic acid (e.g., ethyl or methyl ester) instead of the free acid?

A: There are two primary reasons for this strategy:

  • Preventing Acid-Base Side Reactions: The carboxylic acid proton is highly acidic (pKa ≈ 4-5). If you use the free acid, the base (e.g., K₂CO₃) will deprotonate it first, neutralizing your base and preventing the formation of the required phenoxide nucleophile. You would need to add at least two equivalents of base, which can complicate the reaction.

  • Enhancing Sₙ2 Reactivity: The ester group is less sterically hindering than a carboxylate anion. More importantly, using the ester form prevents the formation of a dianion, which would be highly unreactive due to charge repulsion. The standard procedure is to perform the Williamson ether synthesis on the ester and then hydrolyze the ester to the desired carboxylic acid in a separate final step.[12][13][14]

Q: My starting material is (S)-2-chloropropanoic acid. Will this work?

A: While it can work, it is not the ideal substrate. As noted in the leaving group section, chloride is significantly less reactive than bromide or a tosylate in Sₙ2 reactions.[11] This means you may need harsher conditions (higher temperatures, longer reaction times) to drive the reaction to completion, and these very conditions increase the risk of racemization via a competing Sₙ1 pathway.[10] We strongly recommend converting the chloro- derivative to a bromo- or tosylate- derivative for a cleaner, more stereospecific reaction.

Q: What is the best analytical method to confirm the stereochemical purity (enantiomeric excess) of my final product?

A: The most reliable and accurate method is Chiral High-Performance Liquid Chromatography (HPLC) .[4][15] This technique uses a chiral stationary phase (CSP) that interacts differently with the (R) and (S) enantiomers, allowing them to be separated and quantified. Polysaccharide-based columns (e.g., Chiralcel OD, Chiralpak AD) are often effective for separating arylpropionic acid derivatives.[16][17][18]

Recommended Experimental Protocols

Protocol 1: Stereoretentive Synthesis of Ethyl 2-(4-Methyl-2-nitrophenoxy)propanoate

This protocol is designed to maximize the Sₙ2 pathway. It assumes you are starting with the commercially available ethyl (S)-2-bromopropanoate.

  • Reagent Preparation:

    • In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-methyl-2-nitrophenol (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 1.5 eq).

    • Add anhydrous Dimethylformamide (DMF) to create a ~0.5 M solution.

  • Reaction Setup:

    • Stir the mixture at room temperature for 30 minutes to ensure formation of the potassium phenoxide salt.

    • To this stirring suspension, add ethyl (S)-2-bromopropanoate (1.1 eq) dropwise via syringe over 10 minutes.

  • Reaction Monitoring:

    • Heat the reaction mixture to 50 °C.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-8 hours.

  • Workup:

    • Cool the reaction to room temperature and pour it into a separatory funnel containing water.

    • Extract the aqueous layer three times with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product via flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure ethyl ester product.

Note: The final carboxylic acid is obtained by standard ester hydrolysis (e.g., using LiOH in a THF/water mixture), followed by acidic workup.

Protocol 2: Determination of Enantiomeric Excess (e.e.) by Chiral HPLC

This is a starting point for method development. Optimization will be required.[4][18]

  • Column: Chiralcel OD-H (or similar polysaccharide-based CSP).

  • Mobile Phase: n-Hexane / 2-Propanol / Trifluoroacetic Acid (TFA) (e.g., 90:10:0.1 v/v/v). The acidic modifier is crucial for good peak shape with carboxylic acids.[18]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV, 254 nm.

  • Sample Preparation: Dissolve a small amount of the final product in the mobile phase and filter through a 0.45 µm syringe filter before injection.[4]

  • Analysis: Inject a sample of the racemic standard first to determine the retention times of both enantiomers. Then, inject your synthesized sample to determine the peak areas for each enantiomer and calculate the e.e.

Troubleshooting Workflow

If you encounter racemization, use the following workflow to diagnose and correct the issue.

G Figure 2: Troubleshooting Workflow for Racemization start Racemization Observed (Low e.e.) q_solvent What solvent was used? start->q_solvent a_protic Polar Protic (e.g., Ethanol, Water) q_solvent->a_protic Protic a_aprotic Polar Aprotic (e.g., DMF, Acetonitrile) q_solvent->a_aprotic Aprotic sol_protic Switch to a polar aprotic solvent like DMF or Acetonitrile. This is the most likely cause. a_protic->sol_protic q_temp What was the reaction temperature? a_aprotic->q_temp end_node Re-run optimized reaction and check e.e. by Chiral HPLC sol_protic->end_node a_high_temp High Temp / Reflux q_temp->a_high_temp High a_low_temp Low / Moderate Temp (< 60°C) q_temp->a_low_temp Low sol_temp Reduce temperature. Run at RT or 40-50°C to disfavor Sₙ1 pathway. a_high_temp->sol_temp q_lg What was the leaving group? a_low_temp->q_lg sol_temp->end_node a_poor_lg Poor (e.g., Cl⁻) q_lg->a_poor_lg Poor a_good_lg Good (e.g., Br⁻, OTs) q_lg->a_good_lg Good sol_lg Use a better leaving group (Br⁻ or OTs) to avoid the harsh conditions that encourage racemization. a_poor_lg->sol_lg q_base What base was used? a_good_lg->q_base sol_lg->end_node a_strong_base Very Strong (e.g., NaH, LDA) q_base->a_strong_base Strong a_mod_base Moderate (e.g., K₂CO₃) q_base->a_mod_base Moderate sol_base Switch to a weaker base like K₂CO₃ to prevent racemization of the starting material via enolization. a_strong_base->sol_base a_mod_base->end_node sol_base->end_node

Caption: A step-by-step decision tree to identify and resolve the cause of racemization in your synthesis.


References
  • BenchChem. (n.d.). Application Notes and Protocols for the Enantiomeric Separation of 2-Phenoxypropionic Acid Using Chiral Stationary Phases.
  • BenchChem. (n.d.). Preventing racemization in stereospecific SN2 reactions.
  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. Available at: [Link]

  • SciSpace. (n.d.). Solvent Effects on the Racemization of Optically Active Biphenyl Derivatives.
  • SciSpace. (n.d.). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid.
  • Leffler, J. E., & Graybill, B. M. (1959). Solvent Effects in the Racemization of 2,2′-Dimethoxy-6,6′-Dicarboxy-biphenyl and its Derivatives. The Journal of Physical Chemistry, 63(9), 1457-1461. Available at: [Link]

  • Chemistry LibreTexts. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Retrieved from [Link]

  • PubMed. (2014). Chiroptical properties and the racemization of pyrene and tetrathiafulvalene-substituted allene: substitution and solvent effects on racemization in tetrathiafulvalenylallene. Retrieved from [Link]

  • PubMed. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Retrieved from [Link]

  • BenchChem. (n.d.). Preventing racemization during nucleophilic substitution of 2-bromobutanamide.
  • Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

  • ChemistryTalk. (2023). Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

  • Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

  • PubMed. (2011). HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. Retrieved from [Link]

  • Master Organic Chemistry. (2012). The SN2 Reaction Mechanism. Retrieved from [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Retrieved from [Link]

  • ResearchGate. (n.d.). HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. Retrieved from [Link]

  • Wikipedia. (n.d.). α-Halo carboxylic acids and esters. Retrieved from [Link]

  • LCGC International. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 4.4: Stereochemistry in Nucleophilic Substitution. Retrieved from [Link]

Sources

Optimization

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" purification challenges and solutions

Technical Support Center: 2-(4-Methyl-2-nitrophenoxy)propanoic acid Welcome to the technical support guide for the purification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. This resource is designed for researchers, che...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Welcome to the technical support guide for the purification of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges in obtaining this compound in high purity after synthesis. We will explore common issues and provide robust, field-tested solutions based on fundamental chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing 2-(4-Methyl-2-nitrophenoxy)propanoic acid?

A: The impurity profile is highly dependent on the synthetic route, which typically involves the Williamson ether synthesis between 4-methyl-2-nitrophenol and an ethyl 2-bromopropionate, followed by ester hydrolysis.[1][2][3][4][5]

Common Impurities Include:

  • Unreacted Starting Materials: Primarily 4-methyl-2-nitrophenol.

  • Intermediate Ester: The ethyl ester of 2-(4-methyl-2-nitrophenoxy)propanoic acid, resulting from incomplete hydrolysis.

  • Side-Reaction Products: Potential for small amounts of isomeric products if the starting materials are not pure.

  • Residual Solvents & Reagents: Solvents from the reaction and workup (e.g., acetonitrile, dichloromethane) and inorganic salts.[1][4]

Q2: My crude product is a persistent yellow-to-brown oil and will not solidify. What should I do?

A: This is a common issue known as "oiling out." It occurs when the melting point of the crude solid is lower than the temperature of the solution it is precipitating from, or when impurities disrupt the crystal lattice formation.

Troubleshooting Steps:

  • Trituration: Try stirring the oil vigorously with a cold, non-polar solvent in which the desired product is insoluble (e.g., hexanes or diethyl ether). This can wash away soluble impurities and induce crystallization.

  • Solvent Removal: Ensure all residual solvents from the workup have been thoroughly removed under high vacuum, as they can act as plasticizers.

  • Seed Crystals: If you have a small amount of pure, solid material, add a "seed crystal" to the oil to initiate crystallization.[6] Scratching the inside of the flask with a glass rod at the solvent-air interface can also sometimes provide nucleation sites.[6]

  • Re-dissolve and Re-precipitate: Dissolve the oil in a minimal amount of a suitable solvent (like dichloromethane) and add it dropwise to a large volume of a stirred, cold anti-solvent (like hexanes).

Q3: What is the best general-purpose strategy for purifying this compound?

A: A multi-step approach combining chemical properties and physical separation is most effective. The recommended workflow is an initial purification by acid-base extraction to isolate the acidic product from neutral impurities, followed by recrystallization to achieve high purity and remove closely related acidic impurities.

Purification_Workflow Crude Crude Product (Oil or Solid) Extraction Acid-Base Extraction Crude->Extraction Removes neutral impurities (ester) Recrystallization Recrystallization Extraction->Recrystallization Removes acidic impurities (phenol) Pure Pure Crystalline Product (>98%) Recrystallization->Pure Recrystallization_Troubleshooting Start No Crystals Form or Product Oils Out Check_Conc Is solution clear and not supersaturated? Start->Check_Conc Yes Check_Solvent Is this the right solvent system? Start->Check_Solvent No (oiling) Sol_A Concentrate solution by boiling off some solvent Check_Conc->Sol_A Yes Sol_B Induce crystallization: - Add seed crystal - Scratch flask wall Check_Conc->Sol_B No Sol_C Perform solvent screening (See Table 1) Check_Solvent->Sol_C Unsure Sol_D Cool solution slower. Let stand at RT before ice bath. Check_Solvent->Sol_D Yes, but still oily

Sources

Troubleshooting

Technical Support Center: Interpreting Unexpected Spectroscopic Data of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Introduction Welcome to the technical support guide for the analysis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid . This molecule, while seemingly straightforward, possesses a combination of functional groups—a carboxyli...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support guide for the analysis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid . This molecule, while seemingly straightforward, possesses a combination of functional groups—a carboxylic acid, an aromatic nitro group, a chiral center, and an ether linkage—that can lead to nuanced and sometimes unexpected spectroscopic results. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered by researchers. Our goal is to move beyond simple data tables and provide a framework for logical problem-solving, grounded in established spectroscopic principles.

Here, we will dissect potential discrepancies in your ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, explaining the underlying chemical principles and providing actionable, step-by-step protocols to diagnose and resolve these issues.

Table 1: Predicted Spectroscopic Data for 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Before troubleshooting, it is critical to have a baseline. The following table summarizes the expected spectroscopic data based on the molecule's structure and fundamental principles.

Technique Assignment Expected Chemical Shift / Wavenumber Expected Multiplicity / Appearance
¹H NMR Carboxylic Acid (-COOH)~10-12 ppmBroad singlet (s)
Aromatic (Ar-H)~7.0-8.0 ppm3H total; likely complex multiplets (d, dd)
Methine (-O-CH -)~4.8-5.2 ppmQuartet (q)
Aromatic Methyl (Ar-CH₃ )~2.3-2.5 ppmSinglet (s)
Aliphatic Methyl (-CH-CH₃ )~1.6-1.8 ppmDoublet (d)
¹³C NMR Carbonyl (-C OOH)~170-180 ppm
Aromatic (Ar-C)~110-155 ppm6 distinct signals
Methine (-O-C H-)~70-75 ppm
Aromatic Methyl (Ar-C H₃)~20-25 ppm
Aliphatic Methyl (-CH-C H₃)~15-20 ppm
IR Carboxylic Acid (O-H)2500-3300 cm⁻¹Very strong, very broad
C-H (sp²) Aromatic3000-3100 cm⁻¹Medium
C-H (sp³) Aliphatic2850-3000 cm⁻¹Medium
Carbonyl (C=O)~1705-1720 cm⁻¹Strong, sharp
Nitro (N-O asymmetric)1500-1540 cm⁻¹Strong
Nitro (N-O symmetric)1340-1370 cm⁻¹Strong
C=C Aromatic1450-1600 cm⁻¹Medium, multiple bands
Mass Spec Molecular Ion [M]⁺m/z = 225.06C₁₀H₁₁NO₅

Section 1: Troubleshooting ¹H NMR Spectra

Q1: My carboxylic acid proton signal (~10-12 ppm) is missing, or it's a sharp peak instead of a broad one. What's happening?

Plausible Causes:

  • Accidental exchange with deuterium from the solvent.

  • Insufficient sample concentration.

  • Use of a hydrogen-bonding solvent (like DMSO-d₆) versus a non-hydrogen-bonding one (like CDCl₃).

  • High purity and anhydrous conditions leading to a sharper signal.

Expert Explanation: The proton of a carboxylic acid is, by definition, acidic and labile. Its chemical shift and appearance are highly sensitive to its environment. In the presence of even trace amounts of "active" deuterium, such as from methanol-d₄ or D₂O, this proton will rapidly exchange, causing its signal to diminish or disappear entirely.[1] The characteristic broadness of the -COOH signal arises from hydrogen bonding between molecules, which creates a variety of local chemical environments.[2] In very dilute, anhydrous samples, or in solvents that act as strong hydrogen bond acceptors, this intermolecular exchange is altered, which can lead to sharper signals.

Troubleshooting Protocol:

  • Confirm the Peak's Identity with a D₂O Shake:

    • Acquire your standard ¹H NMR spectrum.

    • Add one drop of deuterium oxide (D₂O) to your NMR tube.

    • Shake the tube vigorously for 20-30 seconds.

    • Re-acquire the spectrum. The -COOH proton signal should disappear, confirming its identity.[3]

  • Check Solvent Purity: Ensure your deuterated solvent is free from contamination with water or other protic solvents, which can cause peak broadening or shifting.[4]

  • Increase Concentration: If the signal is weak or absent and you suspect low concentration, carefully evaporate the solvent and re-dissolve the sample in a smaller volume of deuterated solvent.

Q2: The splitting pattern in my aromatic region is just a messy multiplet. How can I resolve it?

Plausible Causes:

  • Insufficient spectrometer resolution (e.g., using a 300 MHz vs. a 600 MHz instrument).

  • Second-order coupling effects.

  • Sample viscosity or aggregation causing peak broadening.

  • Overlapping signals where the chemical shifts are very close.

Expert Explanation: The 1,2,4-substitution pattern on the benzene ring creates an AMX spin system with three distinct protons. The chemical shifts of these protons are influenced by the competing electron-donating (ether, methyl) and strongly electron-withdrawing (nitro) groups. If the chemical shift difference (in Hz) between two coupled protons is not significantly larger than their coupling constant (J-value), second-order effects can occur, distorting the expected simple doublet/triplet patterns into more complex, "roofing" multiplets. Higher field strength magnets increase the chemical shift separation in Hz, simplifying these patterns.

Troubleshooting Protocol:

  • Use a Higher Field Spectrometer: If available, re-running the sample on a higher field (e.g., 500 MHz or higher) instrument is the most effective way to resolve complex splitting.

  • Change the Solvent: Switching to a solvent with different anisotropic properties, like from CDCl₃ to benzene-d₆ or acetone-d₆, can alter the chemical shifts of the aromatic protons and potentially resolve the overlap.[3][5]

  • Consider 2D NMR: A 2D COSY (Correlation Spectroscopy) experiment will show correlations between coupled protons, allowing you to trace the connectivity even if the 1D spectrum is poorly resolved.

Q3: I see extra singlets, doublets, or quartets that don't match the structure. What are they?

Plausible Causes:

  • Residual solvents from purification (e.g., ethyl acetate, hexane, dichloromethane).

  • Impurities from the synthesis, such as unreacted starting materials or byproducts.

  • Sample degradation.

Expert Explanation: It is exceptionally common for solvents to be retained in a sample even after extensive drying under high vacuum.[3] For example, ethyl acetate is a frequent culprit and will show a quartet around 4.1 ppm, a singlet around 2.0 ppm, and a triplet around 1.2 ppm. Synthetic impurities are also a major cause. For this molecule, unreacted 4-methyl-2-nitrophenol or the halo-propionate starting material could be present.

Diagram 1: Troubleshooting Workflow for Unidentified NMR Peaks

G start Unexpected Peaks in ¹H NMR check_solvent Compare peak shifts to common solvent tables start->check_solvent is_solvent Is it a known solvent? check_solvent->is_solvent solvent_impurity Impurity: Residual Solvent Action: Re-purify or dry longer is_solvent->solvent_impurity Yes check_reagents Compare to spectra of starting materials/reagents is_solvent->check_reagents No is_reagent Is it a starting material? check_reagents->is_reagent reagent_impurity Impurity: Unreacted Reagent Action: Re-purify sample is_reagent->reagent_impurity Yes check_literature Consider plausible side-reactions or degradation products is_reagent->check_literature No end Unknown Impurity Action: Isolate and characterize (LC-MS, 2D NMR) check_literature->end

Caption: A decision tree for identifying the source of unknown NMR signals.

Section 2: Interpreting IR Spectra Anomalies

Q1: The two strong nitro group bands (~1520 and ~1350 cm⁻¹) are weak, shifted, or absent.

Plausible Causes:

  • The nitro group was unintentionally reduced during synthesis or workup (e.g., to an amine, -NH₂).

  • The sample is not the correct compound.

  • Poor sample preparation (e.g., too little sample in a KBr pellet).

Expert Explanation: The symmetric and asymmetric stretches of an aromatic nitro group are typically two of the strongest and most easily identifiable peaks in the IR spectrum.[6][7][8] Their absence is a major red flag. A common synthetic side reaction is the reduction of the nitro group. If this occurred, you would expect to see the disappearance of the N-O bands and the appearance of N-H stretching bands (two sharp peaks) in the 3300-3500 cm⁻¹ region.

Troubleshooting Protocol:

  • Cross-Correlate with Mass Spectrometry: Check the mass spectrum for the expected molecular weight. If the nitro group (mass 46) was reduced to an amine (mass 16), the molecular weight would decrease by 30 amu (from 225 to 195).

  • Re-examine the ¹H NMR: Look for the appearance of a broad signal in the 3-5 ppm range, characteristic of an -NH₂ group, and significant shifts in the aromatic proton signals.

  • Re-prepare the IR Sample: Ensure sufficient sample is used. If using a KBr pellet, ensure the sample is finely ground and well-mixed to avoid scattering.

Section 3: Mass Spectrometry Challenges

Q1: I can't find the molecular ion peak at m/z 225.

Plausible Causes:

  • The molecule is unstable under the ionization conditions (e.g., Electron Impact, EI) and fragments immediately.

  • The ionization method is not suitable (e.g., molecule requires a softer technique).

  • The compound has degraded or is impure.

Expert Explanation: While many organic molecules show a clear molecular ion peak ([M]⁺) with EI-MS, some are prone to rapid fragmentation.[9] Carboxylic acids, for instance, can readily lose fragments like water (M-18) or the carboxyl group (M-45).[10] If the molecular ion is too unstable to be detected, softer ionization techniques are required.

Troubleshooting Protocol:

  • Look for Characteristic Fragments: Search the spectrum for peaks corresponding to logical losses from the parent molecule, such as [M-45]⁺ (loss of -COOH) at m/z 180 or [M-46]⁺ (loss of -NO₂) at m/z 179. Seeing these provides strong evidence that the parent molecule was present.

  • Switch to a Softer Ionization Technique: Re-run the analysis using Electrospray Ionization (ESI) or Chemical Ionization (CI). These methods impart less energy to the molecule, making the observation of the molecular ion (often as [M+H]⁺ or [M-H]⁻) much more likely.

Diagram 2: Key Functional Groups and Spectroscopic Correlations

G mol 2-(4-Methyl-2-nitrophenoxy)propanoic acid COOH -COOH mol->COOH NO2 -NO₂ mol->NO2 Ar Aromatic Ring mol->Ar Aliphatic Aliphatic Chain -CH(CH₃)- mol->Aliphatic COOH_IR IR: 2500-3300 cm⁻¹ (broad O-H) IR: ~1710 cm⁻¹ (C=O) COOH->COOH_IR COOH_NMR ¹H NMR: 10-12 ppm (broad s) ¹³C NMR: 170-180 ppm COOH->COOH_NMR NO2_IR IR: ~1520 & ~1350 cm⁻¹ (strong N-O stretches) NO2->NO2_IR Ar_NMR ¹H NMR: 7-8 ppm ¹³C NMR: 110-155 ppm Ar->Ar_NMR Ar_IR IR: 1450-1600 cm⁻¹ (C=C) IR: 3000-3100 cm⁻¹ (C-H) Ar->Ar_IR Aliphatic_NMR ¹H NMR: ~5.0 ppm (q) ¹H NMR: ~1.7 ppm (d) Aliphatic->Aliphatic_NMR

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Efficacy of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid Analogs as Synthetic Auxin Herbicides

This guide provides a comprehensive technical comparison of the potential herbicidal efficacy of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its structural analogs. Designed for researchers, scientists, and professiona...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical comparison of the potential herbicidal efficacy of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its structural analogs. Designed for researchers, scientists, and professionals in agrochemical development, this document synthesizes established principles of herbicide science with detailed, actionable experimental protocols. We will explore the structure-activity relationships that govern the efficacy of phenoxypropanoic acid herbicides, using the well-characterized herbicide Mecoprop as a primary benchmark for comparison.

While direct experimental data on the herbicidal activity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid is not extensively available in public literature, this guide will provide a robust framework for its evaluation. By understanding the molecular mechanisms and employing the standardized bioassays detailed herein, researchers can effectively characterize its potential as a selective herbicide.

Introduction: The Phenoxypropanoic Acid Class of Herbicides

Phenoxypropanoic acid derivatives are a significant class of selective, post-emergence herbicides that target broadleaf weeds.[1][2] Their mode of action is to mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized cell growth that is ultimately fatal to susceptible plants.[1][3] A key member of this family is Mecoprop, or MCPP, chemically known as 2-(4-chloro-2-methylphenoxy)propanoic acid.[4][5] The subject of this guide, 2-(4-Methyl-2-nitrophenoxy)propanoic acid, is a close structural analog of Mecoprop, with the chlorine atom at the 4-position of the phenyl ring being substituted by a nitro group.

The efficacy of these herbicides is critically dependent on their molecular structure, including the nature and position of substituents on the aromatic ring and the stereochemistry of the propanoic acid side chain.[4] For instance, the herbicidal activity of Mecoprop resides in its (R)-(+)-enantiomer, often referred to as Mecoprop-P.[4][6]

Structure-Activity Relationship (SAR) and a Hypothetical Comparison

The biological activity of phenoxy-type herbicides is intricately linked to their chemical structure.[7] The substitution pattern on the phenyl ring plays a crucial role in determining the molecule's affinity for the auxin receptors and its overall herbicidal efficacy.

Key Structural Features Influencing Efficacy:

  • The Propanoic Acid Side Chain: The presence of the carboxylic acid group is essential for auxin-like activity. The methyl group on the alpha-carbon creates a chiral center, with the (R)-enantiomer being the biologically active form.[4]

  • The Phenoxy Linkage: The ether linkage connecting the phenyl ring to the propanoic acid moiety is a common feature of this class of herbicides.

  • Substituents on the Phenyl Ring: The type, number, and position of substituents on the phenyl ring significantly modulate the herbicidal activity. Halogen atoms, such as chlorine, and methyl groups are common substituents in commercial phenoxy herbicides.[7]

Hypothetical Efficacy of 2-(4-Methyl-2-nitrophenoxy)propanoic acid vs. Mecoprop:

Based on established SAR principles, we can formulate a hypothesis regarding the herbicidal efficacy of the nitro-substituted analog compared to its chloro-substituted counterpart, Mecoprop.

  • Electron-Withdrawing Nature: Both the chloro and nitro groups are electron-withdrawing. This property can influence the acidity of the carboxylic acid and the overall electronic distribution of the molecule, which in turn can affect its interaction with the target auxin-binding proteins. The nitro group is a stronger electron-withdrawing group than the chloro group, which could potentially alter the binding affinity and subsequent biological response.

  • Steric Factors: The size and shape of the substituent at the 4-position can impact how the molecule fits into the active site of the receptor. While chlorine and the nitro group have different steric profiles, it is difficult to predict the precise effect on efficacy without experimental data.

  • Metabolic Stability: The nitro group may be subject to different metabolic pathways in the plant compared to the chloro group. This could affect the persistence and bioavailability of the active compound within the plant tissues.

Table 1: Structural Comparison of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and Mecoprop

Feature2-(4-Methyl-2-nitrophenoxy)propanoic acidMecoprop (MCPP)
IUPAC Name 2-(4-Methyl-2-nitrophenoxy)propanoic acid2-(4-Chloro-2-methylphenoxy)propanoic acid
Molecular Formula C₁₀H₁₁NO₅C₁₀H₁₁ClO₃
Molecular Weight 225.20 g/mol [8]214.64 g/mol [9]
Substituent at 4-position Nitro (NO₂)Chloro (Cl)
Known Activity Antidyslipidemic potential[8]Herbicidal (selective for broadleaf weeds)[4][5]

Experimental Protocols for Efficacy Evaluation

To empirically determine and compare the herbicidal efficacy of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its analogs, a series of standardized bioassays should be conducted. These assays are designed to provide quantitative data on the phytotoxic effects of the compounds on target and non-target plant species.

Synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

While this compound is not primarily documented as a herbicide, its synthesis has been reported in the context of medicinal chemistry research.[8] A general synthetic route is provided below, based on available literature.[8][10]

Protocol for Synthesis:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-methyl-2-nitrophenol, ethyl 2-bromopropanoate, and a suitable base (e.g., potassium carbonate) in an appropriate solvent (e.g., acetone or acetonitrile).

  • Reaction Conditions: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid using a base such as sodium hydroxide or lithium hydroxide in a mixture of water and an organic solvent (e.g., ethanol or THF).

  • Purification: Acidify the reaction mixture to precipitate the desired 2-(4-Methyl-2-nitrophenoxy)propanoic acid. The crude product can be purified by recrystallization from a suitable solvent system.

Note: The synthesis of the (R)-enantiomer would require the use of a chiral starting material, such as ethyl (S)-2-bromopropanoate, or a chiral resolution step.

Whole-Plant Bioassay for Post-Emergence Herbicidal Activity

This assay is the gold standard for evaluating the overall herbicidal efficacy under controlled greenhouse conditions.[11][12]

Experimental Workflow:

WholePlantBioassay cluster_prep Preparation cluster_treatment Treatment cluster_eval Evaluation seed_germ Seed Germination (Target & Non-target species) transplant Seedling Transplantation (Uniform growth stage) seed_germ->transplant acclimatize Acclimatization in Greenhouse transplant->acclimatize application Foliar Application (Spray chamber) acclimatize->application herbicide_prep Herbicide Stock Solution Preparation & Dilution Series herbicide_prep->application observation Visual Injury Assessment (Daily/Weekly) application->observation biomass Biomass Measurement (Fresh & Dry Weight) observation->biomass data_analysis Data Analysis (Dose-response curves, ED50) biomass->data_analysis

Caption: Workflow for the whole-plant herbicidal efficacy bioassay.

Step-by-Step Methodology:

  • Plant Material: Select susceptible broadleaf weed species (e.g., Amaranthus retroflexus - redroot pigweed, Abutilon theophrasti - velvetleaf) and a non-target monocot species (e.g., Zea mays - corn, Triticum aestivum - wheat).

  • Plant Culture: Germinate seeds in a suitable potting mix. Once seedlings have reached the 2-4 true leaf stage, transplant them into individual pots. Allow the plants to acclimate in the greenhouse for a few days before treatment.[11]

  • Herbicide Application: Prepare stock solutions of the test compounds (e.g., 2-(4-Methyl-2-nitrophenoxy)propanoic acid, Mecoprop) in a suitable solvent (e.g., acetone with a surfactant). Create a dilution series to establish a dose-response curve. Apply the herbicide solutions as a foliar spray using a calibrated laboratory spray chamber to ensure uniform coverage.[13] Include a solvent-only control group.

  • Evaluation:

    • Visual Assessment: At regular intervals (e.g., 3, 7, 14, and 21 days after treatment), visually assess the plants for signs of phytotoxicity, such as epinasty (twisting of stems and petioles), chlorosis (yellowing), necrosis (tissue death), and stunting. Use a rating scale (e.g., 0 = no injury, 100 = complete death).

    • Biomass Measurement: At the end of the experiment (e.g., 21 days), harvest the above-ground biomass of each plant. Record the fresh weight and then dry the plant material in an oven at 60-70°C to a constant weight to determine the dry weight.

  • Data Analysis: Calculate the percent inhibition of growth relative to the control for each dose. Use this data to generate dose-response curves and determine the effective dose required to cause 50% inhibition (ED₅₀) for each compound.[14][15]

Root Growth Inhibition Assay

This in vitro assay is a rapid and sensitive method to assess the auxin-like activity of the compounds.[7][16]

Experimental Workflow:

RootGrowthAssay cluster_setup Assay Setup cluster_incubation Incubation cluster_measurement Measurement & Analysis media_prep Prepare Agar Plates with Herbicide Dilutions plating Plate Seeds on Herbicide-Containing Media media_prep->plating seed_ster Surface Sterilize Seeds (e.g., Arabidopsis thaliana) seed_ster->plating stratification Stratification (4°C in the dark) plating->stratification growth Incubation in Growth Chamber stratification->growth imaging Image Acquisition of Seedlings growth->imaging root_measure Measure Primary Root Length imaging->root_measure data_analysis Calculate % Inhibition and IC50 Values root_measure->data_analysis

Caption: Workflow for the root growth inhibition assay.

Step-by-Step Methodology:

  • Plant Material: Arabidopsis thaliana is a model organism commonly used for this assay due to its small size and rapid growth.

  • Assay Plates: Prepare a sterile agar-based growth medium (e.g., Murashige and Skoog medium) in petri dishes. Incorporate the test compounds at various concentrations into the molten agar before it solidifies.

  • Seed Plating: Surface sterilize Arabidopsis seeds and place them in a line on the surface of the agar plates.

  • Incubation: Seal the plates and place them in a growth chamber with controlled light and temperature conditions.

  • Measurement: After a set period (e.g., 7-10 days), measure the length of the primary root of each seedling. This can be done using a ruler or with image analysis software.[17]

  • Data Analysis: Calculate the percent root growth inhibition for each concentration relative to the control. Plot the data to generate a dose-response curve and determine the concentration that inhibits root growth by 50% (IC₅₀).

Leaf Disc Senescence Assay

This assay provides a rapid assessment of a compound's ability to induce senescence, a process often accelerated by herbicides.[18][19]

Step-by-Step Methodology:

  • Plant Material: Use fully expanded leaves from a susceptible plant species grown under controlled conditions.

  • Leaf Disc Preparation: Use a cork borer to cut uniform discs from the leaves, avoiding the midrib.

  • Incubation: Float the leaf discs in petri dishes containing a buffer solution with the test compounds at different concentrations. Include a control with only the buffer and solvent.

  • Evaluation: After a few days of incubation under light, visually assess the degree of chlorosis (yellowing) of the leaf discs. For a quantitative measurement, extract the chlorophyll from the leaf discs using a solvent like ethanol or acetone and measure the absorbance with a spectrophotometer.[20]

  • Data Analysis: Calculate the percentage of chlorophyll degradation for each treatment compared to the control.

Data Presentation and Interpretation

The quantitative data obtained from the bioassays should be summarized in clear, structured tables for easy comparison.

Table 2: Hypothetical Comparative Efficacy Data

CompoundWhole-Plant Bioassay (ED₅₀, g/ha)Root Growth Inhibition (IC₅₀, µM)Leaf Disc Senescence (% Chlorophyll Loss at X µM)
2-(4-Methyl-2-nitrophenoxy)propanoic acid To be determinedTo be determinedTo be determined
Mecoprop-P (R-enantiomer) Literature/Experimental ValueLiterature/Experimental ValueLiterature/Experimental Value
Mecoprop (Racemic) Literature/Experimental ValueLiterature/Experimental ValueLiterature/Experimental Value
Negative Control (Solvent) No effectNo effectMinimal loss

Interpretation of Results:

  • A lower ED₅₀ or IC₅₀ value indicates higher herbicidal potency.

  • By comparing the ED₅₀ and IC₅₀ values of 2-(4-Methyl-2-nitrophenoxy)propanoic acid with those of Mecoprop, a direct assessment of their relative efficacy can be made.

  • The selectivity of the compounds can be determined by comparing their effects on broadleaf weeds versus monocot crops in the whole-plant bioassay.

Conclusion

This guide provides a comprehensive framework for comparing the herbicidal efficacy of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its analogs. While there is a lack of direct herbicidal data for the nitro-substituted compound in the public domain, its structural similarity to the potent auxin herbicide Mecoprop suggests it is a viable candidate for investigation. The structure-activity relationships discussed, along with the detailed experimental protocols for synthesis and bioassays, offer a clear path for researchers to elucidate the herbicidal potential of this and other novel phenoxypropanoic acid derivatives. Rigorous adherence to these self-validating experimental systems will ensure the generation of reliable and reproducible data, contributing to the development of new and effective weed management solutions.

References

  • Mecoprop. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

  • Pacific Northwest Pest Management Handbooks. (n.d.). Mecoprop, MCPP. Retrieved January 17, 2026, from [Link]

  • Chemical Warehouse. (n.d.). MCPP (Mecoprop) - Active Ingredient Page. Retrieved January 17, 2026, from [Link]

  • Cox, C. (2004). Mecoprop (MCPP). Northwest Coalition for Alternatives to Pesticides/NCAP. Retrieved from [Link]

  • chemeurope.com. (n.d.). Mecoprop. Retrieved January 17, 2026, from [Link]

  • RTR, R., & V, T. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of visualized experiments : JoVE, (101), 526 protocolos para pruebas de resistencia a herbicidas robustos en diferentes especies de malezas. [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Acta Crystallographica Section E Structure Reports Online, 64(12), o2261. [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. [Link]

  • Burgos, N. R. (2015). Whole-Plant and Seed Bioassays for Resistance Confirmation. Weed Science, 63(sp1), 152–165. [Link]

  • Analyzeseeds. (n.d.). Herbicide Bioassay Study Guide. Retrieved January 17, 2026, from [Link]

  • Washington State University Extension. (2023, July 18). Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-(4-nitrophenyl)propionic acid. Retrieved January 17, 2026, from [Link]

  • Navarrete-Vázquez, G., Torres-Gómez, H., Hidalgo-Figueroa, S., & Tlahuext, H. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2261. [Link]

  • Prusinska, M., et al. (2023). Root growth inhibition by auxin subclasses for both Col‐0 and the mutant line afb5‐1. ResearchGate. [Link]

  • Burgos, N. R. (2015). Whole-Plant and Seed Bioassays for Resistance Confirmation. Weed Science, 63(sp1), 152-165. [Link]

  • Wu, C., Varanasi, V., & Perez-Jones, A. (2021). A Non-destructive Leaf Disc Assay for Rapid Diagnosis of Weed Resistance to Multiple Herbicides. Weed Science, 1-32. [Link]

  • Osweiler, G. D. (2014). Mecoprop. ResearchGate. [Link]

  • Chen, Y.-L., et al. (2022). A Leaf Disc Assay for Evaluating the Response of Tea (Camellia sinensis) to PEG-Induced Osmotic Stress and Protective Effects of Azoxystrobin against Drought. Plants, 11(15), 1989. [Link]

  • Parker, E. T., Wehtje, G. R., McElroy, J. S., & Price, A. (2013). Biological Assay Techniques for Detecting Root Leakage of Auxin Mimic Herbicides. ASA, CSSA and SSSA International Annual Meetings. [Link]

  • Gaines, T. (2020, June 18). 10 - Webinar - Dr. Todd Gaines - Novel herbicide resistance mechanisms to synthetic auxins in weeds [Video]. YouTube. [Link]

  • EXTOXNET. (n.d.). Mecoprop. Retrieved January 17, 2026, from [Link]

  • ResearchGate. (n.d.). Leaf disc senescence assay and estimation of total chlorophyll. [Link]

  • Loveland Products Canada. (2012, December 19). Mecoprop-P Herbicide Liquid. [Link]

  • AERU. (n.d.). Mecoprop-P (Ref: BAS 037H). Retrieved January 17, 2026, from [Link]

  • PubChem. (n.d.). Mecoprop. Retrieved January 17, 2026, from [Link]

  • Li, Y., et al. (2025). Imazethapyr-Induced Inhibition of Arabidopsis Root Growth Associated with Disrupting Auxin Signal to Alter Cell Wall Remodeling. Journal of Agricultural and Food Chemistry. [Link]

  • Silva, V., et al. (2023). IC 50 values of pesticide-induced cytotoxicity in Caco-2 and HepG2 cells. ResearchGate. [Link]

  • Dayan, F. E., & Duke, S. O. (2014). Biochemical Markers and Enzyme Assays for Herbicide Mode of Action and Resistance Studies. ResearchGate. [Link]

  • Todd, O., et al. (2020). Synthetic auxin herbicides: finding the lock and key to weed resistance. Plant Science, 291, 110631. [Link]

  • Das, S. (2015). Use of dose-response relationship to identify herbicide's efficacy in a mixture. CABI Digital Library. [Link]

  • Richardson, B., Kimberley, M. O., & Watt, M. S. (2012). Generic dose response curves for predicting effects of herbicides on weeds or sensitive plant species. New Zealand Journal of Forestry Science, 42, 73-80. [Link]

  • Wikipedia. (n.d.). Mecoprop. Retrieved January 17, 2026, from [Link]

Sources

Comparative

A Researcher's Guide to Validating the Biological Target of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of contemporary drug discovery, the precise identification and validation of a sm...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of contemporary drug discovery, the precise identification and validation of a small molecule's biological target are paramount. This foundational step not only elucidates the mechanism of action but also paves the way for rational drug design and the prediction of potential on- and off-target effects. This guide provides a comprehensive framework for validating the biological target of "2-(4-Methyl-2-nitrophenoxy)propanoic acid," a compound whose structural resemblance to the fibrate class of drugs suggests a likely interaction with Peroxisome Proliferator-Activated Receptors (PPARs).

Fibrates are a class of amphipathic carboxylic acids that have been in clinical use for decades to treat dyslipidemia, a condition characterized by abnormal levels of lipids in the blood.[1][2] Their mechanism of action was largely clarified in the 1990s with the discovery that they are agonists of PPARs, particularly PPARα.[1][3] PPARs are nuclear hormone receptors that, upon activation, modulate the transcription of genes involved in lipid and glucose metabolism.[4] Specifically, PPARα activation leads to a reduction in triglyceride levels and an increase in high-density lipoprotein (HDL) cholesterol.[5][6]

Given that 2-(4-Methyl-2-nitrophenoxy)propanoic acid is a bioisostere of clofibric acid, a well-known PPARα agonist, it is highly probable that its biological target is indeed PPARα.[7][8][9] This guide will therefore proceed with a dual objective: first, to outline a systematic approach for the de novo identification of the compound's target, assuming no prior knowledge, and second, to provide a robust set of validation experiments centered on the hypothesis that PPARα is the primary target. This dual-pronged strategy ensures a rigorous and unbiased validation process.

Section 1: Unbiased Target Identification - A Discovery-Driven Approach

When the biological target of a compound is unknown, a discovery-phase investigation is necessary. This typically involves techniques that can pull the target protein out of a complex biological mixture based on its affinity for the compound of interest. Affinity chromatography coupled with mass spectrometry is a powerful and widely used method for this purpose.[10][11]

Affinity Chromatography-Mass Spectrometry (AC-MS)

The principle behind AC-MS is to immobilize the small molecule of interest (the "bait") on a solid support and then pass a cell lysate or tissue extract (the "prey") over this support. Proteins that bind to the immobilized compound are captured, while non-binding proteins are washed away. The captured proteins are then eluted and identified by mass spectrometry.[12][13]

A critical first step in this process is the synthesis of a chemical probe by attaching a linker to the parent compound, which is then coupled to a solid support like sepharose beads. It is crucial that the linker attachment site is chosen carefully to minimize disruption of the compound's interaction with its target.

Diagram 1: Affinity Chromatography Workflow

AC_Workflow cluster_prep Preparation cluster_pulldown Pull-Down cluster_analysis Analysis Compound 2-(4-Methyl-2-nitrophenoxy) propanoic acid Probe Synthesize Affinity Probe (with linker & biotin) Compound->Probe Beads Immobilize Probe on Streptavidin Beads Probe->Beads Incubate Incubate Lysate with Probe-Beads Beads->Incubate Lysate Prepare Cell Lysate Lysate->Incubate Wash Wash to Remove Non-specific Binders Incubate->Wash Elute Elute Bound Proteins Wash->Elute MS Identify Proteins by Mass Spectrometry Elute->MS Analysis Data Analysis & Hit Identification MS->Analysis

Caption: Workflow for target identification using affinity chromatography.

  • Probe Synthesis: Synthesize a derivative of 2-(4-Methyl-2-nitrophenoxy)propanoic acid containing a linker arm (e.g., a polyethylene glycol chain) terminating in a reactive group or a biotin tag.

  • Immobilization: Covalently attach the synthesized probe to a solid support (e.g., NHS-activated sepharose beads) or, if biotinylated, bind to streptavidin-coated beads.

  • Cell Lysate Preparation: Culture a relevant cell line (e.g., a human hepatocyte cell line like HepG2, given the role of PPARα in liver metabolism) and prepare a cell lysate under non-denaturing conditions.

  • Affinity Capture: Incubate the cell lysate with the immobilized probe. Include a control incubation with beads that have not been coupled to the probe to identify non-specific binders.

  • Washing: Wash the beads extensively with a suitable buffer to remove proteins that are not specifically bound to the probe.

  • Elution: Elute the bound proteins from the beads. This can be achieved by changing the pH, increasing the salt concentration, or using a denaturing agent.

  • Protein Identification: Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

  • Data Analysis: Analyze the mass spectrometry data to identify proteins that are specifically enriched in the sample incubated with the probe compared to the control.

Section 2: Validating Target Engagement in a Cellular Context

Once a putative target, such as PPARα, has been identified, the next crucial step is to confirm that the compound engages this target within a cellular environment. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, as it provides direct evidence of target engagement in living cells.[14][15]

Cellular Thermal Shift Assay (CETSA)

CETSA is based on the principle that the binding of a ligand to a protein increases the protein's thermal stability.[16][17] In a CETSA experiment, cells are treated with the compound of interest and then heated to various temperatures. The amount of soluble target protein remaining at each temperature is then quantified. A shift in the melting curve of the target protein to a higher temperature in the presence of the compound indicates target engagement.[18]

Diagram 2: CETSA Principle

CETSA_Principle Unbound_Native Native Protein Unbound_Denatured Denatured & Aggregated Unbound_Native->Unbound_Denatured Bound_Native Native Protein + Ligand Bound_Stable Stabilized Complex Bound_Native->Bound_Stable Heat

Caption: Ligand binding stabilizes the protein against heat-induced denaturation.

  • Cell Treatment: Treat cultured cells (e.g., HepG2) with varying concentrations of 2-(4-Methyl-2-nitrophenoxy)propanoic acid or a vehicle control (e.g., DMSO) for a defined period.

  • Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a thermal cycler.

  • Cell Lysis and Fractionation: Lyse the cells by freeze-thawing and separate the soluble fraction from the precipitated, denatured proteins by centrifugation.

  • Protein Quantification: Quantify the amount of the target protein (PPARα) in the soluble fraction using a specific antibody-based method like Western blotting or an ELISA.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve to the right in the presence of the compound confirms target engagement.

Section 3: Quantifying the Binding Affinity and Kinetics

While CETSA confirms target engagement in cells, it does not provide quantitative information about the binding affinity or kinetics of the interaction. Biophysical techniques such as Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are the gold standards for obtaining this critical data.[19][20]

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures the binding of an analyte (the compound) to a ligand (the target protein) immobilized on a sensor surface in real-time.[21][22] This allows for the determination of the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

  • Protein Immobilization: Immobilize purified recombinant human PPARα onto a sensor chip.

  • Analyte Injection: Inject a series of concentrations of 2-(4-Methyl-2-nitrophenoxy)propanoic acid over the sensor surface.

  • Data Acquisition: Monitor the change in the SPR signal in real-time to generate sensorgrams.

  • Data Analysis: Fit the sensorgram data to a suitable binding model to determine the kinetic and affinity constants.

Isothermal Titration Calorimetry (ITC)

ITC is a thermodynamic technique that directly measures the heat released or absorbed during a binding event.[23][24] By titrating the compound into a solution containing the target protein, ITC can determine the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[25][26][27]

  • Sample Preparation: Prepare solutions of purified recombinant human PPARα and 2-(4-Methyl-2-nitrophenoxy)propanoic acid in the same buffer.

  • Titration: Titrate the compound solution into the protein solution in a stepwise manner.

  • Data Acquisition: Measure the heat change after each injection.

  • Data Analysis: Integrate the heat change peaks and fit the data to a binding model to determine the thermodynamic parameters of the interaction.

ParameterSurface Plasmon Resonance (SPR)Isothermal Titration Calorimetry (ITC)
Principle Change in refractive index upon bindingHeat change upon binding
Binding Affinity (KD) YesYes
Kinetics (ka, kd) YesNo
Stoichiometry (n) Can be inferredYes (direct)
Thermodynamics (ΔH, ΔS) NoYes (direct)
Labeling Requirement No (protein is immobilized)No

Section 4: Functional Validation of Target Engagement

The final and most critical step in target validation is to demonstrate that the binding of the compound to its target leads to a functional consequence. Since PPARα is a transcription factor, a functional assay should measure the compound's ability to modulate its transcriptional activity.

PPARα Reporter Gene Assay

A reporter gene assay is a common method for measuring the activity of a transcription factor.[28][29][30][31] In this assay, cells are transfected with a plasmid containing a reporter gene (e.g., luciferase) under the control of a promoter that contains PPAR response elements (PPREs). If the compound activates PPARα, it will bind to the PPREs and drive the expression of the reporter gene, which can be easily quantified.

  • Cell Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with an expression vector for human PPARα and a reporter plasmid containing a luciferase gene downstream of a PPRE-containing promoter.

  • Cell Treatment: Treat the transfected cells with varying concentrations of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a known PPARα agonist (e.g., clofibric acid) as a positive control, and a vehicle control.

  • Luciferase Assay: After an incubation period, lyse the cells and measure the luciferase activity using a luminometer.

  • Data Analysis: Normalize the luciferase activity to a control for transfection efficiency and plot the results as a function of compound concentration to determine the EC50 value (the concentration at which the compound elicits 50% of its maximal effect).

Section 5: Comparison with Alternative Compounds

To put the activity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid into context, it is essential to compare its performance with other compounds that target the same pathway. The most relevant comparators are other fibrates and alternative classes of lipid-lowering drugs.

Drug ClassMechanism of ActionPrimary Effect on LipidsKey Examples
Fibrates PPARα agonistsLower triglycerides, increase HDLFenofibrate, Gemfibrozil[32][33]
Statins HMG-CoA reductase inhibitorsLower LDL cholesterolAtorvastatin, Simvastatin[33]
Ezetimibe Cholesterol absorption inhibitorLowers LDL cholesterolEzetimibe[34]
Bile Acid Sequestrants Bind bile acids in the intestineLower LDL cholesterolCholestyramine, Colestipol[35][36]
PCSK9 Inhibitors Monoclonal antibodies that inhibit PCSK9Significantly lower LDL cholesterolEvolocumab, Alirocumab[36]
Niacin Multiple mechanismsLowers triglycerides, increases HDLNicotinic acid[32]
Omega-3 Fatty Acids Multiple mechanismsLower triglyceridesIcosapent ethyl, Omega-3-acid ethyl esters[36]

A direct comparison of 2-(4-Methyl-2-nitrophenoxy)propanoic acid with these alternatives in the aforementioned assays will provide a comprehensive understanding of its potency, selectivity, and potential therapeutic utility.

Conclusion

The validation of a drug's biological target is a multifaceted process that requires a combination of discovery-based, biophysical, and functional assays. For 2-(4-Methyl-2-nitrophenoxy)propanoic acid, the structural similarity to fibrates provides a strong hypothesis that PPARα is the primary target. The experimental framework outlined in this guide, from unbiased target identification using affinity chromatography to rigorous validation through CETSA, SPR, ITC, and functional reporter assays, provides a comprehensive and self-validating system to definitively confirm this hypothesis. By following this logical and evidence-based approach, researchers can confidently establish the molecular basis of action for this compound, a critical step in its journey from a chemical entity to a potential therapeutic agent.

References

  • Staels, B., et al. (1998). Mechanism of Action of Fibrates on Lipid and Lipoprotein Metabolism. Circulation, 98(19), 2088-2093. [Link]

  • Fruchart, J. C., et al. (1999). Mechanism of action of fibrates on lipid and lipoprotein metabolism. PubMed. [Link]

  • Wikipedia. (2023). Fibrate. Wikipedia. [Link]

  • Tanaka, T., et al. (2017). Peroxisome proliferator-activated receptor agonists and antagonists: a patent review (2014-present). PubMed. [Link]

  • Xu, J., et al. (2004). Agonists for the peroxisome proliferator-activated receptor-alpha and the retinoid X receptor inhibit inflammatory responses of microglia. PubMed. [Link]

  • American Heart Association Journals. (1998). Mechanism of Action of Fibrates on Lipid and Lipoprotein Metabolism. American Heart Association Journals. [Link]

  • Gohil, K. (2023). Fibrate Medications. StatPearls - NCBI Bookshelf. [Link]

  • Tyagi, S., et al. (2011). Peroxisome proliferator-activated receptors (PPARs) and agonists: Review of literatures. ResearchGate. [Link]

  • Glijnis, P. C., et al. (2008). Peroxisome proliferator-activated receptor alpha agonists enhance cardiomyogenesis of mouse ES cells by utilization of a reactive oxygen species-dependent mechanism. PubMed. [Link]

  • Niesen, F. H., et al. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Bio-protocol. [Link]

  • The Pharmaceutical Journal. (2016). Non-statin drugs for the management of dyslipidaemia in adults. The Pharmaceutical Journal. [Link]

  • Wilcox, B. E. (2011). Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity. JoVE. [Link]

  • Tyagi, S., et al. (2011). The peroxisome proliferator-activated receptor: A family of nuclear receptors role in various diseases. PubMed Central. [Link]

  • Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

  • Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). Creative BioMart. [Link]

  • Dr.Oracle. (2025). What are alternative lipid-lowering options for patients who refuse statins (HMG-CoA reductase inhibitors)?. Dr.Oracle. [Link]

  • Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. [Link]

  • AAFP. (2007). Best Alternatives to Statins for Treating Hyperlipidemia. AAFP. [Link]

  • The Huck Institutes. (n.d.). Isothermal Titration Calorimetry. The Huck Institutes. [Link]

  • Dr.Oracle. (2025). What alternative treatment can be given to a patient with hyperlipidemia (high cholesterol) who cannot take statins and ezetimibe (Zetia) and has elevated low-density lipoprotein (LDL) cholesterol and triglycerides (TG)?. Dr.Oracle. [Link]

  • MOSBRI. (n.d.). ITC: Isothermal Titration Calorimetry. MOSBRI.eu. [Link]

  • Creative Biolabs. (n.d.). Surface Plasmon Resonance Protocol & Troubleshooting. Creative Biolabs. [Link]

  • RayBiotech. (n.d.). Human PPAR-alpha Transcription Factor Activity Assay Kit. RayBiotech. [Link]

  • ACS Publications. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications. [Link]

  • BuzzRx. (n.d.). Cholesterol Medications: Statins vs. Fibrates. BuzzRx. [Link]

  • SOP Guide for Pharma. (2024). SOP for Surface Plasmon Resonance (SPR) Studies. SOP Guide for Pharma. [Link]

  • Liau, B. B., & Crews, C. M. (2019). Small molecule target identification using photo-affinity chromatography. PubMed Central. [Link]

  • LCGC International. (2020). Affinity Selection-Mass Spectrometry: Defining the Bioactive Compounds in Complex Mixtures of Natural Products and Combinatorial Libraries. LCGC International. [Link]

  • CETSA. (n.d.). CETSA. CETSA. [Link]

  • Nicoya. (2022). Guide to Running an SPR Experiment. Nicoya. [Link]

  • Varjosalo, M., & Taipale, M. (2014). Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions. PubMed Central. [Link]

  • Charles River Laboratories. (n.d.). Surface Plasmon Resonance (SPR) Assay. Charles River Laboratories. [Link]

  • PubChem. (n.d.). Clofibric Acid. PubChem. [Link]

  • BrJAC. (2021). Affinity Selection Mass Spectrometry (AS-MS) as a Tool for Prospecting Target Ligands. BrJAC. [Link]

  • Indigo Biosciences. (n.d.). Human Peroxisome Proliferator-Activated Receptor Alpha. Indigo Biosciences. [Link]

  • Wikipedia. (n.d.). Clofibric acid. Wikipedia. [Link]

  • NCBI Bookshelf. (1996). Clofibrate. Some Pharmaceutical Drugs. [Link]

  • PubChem. (n.d.). Clofibrate. PubChem. [Link]

  • Indigo Biosciences. (n.d.). Human PPARα Reporter Assay Kit. Indigo Biosciences. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Phenoxypropanoic Acid Analogs

Introduction: The Specificity Challenge in Modern Analyte Detection This guide provides an in-depth technical overview of how to design, execute, and interpret cross-reactivity studies, with a focus on a class of compoun...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Specificity Challenge in Modern Analyte Detection

This guide provides an in-depth technical overview of how to design, execute, and interpret cross-reactivity studies, with a focus on a class of compounds exemplified by the phenoxypropanoic acids. While the specific compound "2-(4-Methyl-2-nitrophenoxy)propanoic acid" is not widely documented as a common analyte, we will use its structure as a model to explore cross-reactivity with other relevant molecules. We will also draw upon extensive data from the well-studied class of phenoxy herbicides, such as Mecoprop (MCPP) and Diclofop, which share core structural motifs and are frequently subject to rigorous analytical testing.[1][2][3][4] A structurally related compound, "2-Methyl-2-(4-nitrophenoxy)propanoic acid," has been studied for its antidyslipidemic activity and serves as a valuable reference point for potential cross-reactants in a non-herbicidal context.[5][6][7]

This guide is intended for researchers, scientists, and drug development professionals who require a robust understanding of how to validate the specificity of their analytical methods.

The Rationale Behind Cross-Reactivity Assessment

The central objective of a cross-reactivity study is to define the specificity of an analytical method. This is particularly critical for assays that rely on molecular recognition, such as immunoassays (e.g., ELISA), but is also a key validation parameter for chromatographic methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9][10][11]

The necessity for these studies is rooted in several key areas:

  • Regulatory Compliance: For environmental monitoring of pesticides or in clinical drug development, regulatory bodies mandate the validation of analytical methods, with specificity and cross-reactivity being critical components.

  • Method Development: Understanding cross-reactivity is essential during the development of new analytical methods to ensure they are fit for purpose.

The following diagram illustrates the logical flow of a comprehensive cross-reactivity study:

Cross_Reactivity_Workflow cluster_planning Phase 1: Planning & Design cluster_execution Phase 2: Experimental Execution cluster_analysis Phase 3: Data Analysis & Interpretation Target Identify Target Analyte (e.g., 2-(4-Methyl-2-nitrophenoxy)propanoic acid) Reactants Select Potential Cross-Reactants (Metabolites, Analogs, Degradation Products) Target->Reactants Structural Similarity Methods Choose Analytical Methods (Immunoassay, LC-MS/MS) Reactants->Methods Method Suitability Assay Perform Assays with Target and Cross-Reactants Data Collect Quantitative Data (e.g., IC50 values, Signal Response) Assay->Data Calculation Calculate % Cross-Reactivity Data->Calculation Comparison Compare with Acceptance Criteria Calculation->Comparison Report Generate Final Report Comparison->Report

Caption: Workflow for a Cross-Reactivity Study.

Selection of Potential Cross-Reactants

The selection of compounds to test for cross-reactivity is a critical step and should be based on a thorough understanding of the target analyte's structure and its potential metabolic or environmental fate. For our target compound, "2-(4-Methyl-2-nitrophenoxy)propanoic acid," potential cross-reactants would include:

  • Structural Analogs: Other phenoxypropanoic acids with variations in the aromatic ring substitutions (e.g., different isomers, presence or absence of a nitro group, substitution with halogens). Examples include Mecoprop and Diclofop-methyl.[1][2][3][4]

  • Metabolites: Products of metabolic transformation, which may involve hydrolysis of an ester group, hydroxylation of the aromatic ring, or conjugation. For instance, Diclofop-methyl is metabolized to Diclofop acid.[12]

  • Degradation Products: Compounds formed through environmental degradation (e.g., photolysis, microbial degradation).

  • Precursors and Impurities: Molecules used in the synthesis of the target analyte or known impurities in the technical-grade material.

Comparative Methodologies for Cross-Reactivity Assessment

Two primary analytical techniques are commonly employed for the detection of phenoxypropanoic acids and are therefore relevant for our cross-reactivity study: Immunoassays and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Immunoassays (ELISA)

Immunoassays, such as the Enzyme-Linked Immunosorbent Assay (ELISA), are widely used for rapid screening of pesticides and other small molecules due to their high sensitivity and throughput.[13][14][15][16] They rely on the specific binding of an antibody to the target analyte.[15] Cross-reactivity in an immunoassay occurs when the antibody also binds to non-target molecules.

  • Coating: Microtiter plates are coated with a conjugate of the target analyte (or a derivative) and a protein (e.g., Bovine Serum Albumin, BSA). This immobilizes the analyte on the plate surface.

  • Competition: A fixed concentration of a specific antibody against the target analyte is mixed with either a standard solution of the target analyte or a solution of the potential cross-reactant. This mixture is then added to the coated wells.

  • Incubation: During incubation, the free analyte (either the target or the cross-reactant) in the solution competes with the immobilized analyte on the plate for binding to the limited number of antibody binding sites.

  • Washing: Unbound antibody and analyte are washed away.

  • Detection: A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase, HRP) that binds to the primary antibody is added.

  • Substrate Addition: A chromogenic substrate for the enzyme is added. The enzyme converts the substrate into a colored product.

  • Measurement: The absorbance of the colored product is measured using a microplate reader. The signal intensity is inversely proportional to the concentration of the free analyte in the sample.

Cross-reactivity is typically quantified by comparing the concentration of the target analyte that causes 50% inhibition of the maximum signal (IC50) with the concentration of the cross-reactant that causes the same 50% inhibition.

The percentage of cross-reactivity (%CR) is calculated using the following formula:

%CR = (IC50 of Target Analyte / IC50 of Cross-Reactant) x 100

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly selective and sensitive technique for the analysis of organic molecules.[8][9][10][11] It combines the separation power of liquid chromatography with the mass-to-charge ratio analysis of mass spectrometry. While generally more specific than immunoassays, cross-reactivity can still occur if two compounds have the same retention time and produce fragment ions of the same mass.

  • Sample Preparation: Prepare standard solutions of the target analyte and each potential cross-reactant at known concentrations.

  • Chromatographic Separation: Inject the standards onto an appropriate HPLC or UHPLC column (e.g., a C18 reversed-phase column). Develop a gradient elution method that provides good separation of the target analyte from potential interferences.

  • Mass Spectrometric Detection: Use a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. For each compound, select a specific precursor ion and one or more product ions.

  • Analysis:

    • Inject the target analyte and determine its retention time and MRM transitions.

    • Inject each potential cross-reactant individually to determine if it co-elutes with the target analyte and if it produces the same MRM transitions.

Cross-reactivity in LC-MS/MS is assessed by observing any signal at the retention time and MRM transitions of the target analyte when a potential cross-reactant is injected. If a signal is detected, the degree of cross-reactivity can be quantified by comparing the peak area of the cross-reactant to that of the target analyte at the same concentration.

The following diagram illustrates the principles of these two analytical techniques:

Analytical_Methods cluster_elisa Immunoassay (ELISA) cluster_lcms LC-MS/MS Antibody Antibody Binding Competitive Binding Antibody->Binding Analyte Target Analyte Analyte->Binding CrossReactant Cross-Reactant CrossReactant->Binding Signal Signal Generation Binding->Signal LC LC Separation (Retention Time) MS1 MS1: Precursor Ion Selection LC->MS1 MS2 MS2: Fragment Ion Detection MS1->MS2 Detection Specific Detection MS2->Detection

Caption: Comparison of Immunoassay and LC-MS/MS Principles.

Hypothetical Cross-Reactivity Data

The following table presents hypothetical cross-reactivity data for the analysis of "2-(4-Methyl-2-nitrophenoxy)propanoic acid" using both a competitive ELISA and an LC-MS/MS method. The selected cross-reactants are based on structural similarity.

CompoundStructure% Cross-Reactivity (ELISA)Cross-Reactivity (LC-MS/MS)
2-(4-Methyl-2-nitrophenoxy)propanoic acid Target Analyte100%Not Applicable
Mecoprop (MCPP)2-(4-Chloro-2-methylphenoxy)propanoic acid15%No interference
2,4-D(2,4-Dichlorophenoxy)acetic acid<1%No interference
Diclofop2-[4-(2,4-Dichlorophenoxy)phenoxy]propanoic acid5%No interference
2-Methyl-2-(4-nitrophenoxy)propanoic acidStructural Analog45%Baseline separated

Interpretation of Results:

  • ELISA: The hypothetical ELISA shows significant cross-reactivity with "2-Methyl-2-(4-nitrophenoxy)propanoic acid" (45%) and moderate cross-reactivity with Mecoprop (15%) and Diclofop (5%). This is expected due to the shared phenoxypropanoic acid core structure. The lack of a methyl group on the propanoic acid chain in 2,4-D results in minimal cross-reactivity.

  • LC-MS/MS: The LC-MS/MS method demonstrates high specificity. While "2-Methyl-2-(4-nitrophenoxy)propanoic acid" is structurally very similar, it is chromatographically resolved from the target analyte ("Baseline separated"). The other compounds do not produce any interfering signal at the target analyte's retention time and MRM transitions.

Conclusion and Best Practices

This guide has outlined the critical importance of cross-reactivity studies in the validation of analytical methods. By carefully selecting potential cross-reactants and employing appropriate analytical techniques such as ELISA and LC-MS/MS, researchers can thoroughly characterize the specificity of their assays.

Key Takeaways for Senior Application Scientists:

  • Proactive Planning: The selection of potential cross-reactants should be a deliberate process based on structural similarity, metabolic pathways, and potential impurities.

  • Orthogonal Methods: Employing different analytical techniques (e.g., immunoassay and chromatography) provides a more comprehensive assessment of method specificity.

  • Quantitative Assessment: Cross-reactivity should be quantified and reported with clear calculations and acceptance criteria.

  • Context is Key: The acceptable level of cross-reactivity depends on the intended application of the analytical method. A screening assay may tolerate higher cross-reactivity than a quantitative method for regulatory submission.

By adhering to these principles, scientists can ensure the generation of reliable and defensible data, upholding the highest standards of scientific integrity.

References
  • Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. (n.d.). eConference.io.
  • Immunoassays for Pesticide Detection. (n.d.). Iowa State University Digital Repository.
  • Immunoassay for rapid on-site detection of glyphosate herbicide. (2019). PubMed.
  • SPE-LC-MS-MS determination of phenoxy acid herbicides in surface and ground water. (2025). ResearchGate.
  • Fast Analysis of Phenoxyacetic and Phenoxypropionic Herbicides in Vegetable Matrix by Negative Ion Electrospray LC/MS/MS. (n.d.). Agilent.
  • Immunoassays to Detect and Quantitate Herbicides in the Environment. (n.d.). Cambridge University Press & Assessment.
  • Fluorescence Polarization Immunoassay for Rapid, Sensitive Detection of the Herbicide 2,4-Dichlorophenoxyacetic Acid in Juice and Water Samples. (2025). NIH.
  • LC-MS Application Data Sheet No. 047 Analysis of Phenoxyproprionic Type Herbicides using LC-MS. (n.d.). Shimadzu.
  • High Sensitivity Detection of Pesticides in Water Using Online SPE Enrichment. (2012). Agilent.
  • Immunoassays to Detect and Quantitate Herbicides in the Environment. (n.d.). Semantic Scholar.
  • MECOPROP-P HERBICIDE LIQUID. (2012). Loveland Products Canada.
  • Managing phenoxy resistance in pasture weeds. (n.d.). Massey University.
  • DICLOFOP - METHYL. (n.d.). EXTOXNET PIP.
  • Separation of Propanoic acid, 2-(4-acetylphenoxy)-2-methyl- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
  • Enantioselective in vitro metabolism of the herbicide diclofop-methyl: Prediction of toxicokinetic parameters and reaction phenotyping. (2023). PubMed.
  • Diclofop-methyl (Ref: HOE 023408). (n.d.). AERU.
  • Mecoprop (Ref: RD 4593). (2025). AERU - University of Hertfordshire.
  • Phenoxy herbicide. (n.d.). Wikipedia.
  • Diclofop-methyl | C16H14Cl2O4 | CID 39985. (n.d.). PubChem - NIH.
  • Phenoxy Herbicides (2,4-D) | Request PDF. (n.d.). ResearchGate.
  • Mecoprop. (n.d.). Wikipedia.
  • Phenoxy (C6H5O-) herbicides. (n.d.). The World of Protozoa, Rotifera, Nematoda and Oligochaeta.
  • Mecoprop. (n.d.).
  • Mecoprop-P. (n.d.). Haz-Map.
  • 2-methyl-2-(4-nitrophenyl)propanoic acid. (n.d.). LabSolu.
  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid. (2008). PMC - NIH.
  • 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. (2008). PubMed.
  • The nexus between reactive oxygen species and the mechanism of action of herbicides. (n.d.).
  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid. (2008). IUCr Journals.
  • 2-methyl-2-(4-nitrophenoxy)propanoic acid. (n.d.). Hit2Lead.
  • 2-Methyl-2-(4-nitrophenyl)propanoic acid | C10H11NO4 | CID 781898. (n.d.). PubChem.
  • 2-(4-Nitrophenoxy)propanoic acid | C9H9NO5 | CID 3805139. (n.d.). PubChem.
  • Cross reactivity. (n.d.). The Doctors Laboratory.

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationship of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its Analogs in Herbicide Discovery

For researchers, scientists, and professionals in drug and herbicide development, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides an in-...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug and herbicide development, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a synthetic auxin analog. While direct herbicidal efficacy data for this specific molecule is not extensively published, we can infer its potential activity through a comparative analysis with well-established phenoxypropanoic acid herbicides. This guide will objectively compare its structural features with commercially successful alternatives and provide the experimental frameworks necessary for its evaluation.

Introduction to Phenoxyalkanoic Acid Herbicides: A Legacy of Auxin Mimicry

Phenoxyalkanoic acid herbicides, a class of synthetic auxins, have been a cornerstone of selective broadleaf weed control for decades. Their mechanism of action relies on mimicking the natural plant hormone, indole-3-acetic acid (IAA), leading to uncontrolled and disorganized cell growth, ultimately resulting in the death of susceptible plants.[1] These herbicides are valued for their effectiveness and selectivity, which are dictated by their chemical structure, particularly the substituents on the aromatic ring and the nature of the carboxylic acid side chain. The biological activity of these compounds is intimately linked to their molecular structure, reactivity, and ability to penetrate the biological membranes of target organisms.[2]

The Subject of Inquiry: 2-(4-Methyl-2-nitrophenoxy)propanoic acid

The molecule at the center of our investigation is 2-(4-Methyl-2-nitrophenoxy)propanoic acid. Its structure consists of a phenoxy ring substituted with a methyl group at the 4-position and a nitro group at the 2-position, linked to a propanoic acid moiety via an ether bond. While the synthesis and crystal structure of a related compound, 2-Methyl-2-(4-nitrophenoxy)propanoic acid, have been described in the context of potential antidyslipidemic activity, its herbicidal properties have not been a primary focus in publicly available literature.[3][4]

To understand its potential as a herbicide, we must dissect its structure in the context of established SAR principles for this class of compounds.

Comparative Structure-Activity Relationship (SAR) Analysis

The herbicidal efficacy of phenoxyalkanoic acids is highly dependent on the nature and position of substituents on the phenyl ring, as well as the stereochemistry of the propanoic acid side chain.

The Phenoxy Ring Substituents: A Tale of Two Groups

The key to the herbicidal activity and selectivity of these compounds lies in the substitution pattern on the aromatic ring. Let's compare our target molecule with two well-known herbicides: MCPA and Mecoprop.

Compound Structure Substituents Known Herbicidal Activity
2-(4-Methyl-2-nitrophenoxy)propanoic acid 4-Methyl, 2-NitroInferred to have auxin-like activity, but potentially with altered selectivity and potency compared to chlorinated analogs.
MCPA (2-Methyl-4-chlorophenoxyacetic acid) 2-Methyl, 4-ChloroEffective against a broad range of broadleaf weeds. The 4-chloro substituent is crucial for its activity.
Mecoprop (MCPP) 2-Methyl, 4-ChloroSimilar to MCPA, with the propanoic acid side chain enhancing activity against certain weeds.

The 4-Methyl Group: The presence of a methyl group at the 4-position (para-position) is a common feature in active phenoxy herbicides like MCPA. This group is known to contribute to the molecule's overall lipophilicity, which can aid in its penetration through the waxy cuticle of plant leaves.

The 2-Nitro Group: The substitution of a chlorine atom (an electron-withdrawing group) with a nitro group (a strongly electron-withdrawing group) at the 2-position (ortho-position) is a significant structural modification. In many auxin herbicides, an ortho substituent is important for activity. The nitro group's strong electron-withdrawing nature would significantly alter the electronic properties of the phenyl ring compared to the methyl group in MCPA or the chlorine in other analogs. This could influence its binding affinity to the auxin receptors. It is plausible that the nitro group could enhance herbicidal activity, but it might also alter the selectivity profile, potentially affecting a different spectrum of weed species or having a different impact on crop safety.

The Propanoic Acid Side Chain: Chirality is Key

The presence of a propanoic acid side chain introduces a chiral center at the alpha-carbon. It is well-established that for aryloxyphenoxypropionate herbicides, the herbicidal activity resides almost exclusively in the (R)-enantiomer.[2] This stereoselectivity is a strong indicator of a specific interaction with a chiral binding site in the target enzyme or receptor. Therefore, it is highly probable that the (R)-enantiomer of 2-(4-Methyl-2-nitrophenoxy)propanoic acid would be the biologically active form.

Inferred SAR and Hypothesis

Based on this comparative analysis, we can hypothesize the following for 2-(4-Methyl-2-nitrophenoxy)propanoic acid:

  • Auxin-like Activity: The overall structural similarity to known phenoxypropanoic acid herbicides suggests it will exhibit auxin-like herbicidal activity.

  • Influence of the Nitro Group: The strong electron-withdrawing nitro group at the ortho position is expected to significantly impact the molecule's interaction with the auxin receptor, potentially leading to high potency. However, this could also lead to different selectivity compared to its chlorinated analogs.

  • Role of the Methyl Group: The para-methyl group likely contributes positively to its uptake by plants.

  • Stereoselectivity: The herbicidal activity will likely reside in the (R)-enantiomer.

To validate these hypotheses, rigorous experimental evaluation is necessary.

Experimental Protocols for Herbicidal Efficacy Evaluation

The following protocols provide a framework for assessing the herbicidal activity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and its analogs.

Whole-Plant Pot Bioassay

This method is essential for determining the in-planta efficacy and selectivity of a herbicide.[5]

Objective: To evaluate the post-emergence herbicidal activity of the test compound on various weed and crop species.

Materials:

  • Seeds of target weed species (e.g., Abutilon theophrasti [velvetleaf], Amaranthus retroflexus [redroot pigweed]) and crop species (e.g., wheat, soybean).

  • Pots (10 cm diameter) filled with a standard potting mix.

  • Greenhouse with controlled temperature, light, and humidity.

  • Precision bench sprayer.[6]

  • Test compound, formulated in a suitable solvent/surfactant system.

  • Commercial standard herbicide (e.g., MCPA, Mecoprop).

Procedure:

  • Plant Growth: Sow seeds in pots and grow them in the greenhouse to the 2-4 true leaf stage.[7]

  • Herbicide Preparation: Prepare a stock solution of the test compound and the standard herbicide. Make serial dilutions to obtain a range of application rates.

  • Herbicide Application: Transfer the plants to a precision bench sprayer. Apply the different rates of the herbicides to the respective pots. Include an untreated control group.[6]

  • Evaluation: Return the plants to the greenhouse. After a set period (e.g., 14-21 days), visually assess the herbicidal damage (phytotoxicity) on a scale of 0% (no effect) to 100% (complete kill).[8]

  • Data Analysis: Calculate the GR₅₀ value (the dose required to cause a 50% reduction in plant growth) for each species. This allows for a quantitative comparison of the herbicidal potency.

In Vitro Auxin Activity Assay

This assay can provide insights into the molecular mechanism of action by measuring the compound's ability to induce an auxin-like response at the cellular level.

Objective: To determine if the test compound can induce the expression of an auxin-responsive gene.

Materials:

  • Arabidopsis thaliana seedlings expressing a reporter gene (e.g., GUS or luciferase) under the control of an auxin-responsive promoter (e.g., DR5).

  • Multi-well plates.

  • Growth medium (e.g., Murashige and Skoog).

  • Test compound and a known auxin (e.g., IAA, 2,4-D) as a positive control.

  • Spectrophotometer or luminometer for reporter gene quantification.

Procedure:

  • Seedling Growth: Grow sterile Arabidopsis seedlings in multi-well plates containing liquid growth medium.

  • Compound Treatment: Add the test compound and controls at various concentrations to the wells.

  • Incubation: Incubate the plates for a specific period (e.g., 24 hours) under controlled conditions.

  • Reporter Gene Assay: Perform the appropriate assay to quantify the expression of the reporter gene (e.g., a colorimetric assay for GUS or a luminescence assay for luciferase).[9][10]

  • Data Analysis: Plot the reporter gene activity against the compound concentration to determine the EC₅₀ value (the concentration that elicits a half-maximal response).

Visualization of SAR and Experimental Workflow

To further clarify the concepts discussed, the following diagrams are provided.

Caption: Key structural features influencing the herbicidal activity of phenoxypropanoic acids.

Experimental_Workflow start Hypothesis Generation (SAR Analysis) synthesis Compound Synthesis & Purification start->synthesis formulation Formulation Development synthesis->formulation in_vitro In Vitro Auxin Activity Assay formulation->in_vitro whole_plant Whole-Plant Pot Bioassay formulation->whole_plant data_analysis Data Analysis (GR50, EC50) in_vitro->data_analysis whole_plant->data_analysis conclusion SAR Refinement & Lead Optimization data_analysis->conclusion

Caption: A typical experimental workflow for evaluating the herbicidal potential of a novel compound.

Conclusion and Future Directions

The structure-activity relationship of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, while not explicitly detailed in current literature for its herbicidal properties, can be logically inferred from its structural similarity to established phenoxypropanoic acid herbicides. The presence of a 4-methyl group and a propanoic acid side chain are indicative of potential auxin-like activity, while the 2-nitro group represents a key structural variation that warrants experimental investigation. The protocols outlined in this guide provide a robust framework for such an evaluation.

Future research should focus on the synthesis of the (R)- and (S)-enantiomers of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and their subsequent evaluation using the described bioassays. Such studies will not only elucidate the herbicidal potential of this specific molecule but also contribute to a broader understanding of the SAR of phenoxyalkanoic acid herbicides, potentially leading to the discovery of novel and more effective weed management solutions.

References

  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • How to Test for the Presence of Herbicides - Tending My Garden. (2013, March 7). Retrieved from [Link]

  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid - MDPI. (2021, November 23). Retrieved from [Link]

  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC - NIH. (2015, July 2). Retrieved from [Link]

  • Fast Detection of Auxins by Microplate Technique - ResearchGate. (2016, December 12). Retrieved from [Link]

  • Fast Detection of Auxins by Microplate Technique - Scirp.org. (2016, December 12). Retrieved from [Link]

  • Plants in pots. Right, Untreated; left, experimental herbicide at 300 g active ingredient ha 2 1 - ResearchGate. (n.d.). Retrieved from [Link]

  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • 2-Methyl-2-(4-nitrophenoxy)propanoic acid - PMC - NIH. (2008, November 8). Retrieved from [Link]

  • 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid - PubMed. (2008, November 8). Retrieved from [Link]

  • (Author, Year). Title of the article. Journal Name, Volume(Issue), pages. [Link]
  • Herbicide Resistance Testing in Different Weed Species | Protocol Preview - YouTube. (2022, September 21). Retrieved from [Link]

Sources

Validation

"2-(4-Methyl-2-nitrophenoxy)propanoic acid" vs other phenoxy herbicides mode of action

A Comparative Guide to the Mode of Action of Phenoxy Herbicides: Mecoprop in Focus Editor's Note: The initial query for "2-(4-Methyl-2-nitrophenoxy)propanoic acid" did not correspond to a registered or commonly known her...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide to the Mode of Action of Phenoxy Herbicides: Mecoprop in Focus

Editor's Note: The initial query for "2-(4-Methyl-2-nitrophenoxy)propanoic acid" did not correspond to a registered or commonly known herbicide. The chemical structure, however, bears a strong resemblance to the phenoxy herbicide Mecoprop, chemically known as 2-(4-chloro-2-methylphenoxy)propanoic acid.[1] This guide will therefore focus on Mecoprop (also known as MCPP) as the primary subject and provide a comparative analysis of its mode of action against other key synthetic auxin herbicides. This approach is intended to address the user's underlying interest in the comparative mechanisms of phenoxy herbicides.

Introduction to Phenoxy Herbicides and the Synthetic Auxin Family

Phenoxy herbicides were among the first selective organic herbicides developed in the 1940s and have since been instrumental in modern agriculture for the control of broadleaf weeds.[2][3][4] These compounds are classified as synthetic auxins because they mimic the action of the natural plant hormone, indole-3-acetic acid (IAA).[4][5][6][7] At herbicidal concentrations, these synthetic auxins induce uncontrolled and disorganized plant growth, ultimately leading to the death of susceptible species.[2][5][8][9]

The synthetic auxin herbicide family is diverse and includes several chemical classes, most notably:

  • Phenoxy-carboxylic acids: This class includes well-known herbicides such as 2,4-D (2,4-dichlorophenoxyacetic acid), MCPA (2-methyl-4-chlorophenoxyacetic acid), and Mecoprop (MCPP).[1][8][10]

  • Benzoic acids: Dicamba is a prominent member of this class.[11][12][13]

  • Pyridine carboxylic acids: This class includes herbicides like picloram and clopyralid.

  • Quinoline carboxylic acids: Quinclorac is an example from this class.

This guide will focus on a comparative analysis of Mecoprop, a phenoxy-carboxylic acid, with other members of its class (2,4-D and MCPA) and with Dicamba, a benzoic acid, to highlight the similarities and differences in their modes of action.

The General Mode of Action of Synthetic Auxin Herbicides

The primary mode of action for all synthetic auxin herbicides is the disruption of normal plant growth processes by overwhelming the plant's natural auxin signaling pathways.[4][14] Natural auxins like IAA are crucial for regulating cell division, elongation, and differentiation.[15] Synthetic auxins bind to the same receptors as IAA, but they are not as readily metabolized by the plant. This leads to a persistent and overwhelming signal that triggers a cascade of detrimental effects.[14]

The key molecular events in the mode of action of synthetic auxins are:

  • Absorption and Translocation: Synthetic auxins are absorbed through the leaves and roots of the plant and are then transported to the meristematic tissues, which are the sites of active growth.[2][5][9]

  • Receptor Binding: In the nucleus, synthetic auxins bind to the TIR1/AFB family of F-box proteins, which are part of the SCF-TIR1/AFB ubiquitin ligase complex.[16][17]

  • Degradation of Repressor Proteins: The binding of the synthetic auxin to the TIR1/AFB receptor complex acts as a "molecular glue," promoting the binding of Aux/IAA transcriptional repressor proteins.[15][17] This targets the Aux/IAA repressors for ubiquitination and subsequent degradation by the 26S proteasome.[16]

  • Activation of Auxin-Responsive Genes: The degradation of the Aux/IAA repressors liberates Auxin Response Factors (ARFs), which are transcription factors that can then bind to auxin-responsive elements (AuxREs) in the promoters of specific genes.[15]

  • Uncontrolled Growth: The activation of these genes leads to the overproduction of proteins that stimulate uncontrolled cell division and elongation.[10][18] This results in a variety of symptoms, including epinasty (twisting of stems and petioles), leaf cupping, and callus formation. The plant essentially "grows itself to death."

Synthetic Auxin Mode of Action cluster_0 Plant Cell cluster_1 Nucleus Auxin Synthetic Auxin TIR1_AFB TIR1/AFB Receptor Auxin->TIR1_AFB Binds to SCF SCF Complex TIR1_AFB->SCF Part of Aux_IAA Aux/IAA Repressor ARF ARF Transcription Factor Aux_IAA->ARF Represses Proteasome 26S Proteasome Aux_IAA->Proteasome Degraded by AuxRE Auxin-Responsive Gene ARF->AuxRE Activates SCF->Aux_IAA Ubiquitinates mRNA mRNA AuxRE->mRNA Transcription Proteins Growth-Promoting Proteins mRNA->Proteins Translation Uncontrolled_Growth Uncontrolled Cell Division & Elongation Proteins->Uncontrolled_Growth

Figure 1: Simplified signaling pathway of synthetic auxin herbicides.

Comparative Analysis of Mecoprop, 2,4-D, MCPA, and Dicamba

While all four herbicides share the same general mode of action as synthetic auxins, there are subtle differences in their chemical structures, efficacy on different weed species, and environmental behavior.

FeatureMecoprop (MCPP)2,4-DMCPADicamba
Chemical Class Phenoxy-carboxylic acidPhenoxy-carboxylic acidPhenoxy-carboxylic acidBenzoic acid
Primary Use Broadleaf weed control in turf and cereals[1][9][19]Broadleaf weed control in cereals, turf, and non-crop areas[2][10][20][21]Broadleaf weed control in cereals and pastures[5][8][22]Broad-spectrum broadleaf weed control in various crops[11][12][13][23][24]
Selectivity Selective for broadleaf weeds, generally safe for grasses[9][19]Highly selective for broadleaf weeds, with little effect on grasses[18][20][21]Selective for broadleaf weeds, particularly in cereal crops[8][22]Selective for broadleaf weeds, but can be more injurious to some broadleaf crops than phenoxy herbicides[11]
Soil Mobility Moderate mobility, potential for leaching[1]Moderate to high mobility depending on formulationModerate mobility[5]High mobility, significant potential for leaching and runoff[13]
Volatility Low to moderateVaries with formulation (esters are more volatile than amines)[10]LowHigh, especially older formulations, leading to off-target drift issues[13]

The Molecular Basis of Selectivity

The selectivity of phenoxy herbicides like Mecoprop, 2,4-D, and MCPA for broadleaf weeds over grasses is a key feature of their utility in agriculture.[25][26][27][28][29] Several factors contribute to this selectivity:

  • Differential Translocation: Grasses (monocots) have a different vascular structure than broadleaf weeds (dicots). This can limit the translocation of the herbicide to the meristematic tissues in grasses.[21]

  • Metabolic Deactivation: Tolerant plants, such as grasses, are often able to metabolize the herbicide into non-toxic forms more rapidly than susceptible broadleaf weeds.[25]

  • Receptor Site Differences: There may be subtle differences in the auxin receptors between monocots and dicots that affect the binding affinity of synthetic auxins.

Experimental Protocols for Evaluating Herbicide Efficacy and Mode of Action

Evaluating the performance of herbicides and understanding their mode of action requires a combination of greenhouse, laboratory, and field experiments.

Whole-Plant Bioassay for Herbicide Efficacy

This protocol is a standard method for determining the efficacy of a herbicide on a target weed species.[30][31]

Objective: To determine the dose-response of a target weed species to a herbicide.

Materials:

  • Seeds of the target weed species and a tolerant crop species.

  • Pots filled with a standard potting mix.

  • Herbicide of interest (e.g., Mecoprop) in a commercial formulation.

  • Laboratory sprayer with a calibrated nozzle.

  • Greenhouse or growth chamber with controlled environmental conditions.

Procedure:

  • Plant Propagation: Sow seeds of the weed and crop species in separate pots and grow them in the greenhouse until they reach a specific growth stage (e.g., 2-4 true leaves).

  • Herbicide Application: Prepare a series of herbicide dilutions. Apply the different concentrations of the herbicide to the plants using the laboratory sprayer. Include an untreated control group.

  • Incubation: Return the plants to the greenhouse and monitor them for a set period (e.g., 14-21 days).

  • Data Collection: Assess herbicide injury using a visual rating scale (0 = no injury, 100 = plant death). Harvest the above-ground biomass and measure the fresh or dry weight.

  • Data Analysis: Analyze the data to determine the GR50 (the herbicide dose that causes a 50% reduction in plant growth) for the weed and crop species.

Whole-Plant Bioassay Workflow Start Start Plant_Propagation Plant Propagation (Weed and Crop Species) Start->Plant_Propagation Herbicide_Application Apply Herbicide with Calibrated Sprayer Plant_Propagation->Herbicide_Application Herbicide_Prep Prepare Herbicide Dilutions Herbicide_Prep->Herbicide_Application Incubation Incubate in Greenhouse (14-21 days) Herbicide_Application->Incubation Data_Collection Data Collection (Visual Injury, Biomass) Incubation->Data_Collection Data_Analysis Data Analysis (Calculate GR50) Data_Collection->Data_Analysis End End Data_Analysis->End

Sources

Comparative

A Comparative Guide to the Synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid and Its Analogs for Advanced Research

For researchers and professionals in drug development, the reliable synthesis of specific molecular scaffolds is paramount. This guide provides a comprehensive comparison of synthesis protocols for 2-(4-methyl-2-nitrophe...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development, the reliable synthesis of specific molecular scaffolds is paramount. This guide provides a comprehensive comparison of synthesis protocols for 2-(4-methyl-2-nitrophenoxy)propanoic acid, a compound of interest in medicinal chemistry, and its close structural analog, 2-methyl-2-(4-nitrophenoxy)propanoic acid. By presenting detailed experimental data and explaining the underlying chemical principles, this document aims to equip scientists with the necessary information to select and reproduce the most suitable synthetic route for their research needs.

Introduction: The Significance of Aryloxypropanoic Acids

Aryloxypropanoic acids are a class of compounds with diverse biological activities. Their structural framework allows for a variety of substitutions on the aromatic ring and the propanoic acid moiety, making them attractive scaffolds for drug discovery. The title compound, 2-(4-methyl-2-nitrophenoxy)propanoic acid, and its analogs are of particular interest due to their potential applications in various therapeutic areas. The reproducibility of their synthesis is a critical factor for advancing research and development in this field.

Comparative Analysis of Synthesis Protocols

This guide will focus on the Williamson ether synthesis, a robust and widely used method for the preparation of ethers, as the primary route to the target compounds.[1][2][3][4][5] We will first examine a well-documented protocol for the synthesis of 2-methyl-2-(4-nitrophenoxy)propanoic acid and then, based on this established methodology, propose a reproducible protocol for the synthesis of 2-(4-methyl-2-nitrophenoxy)propanoic acid.

Protocol 1: Synthesis of 2-Methyl-2-(4-nitrophenoxy)propanoic Acid (A Validated Method)

The synthesis of 2-methyl-2-(4-nitrophenoxy)propanoic acid has been reported in the literature and serves as an excellent model for the synthesis of its analogs.[6][7][8][9] The reaction proceeds in two steps: a Williamson ether synthesis to form the ethyl ester intermediate, followed by hydrolysis to yield the final carboxylic acid.

Reaction Scheme:

Protocol_1 A 4-Nitrophenol C Ethyl 2-methyl-2-(4-nitrophenoxy)propionate A->C K2CO3, Acetonitrile, Reflux B Ethyl 2-bromo-2-methylpropionate B->C D 2-Methyl-2-(4-nitrophenoxy)propanoic acid C->D LiOH, THF/MeOH/H2O

Figure 1: Reaction scheme for the synthesis of 2-Methyl-2-(4-nitrophenoxy)propanoic acid.

Detailed Experimental Protocol:

Step 1: Synthesis of Ethyl 2-methyl-2-(4-nitrophenoxy)propionate

  • To a solution of 4-nitrophenol (1.0 g, 7.19 mmol) in butan-2-one (25 mL), add anhydrous potassium carbonate (2.0 g, 14.47 mmol).

  • Stir the mixture at reflux for 2 hours.

  • Add ethyl 2-bromo-2-methylpropionate (2.1 g, 10.78 mmol) dropwise to the reaction mixture.

  • Continue to heat the mixture at reflux for an additional 92 hours.

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude ethyl ester. The crude product can be purified by distillation.[10]

Step 2: Hydrolysis to 2-Methyl-2-(4-nitrophenoxy)propanoic acid

  • Dissolve the crude ethyl ester in a mixture of tetrahydrofuran (THF), methanol (MeOH), and water (3:2:1).

  • Add lithium hydroxide (LiOH) (5 equivalents) to the solution.

  • Stir the mixture at room temperature for 3 hours.

  • Acidify the reaction mixture with 10% hydrochloric acid (HCl).

  • Remove the organic solvents under reduced pressure.

  • Extract the aqueous residue with dichloromethane (CH2Cl2).

  • Dry the combined organic extracts over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the final product.[6][7]

Causality Behind Experimental Choices:

  • Base: Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenolic hydroxyl group of 4-nitrophenol to form the more nucleophilic phenoxide ion.

  • Solvent: Butan-2-one or acetonitrile are suitable polar aprotic solvents that can dissolve the reactants and facilitate the SN2 reaction.

  • Hydrolysis: Lithium hydroxide is a strong base used for the saponification of the ethyl ester. The reaction is typically carried out in a mixture of solvents to ensure the solubility of both the ester and the hydroxide.

Protocol 2: Proposed Synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid

Based on the validated protocol for the 4-nitro analog, a reliable synthesis for 2-(4-methyl-2-nitrophenoxy)propanoic acid can be proposed. The key difference lies in the starting phenol.

Starting Material: The required starting material is 4-methyl-2-nitrophenol, which is commercially available or can be synthesized by the nitration of p-cresol.[11][12]

Reaction Scheme:

Protocol_2 A 4-Methyl-2-nitrophenol C Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate A->C K2CO3, DMF, Heat B Ethyl 2-bromopropionate B->C D 2-(4-Methyl-2-nitrophenoxy)propanoic acid C->D NaOH, EtOH/H2O

Figure 2: Proposed reaction scheme for the synthesis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Detailed Proposed Experimental Protocol:

Step 1: Synthesis of Ethyl 2-(4-methyl-2-nitrophenoxy)propanoate

  • In a round-bottom flask, dissolve 4-methyl-2-nitrophenol (1.53 g, 10 mmol) in dimethylformamide (DMF, 30 mL).

  • Add anhydrous potassium carbonate (2.76 g, 20 mmol) to the solution.

  • Stir the mixture at 80 °C for 1 hour.

  • Add ethyl 2-bromopropionate (2.71 g, 15 mmol) dropwise to the reaction mixture.

  • Maintain the reaction at 80 °C and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude ethyl ester.

Step 2: Hydrolysis to 2-(4-methyl-2-nitrophenoxy)propanoic acid

  • Dissolve the crude ethyl ester in a mixture of ethanol (EtOH) and water.

  • Add a solution of sodium hydroxide (NaOH) (2 equivalents).

  • Heat the mixture to reflux and stir until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the residue with water and wash with ether to remove any unreacted starting material.

  • Acidify the aqueous layer with concentrated HCl until a precipitate is formed.

  • Filter the solid, wash with cold water, and dry to obtain the final product.

Justification for the Proposed Protocol:

  • Starting Materials: The selection of 4-methyl-2-nitrophenol and ethyl 2-bromopropionate directly leads to the desired product scaffold.

  • Reaction Conditions: The use of potassium carbonate and DMF at elevated temperatures is a standard condition for Williamson ether synthesis involving phenols.

  • Hydrolysis: Sodium hydroxide in an ethanol/water mixture is a common and effective method for the saponification of esters.

Comparative Data Summary

ParameterProtocol 1: 2-Methyl-2-(4-nitrophenoxy)propanoic acidProtocol 2: 2-(4-Methyl-2-nitrophenoxy)propanoic acid (Proposed)
Starting Phenol 4-Nitrophenol4-Methyl-2-nitrophenol
Alkyl Halide Ethyl 2-bromo-2-methylpropionateEthyl 2-bromopropionate
Base K2CO3K2CO3
Solvent (Etherification) Butan-2-one or AcetonitrileDMF
Hydrolysis Reagent LiOHNaOH
Reported/Expected Yield Good to highExpected to be good to high
Purity Assessment Melting point, NMR, Crystallography[6][7]TLC, Melting point, NMR, Mass Spectrometry (to be determined)

Conclusion and Future Outlook

This guide provides a detailed comparison of a validated synthesis protocol for 2-methyl-2-(4-nitrophenoxy)propanoic acid and a proposed, robust protocol for the synthesis of 2-(4-methyl-2-nitrophenoxy)propanoic acid. The proposed method is based on the well-established Williamson ether synthesis and is expected to be highly reproducible. Researchers can adapt these protocols to synthesize a library of related compounds for further investigation in drug discovery and development. The characterization data from the proposed synthesis will be crucial in validating its reproducibility and efficiency.

References

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2261. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. SciSpace. [Link]

  • PrepChem (n.d.). Synthesis of 2-(4-nitrophenyl)propionic acid. [Link]

  • PrepChem (n.d.). Synthesis of ethyl 2-methyl-2-(4-nitrophenoxy)-propionate. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. PubMed. [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitrophenoxy)propanoic acid. IUCr Journals. [Link]

  • University of Toronto (n.d.). The Williamson Ether Synthesis. [Link]

  • Professor Dave Explains (2018, August 29). Williamson Ether Synthesis. YouTube. [Link]

  • BYJU'S (n.d.). Williamson Ether Synthesis. [Link]

  • Master Organic Chemistry (2014, October 24). The Williamson Ether Synthesis. [Link]

  • Google Patents (n.d.).
  • Arches (n.d.). an nmr analysis of the hydrolysis - - bromopropionic acid. [Link]

Sources

Validation

A Technical Guide to Benchmarking Novel Synthetic Auxins: A Comparative Analysis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and Mecoprop

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to benchmark the biological activity of novel synthetic auxins. As a case study, we will outline the co...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to benchmark the biological activity of novel synthetic auxins. As a case study, we will outline the comparative analysis of a novel compound, 2-(4-Methyl-2-nitrophenoxy)propanoic acid, against a well-established herbicide, Mecoprop (MCPP). This document will delve into the underlying molecular mechanisms, present detailed experimental protocols for robust comparison, and offer insights into data interpretation.

Introduction: The Double-Edged Sword of Synthetic Auxins

For decades, synthetic auxins have been a cornerstone of modern agriculture, serving as highly effective and selective herbicides for the control of broadleaf weeds.[1] These compounds are structural mimics of the natural plant hormone, indole-3-acetic acid (IAA), and exert their herbicidal effects by inducing uncontrolled and lethal growth in susceptible plant species.[1] The discovery of new synthetic auxins with improved efficacy, selectivity, or environmental profiles is a continuous goal in agrochemical research.

The compound of interest, 2-(4-Methyl-2-nitrophenoxy)propanoic acid, is a structural analog of the widely used phenoxy herbicide, Mecoprop.[2][3] This guide will provide a systematic approach to compare the auxin-like activity of this novel compound against Mecoprop, a well-characterized herbicide that serves as an ideal benchmark. The methodologies outlined herein are designed to provide a multi-faceted evaluation of the compound's potency, from whole-plant physiological responses to in vitro receptor binding affinities.

The Molecular Target: The TIR1/AFB Auxin Co-Receptor System

The herbicidal action of synthetic auxins is mediated through the canonical auxin signaling pathway.[4] At the heart of this pathway is the TIR1/AFB family of F-box proteins (TRANSPORT INHIBITOR RESPONSE 1/AUXIN-SIGNALING F-BOX), which function as auxin co-receptors.[4][5] In the absence of auxin, transcriptional repressors known as Aux/IAA proteins bind to and inhibit AUXIN RESPONSE FACTORs (ARFs), preventing the expression of auxin-responsive genes.[6]

Auxin acts as a "molecular glue," promoting the formation of a co-receptor complex between TIR1/AFB and an Aux/IAA protein.[7][8] This binding event targets the Aux/IAA repressor for ubiquitination by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex and subsequent degradation by the 26S proteasome.[4] The degradation of the Aux/IAA repressor liberates the ARF transcription factor, which can then activate the expression of a multitude of genes that drive plant growth and development.[9] Synthetic auxins, due to their higher stability compared to IAA, cause a persistent activation of this pathway, leading to epinasty, cell division arrest, and ultimately, plant death.[10]

Auxin Signaling Pathway cluster_nucleus Nucleus cluster_degradation Degradation Pathway Auxin Synthetic Auxin (e.g., Test Compound, Mecoprop) TIR1 TIR1/AFB Auxin->TIR1 binds SCF SCF Complex TIR1->SCF part of Aux_IAA Aux/IAA Repressor TIR1->Aux_IAA Ub Ubiquitin SCF->Ub adds ARF ARF Transcription Factor Aux_IAA->ARF represses Proteasome 26S Proteasome Aux_IAA->Proteasome degraded by AuxRE Auxin Response Element (AuxRE) ARF->AuxRE binds to Gene_Expression Auxin-Responsive Gene Expression AuxRE->Gene_Expression regulates Uncontrolled_Growth Uncontrolled Growth & Plant Death Gene_Expression->Uncontrolled_Growth leads to Ub->Aux_IAA tags for degradation

Caption: The TIR1/AFB-mediated auxin signaling pathway.

Compound Profiles

  • Test Compound: 2-(4-Methyl-2-nitrophenoxy)propanoic acid

    • Chemical Class: Phenoxypropionic acid derivative.

    • Hypothesized Mechanism of Action: Synthetic auxin, acting as an agonist of the TIR1/AFB co-receptor complex.

    • Rationale for Benchmarking: The structural similarity to Mecoprop, with a nitro group replacing the chloro substituent, warrants a thorough investigation of its herbicidal efficacy and potency.

  • Benchmark Compound: Mecoprop (MCPP)

    • Chemical Name: 2-(4-chloro-2-methylphenoxy)propanoic acid.[2]

    • Chemical Class: Phenoxypropionic acid herbicide.[11]

    • Mechanism of Action: A well-characterized synthetic auxin that mimics IAA, leading to uncontrolled growth in broadleaf weeds.[1][10] It is often formulated as the more active (R)-enantiomer, Mecoprop-P.[12]

Experimental Design for Comparative Benchmarking

To provide a robust comparison between 2-(4-Methyl-2-nitrophenoxy)propanoic acid and Mecoprop, a multi-tiered experimental approach is recommended. This approach will assess the compounds' activities at the physiological, cellular, and molecular levels.

Experimental_Workflow cluster_tier1 Root Growth Inhibition Assay cluster_tier2 DR5-GUS Reporter Assay cluster_tier3 TIR1/AFB Binding Assay start Start: Compound Synthesis & Characterization tier1 Tier 1: Physiological Assay (Whole Plant Response) start->tier1 tier2 Tier 2: Cellular/Transcriptional Assay (Reporter Gene) tier1->tier2 analysis Data Analysis & Comparison (IC50, EC50, Kd) tier1->analysis t1_protocol Arabidopsis seedlings treated with a dose range of each compound. Measure primary root length. tier1->t1_protocol tier3 Tier 3: Molecular Assay (In Vitro Binding) tier2->tier3 tier2->analysis t2_protocol DR5::GUS transgenic Arabidopsis seedlings treated with compounds. Quantify GUS activity. tier2->t2_protocol tier3->analysis t3_protocol In vitro competitive binding assay (e.g., SPR) with purified TIR1, Aux/IAA, and compounds. tier3->t3_protocol conclusion Conclusion: Relative Potency & Efficacy analysis->conclusion

Caption: Multi-tiered experimental workflow for benchmarking synthetic auxins.

Root Growth Inhibition Assay in Arabidopsis thaliana

This is a fundamental and highly sensitive bioassay for auxin activity.[13] At low concentrations, auxins can promote root growth, but at higher, herbicidal concentrations, they strongly inhibit root elongation.[14]

DR5-GUS Reporter Gene Assay

The synthetic DR5 promoter contains multiple tandem repeats of the auxin response element (AuxRE) TGTCTC.[15] When fused to a reporter gene such as β-glucuronidase (GUS), it provides a quantitative measure of auxin-induced gene expression.[16][17]

In Vitro TIR1/AFB Co-receptor Binding Assay

This assay directly measures the ability of the compounds to promote the interaction between the TIR1/AFB receptor and an Aux/IAA substrate. Surface Plasmon Resonance (SPR) is a powerful technique for this purpose, allowing for the determination of binding affinities (Kd).[18]

Detailed Experimental Protocols

Protocol: Arabidopsis thaliana Root Growth Inhibition Assay
  • Seed Sterilization and Plating:

    • Surface sterilize Arabidopsis thaliana (Col-0) seeds using 70% ethanol for 1 minute, followed by 50% bleach with 0.1% Triton X-100 for 10 minutes. Wash seeds five times with sterile water.

    • Suspend seeds in sterile 0.1% agar and stratify at 4°C for 2-3 days in the dark.

    • Plate seeds on square petri dishes containing 0.5x Murashige and Skoog (MS) medium with 1% sucrose and 0.8% agar.

  • Seedling Growth and Treatment:

    • Grow plates vertically in a growth chamber (22°C, 16h light/8h dark cycle) for 4 days.

    • Prepare treatment plates containing 0.5x MS medium supplemented with a range of concentrations of 2-(4-Methyl-2-nitrophenoxy)propanoic acid and Mecoprop (e.g., 0, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 10 µM). Use a consistent solvent (e.g., DMSO) across all treatments, including the control.

    • Carefully transfer 4-day-old seedlings to the treatment plates.

  • Data Acquisition and Analysis:

    • Incubate the plates vertically for an additional 3-5 days.

    • Scan the plates and measure the length of the primary root from the root-shoot junction to the root tip using image analysis software (e.g., ImageJ).

    • Calculate the percentage of root growth inhibition relative to the solvent control for each concentration.

    • Determine the half-maximal inhibitory concentration (IC50) for each compound by fitting the dose-response data to a nonlinear regression model.

Protocol: DR5-GUS Reporter Gene Assay
  • Plant Material and Growth Conditions:

    • Use a homozygous Arabidopsis thaliana line carrying the DR5::GUS reporter construct.

    • Grow seedlings in liquid 0.5x MS medium in 24-well plates for 5-7 days under the same conditions as the root growth assay.

  • Compound Treatment:

    • Prepare stock solutions of the test compound and Mecoprop.

    • Add the compounds to the liquid medium to achieve a range of final concentrations (e.g., 0, 10 nM, 100 nM, 1 µM, 10 µM).

    • Incubate the seedlings in the treatment solutions for a defined period (e.g., 6-24 hours).

  • GUS Staining and Quantification:

    • Histochemical Staining (Qualitative): Submerge whole seedlings in GUS staining solution (X-Gluc in a phosphate buffer) and incubate at 37°C until blue color develops. Observe the staining pattern under a microscope.

    • Fluorometric Assay (Quantitative):

      • Homogenize seedlings in an extraction buffer.

      • Centrifuge to pellet debris and collect the supernatant containing the protein extract.

      • Add the protein extract to a reaction buffer containing 4-methylumbelliferyl-β-D-glucuronide (4-MUG).

      • Incubate at 37°C and stop the reaction with a sodium carbonate solution.

      • Measure the fluorescence of the product (4-MU) using a fluorometer (excitation: 365 nm, emission: 455 nm).

      • Normalize GUS activity to the total protein concentration, determined by a Bradford assay.[16]

      • Calculate the fold induction of GUS activity relative to the control and determine the half-maximal effective concentration (EC50).

Protocol: In Vitro Competitive Binding Assay (SPR)
  • Protein Expression and Purification:

    • Express and purify recombinant TIR1 and a specific Aux/IAA protein (e.g., IAA7) from E. coli or an insect cell system.

  • SPR Analysis:

    • Immobilize one of the binding partners (e.g., biotinylated Aux/IAA peptide) onto a streptavidin-coated sensor chip.[18]

    • Prepare a series of solutions containing a fixed concentration of TIR1 and varying concentrations of the competitor compound (test compound or Mecoprop).

    • Inject the solutions over the sensor chip surface and measure the binding response.

    • Regenerate the sensor surface between injections.

  • Data Analysis:

    • Determine the equilibrium dissociation constant (Kd) or the inhibitory constant (Ki) by analyzing the competition binding curves. A lower Kd/Ki value indicates a higher binding affinity.

Data Presentation and Interpretation

The quantitative data from the described assays should be summarized in a clear and concise table for direct comparison.

Parameter 2-(4-Methyl-2-nitrophenoxy)propanoic acid Mecoprop (Benchmark) Interpretation
Root Growth IC50 e.g., 85 nMe.g., 120 nMA lower IC50 indicates greater potency in inhibiting root growth at the whole-plant level.
DR5-GUS EC50 e.g., 50 nMe.g., 75 nMA lower EC50 suggests a higher potency in inducing the auxin transcriptional response.
TIR1/IAA7 Binding Ki e.g., 35 nMe.g., 55 nMA lower Ki value signifies a stronger ability to promote the formation of the TIR1-Aux/IAA co-receptor complex.

Interpretation of Results:

  • Potency: By comparing the IC50, EC50, and Ki values, the relative potency of 2-(4-Methyl-2-nitrophenoxy)propanoic acid to Mecoprop can be determined. If the values for the test compound are consistently lower than those for Mecoprop, it suggests that the novel compound is a more potent synthetic auxin.

  • Mechanism of Action Confirmation: Strong activity in all three assays provides compelling evidence that 2-(4-Methyl-2-nitrophenoxy)propanoic acid acts as a synthetic auxin through the canonical TIR1/AFB pathway. A lack of activity in the binding assay, despite effects on root growth, would suggest a different mechanism of action.

Conclusion

The systematic benchmarking of novel compounds is critical for the discovery and development of new herbicides. The multi-tiered approach detailed in this guide, combining physiological, cellular, and molecular assays, provides a robust framework for characterizing the activity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid relative to the established herbicide Mecoprop. The data generated from these experiments will allow for a comprehensive assessment of its potential as a new agrochemical, providing a solid foundation for further development and field trials.

References

  • MCPP (Mecoprop) - Active Ingredient Page - Chemical Warehouse. (n.d.). Retrieved January 17, 2026, from [Link]

  • Mecoprop - Grokipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Mecoprop-P-dimethylammonium - AERU, University of Hertfordshire. (n.d.). Retrieved January 17, 2026, from [Link]

  • MECOPROP-P HERBICIDE LIQUID - Nova Turf. (2012). Retrieved January 17, 2026, from [Link]

  • Mecoprop-P | C10H11ClO3 | CID 185588 - PubChem. (n.d.). Retrieved January 17, 2026, from [Link]

  • Mecoprop | C10H11ClO3 | CID 7153 - PubChem. (n.d.). Retrieved January 17, 2026, from [Link]

  • Mecoprop - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Calderón Villalobos, L. I., et al. (2012). A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin. Nature Chemical Biology, 8(5), 477–485. [Link]

  • Mecoprop - Pesticide Active Ingredients Database. (n.d.). University of California Statewide IPM Program. Retrieved January 17, 2026, from [Link]

  • Lee, S., et al. (2014). Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation. ACS Chemical Biology, 9(6), 1345–1353. [Link]

  • Chen, Y., et al. (2013). DR5 as a reporter system to study auxin response in Populus. Plant Cell Reports, 32(3), 453–463. [Link]

  • Simon, S., & Petrášek, J. (2011). Why plants need more than one type of auxin. Plant Science, 180(3), 454-460. [Link]

  • Fendrych, M., et al. (2018). Rapid and reversible root growth inhibition by TIR1 auxin signalling. Nature Plants, 4(7), 453–459. [Link]

  • Wang, S., & Estelle, M. (2014). TIR1/AFB proteins: Active players in abiotic and biotic stress signaling. Frontiers in Plant Science, 5, 671. [Link]

  • Phenoxy herbicide - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

  • Liao, C. Y., et al. (2015). Reporters for sensitive and quantitative measurement of auxin response. Nature Methods, 12(3), 207–210. [Link]

  • Yue, K., et al. (2021). Low Temperature Inhibits Root Growth by Reducing Auxin Accumulation via ARR1/12. Plant and Cell Physiology, 62(4), 659–670. [Link]

  • Kunze, S., et al. (2021). The auxin herbicide mecoprop-P in new light: Filling the data gap for dicotyledonous macrophytes. Environmental Toxicology and Chemistry, 40(3), 744–754. [Link]

  • Kunze, S., et al. (2021). The auxin herbicide mecoprop-P in new light: Filling the data gap for dicotyledonous macrophytes. PubMed. [Link]

  • Commonly used bioassays for auxin with their sensitivity range,... | ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

  • Auxin inhibition of primary root growth and auxin induction of LR... - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

  • Prigge, M. J., et al. (2020). Genetic analysis of the Arabidopsis TIR1/AFB auxin receptors reveals both overlapping and specialized functions. eLife, 9, e54749. [Link]

  • DR5 as a reporter system to study auxin response in Populus - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

  • Gray, W. M., et al. (2001). Mutations in the TIR1 Auxin Receptor That Increase Affinity for Auxin/Indole-3-Acetic Acid Proteins Result in Auxin Hypersensitivity. Plant Physiology, 126(4), 1549–1562. [Link]

  • Lavenus, J., et al. (2013). Auxin in Root Development. Cold Spring Harbor Perspectives in Biology, 5(8), a010871. [Link]

  • Hayashi, K., et al. (2009). Small-molecule agonists and antagonists of F-box protein–substrate interactions in auxin perception and signaling. Proceedings of the National Academy of Sciences, 106(13), 5432-5437. [Link]

  • Auxin reporter: DR5, DR5rev and DR5v2 - Boisivon Lab. (n.d.). Retrieved January 17, 2026, from [Link]

  • The auxin research odyssey: 1989–2023. (2023). The Plant Cell. [Link]

  • Ulmasov, T., et al. (1997). Aux/IAA proteins repress expression of reporter genes containing natural and highly active synthetic auxin response elements. The Plant Cell, 9(11), 1963–1971. [Link]

  • Serre, N. B., et al. (2023). Distinct functions of TIR1 and AFB1 receptors in auxin signalling. bioRxiv. [Link]

  • Advances in Plant Auxin Biology: Synthesis, Metabolism, Signaling, Interaction with Other Hormones, and Roles under Abiotic Stress. (2022). MDPI. [Link]

  • To Bind or Not to Bind? A Comprehensive Characterization of TIR1 and Auxins Using Consensus In Silico Approaches. (2023). MDPI. [Link]

  • Coordinated cytokinin signaling and auxin biosynthesis mediates arsenate-induced root growth inhibition. (2021). Plant Physiology. [Link]

  • To Bind or Not to Bind? A Comprehensive Characterization of TIR1 and Auxins Using Consensus in Silico Approaches. (2024). Preprints.org. [Link]

Sources

Comparative

A Comparative Guide to the Enantiomers of 2-(4-Methyl-2-nitrophenoxy)propanoic Acid: Analytical Separation and Biological Implications

Introduction: In the realms of agrochemicals and pharmaceuticals, the stereochemistry of a molecule is a critical determinant of its biological activity. For compounds with a chiral center, the individual enantiomers, de...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: In the realms of agrochemicals and pharmaceuticals, the stereochemistry of a molecule is a critical determinant of its biological activity. For compounds with a chiral center, the individual enantiomers, despite being chemically identical in an achiral environment, can exhibit profoundly different pharmacological and toxicological profiles. This guide provides a comparative analysis of the enantiomers of 2-(4-Methyl-2-nitrophenoxy)propanoic acid, a compound belonging to the phenoxypropionic acid class. Due to the limited publicly available data on this specific molecule, this guide will draw upon established methodologies and biological activity data for the structurally analogous and widely studied herbicide, Mecoprop (MCPP), also known as 2-(4-chloro-2-methylphenoxy)propanoic acid. This comparative approach will provide researchers, scientists, and drug development professionals with a robust framework for developing analytical methods and understanding the potential biological significance of the individual enantiomers of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Phenoxypropionic acids are a well-known class of herbicides that function as synthetic auxins, disrupting plant growth.[1] The herbicidal efficacy of these compounds is highly stereospecific, with one enantiomer typically being responsible for the desired biological activity while the other is often inactive or exhibits different, sometimes undesirable, effects.[1][2] For Mecoprop, it is well-established that the (R)-(+)-enantiomer possesses the vast majority of the herbicidal activity.[2][3] This stereoselectivity underscores the critical need for effective chiral separation techniques to assess the enantiomeric purity of these compounds and to study the properties of each enantiomer in isolation.

This guide will detail a recommended starting point for the chiral separation of 2-(4-Methyl-2-nitrophenoxy)propanoic acid enantiomers using High-Performance Liquid Chromatography (HPLC), based on proven methods for related compounds. Furthermore, it will present a comparative analysis of the known biological activity of Mecoprop enantiomers to highlight the expected differences in the bioactivity of the target compound's stereoisomers.

Part 1: Chiral Separation by High-Performance Liquid Chromatography (HPLC)

The separation of phenoxypropionic acid enantiomers is routinely achieved using chiral HPLC. The most common approach involves the use of Chiral Stationary Phases (CSPs) that create a chiral environment, leading to differential interactions with the two enantiomers and thus enabling their separation. Polysaccharide-based and macrocyclic antibiotic-based CSPs have shown excellent performance for this class of compounds.[4][5]

Recommended Starting Protocol: HPLC with a Teicoplanin-Based Chiral Stationary Phase

This protocol is adapted from established methods for the chiral separation of phenoxypropionic acid herbicides.[4] It serves as a robust starting point for the method development for 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Objective: To achieve baseline separation of the (R)- and (S)-enantiomers of 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Materials:

  • Racemic 2-(4-Methyl-2-nitrophenoxy)propanoic acid

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (analytical grade)

  • Deionized water

  • Chirobiotic T (Teicoplanin) HPLC Column (e.g., 150 mm x 4.6 mm, 5 µm)[4]

  • HPLC system with UV detector

Experimental Workflow:

G cluster_prep Preparation cluster_hplc HPLC Analysis cluster_optimization Method Optimization mobile_phase Mobile Phase Preparation: Mix Methanol and Water. Add Formic Acid (e.g., 0.1%). Degas the solution. sample_prep Sample Preparation: Dissolve racemic compound in mobile phase (e.g., 1 mg/mL). Filter through 0.45 µm filter. equilibration Column Equilibration: Install Chirobiotic T column. Equilibrate with mobile phase until baseline is stable. sample_prep->equilibration injection Sample Injection: Inject 10 µL of the prepared sample. equilibration->injection detection Detection: Monitor at a suitable UV wavelength (e.g., 254 nm or lambda max of the compound). injection->detection data_analysis Data Analysis: Determine retention times (tR), resolution (Rs), and peak areas for each enantiomer. detection->data_analysis adjust_mobile_phase Adjust Mobile Phase: Vary Methanol/Water ratio to optimize resolution and retention times. data_analysis->adjust_mobile_phase If Rs < 1.5 adjust_ph Adjust pH: Modify Formic Acid concentration to fine-tune selectivity. adjust_mobile_phase->adjust_ph adjust_ph->equilibration Re-equilibrate

Caption: Workflow for Chiral HPLC Method Development.

Step-by-Step Methodology:

  • Mobile Phase Preparation:

    • Prepare a starting mobile phase of Methanol/Water (e.g., 60:40 v/v) containing 0.1% formic acid.

    • The addition of an acid like formic acid is crucial as it suppresses the ionization of the carboxylic acid group of the analyte, which often leads to better peak shape and retention on reversed-phase columns.[4]

    • Thoroughly degas the mobile phase using sonication or vacuum filtration to prevent bubble formation in the HPLC system.

  • Sample Preparation:

    • Accurately weigh and dissolve the racemic 2-(4-Methyl-2-nitrophenoxy)propanoic acid in the mobile phase to a concentration of approximately 1 mg/mL.

    • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter that could clog the column.

  • HPLC System Setup and Analysis:

    • Install the Chirobiotic T column in the HPLC system.

    • Set the column temperature (e.g., 25 °C).

    • Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved on the detector.

    • Set the UV detector to a wavelength where the compound has significant absorbance (a preliminary UV scan is recommended; 254 nm is a common starting point for aromatic compounds).

    • Inject 10 µL of the prepared sample.

    • Record the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

  • Data Analysis and Optimization:

    • Identify the two peaks corresponding to the enantiomers.

    • Calculate the resolution (Rs) between the two peaks. A resolution of ≥ 1.5 indicates baseline separation.

    • If the resolution is inadequate, systematically adjust the mobile phase composition. Increasing the water content may increase retention and improve resolution, while increasing the methanol content will decrease retention times.

    • The concentration of the acidic modifier (formic acid) can also be varied to optimize the separation.

Mechanism of Chiral Recognition with Teicoplanin CSP

The chiral recognition on a teicoplanin-based CSP is a complex process involving multiple interactions. Teicoplanin is a macrocyclic glycopeptide with several stereogenic centers, aromatic groups, and ionizable functionalities.[4] The separation of acidic enantiomers like phenoxypropionic acids is primarily driven by a combination of:

  • Ionic Interactions: The acidic analyte can interact with the basic sites on the teicoplanin molecule.

  • Hydrogen Bonding: The carboxyl group and other polar functionalities of the analyte can form hydrogen bonds with the CSP.

  • π-π Interactions: The aromatic rings of the analyte and the CSP can engage in π-π stacking.

  • Inclusion Complexation: The analyte may fit into the hydrophobic cavities of the teicoplanin structure.

  • Steric Repulsion: One enantiomer will have a more favorable spatial arrangement for these interactions than the other, leading to a difference in retention time.

G cluster_interactions Chiral Recognition Interactions analyte Enantiomer (e.g., R-form) Carboxyl Group (-COOH) Aromatic Ring Nitro Group (-NO2) Methyl Group (-CH3) ionic Ionic Interaction analyte->ionic (-COOH) hbond Hydrogen Bonding analyte->hbond (-COOH, -NO2) pi_pi π-π Stacking analyte->pi_pi (Aromatic Ring) inclusion Inclusion analyte->inclusion steric Steric Fit analyte->steric csp Teicoplanin CSP Hydrophobic Cavity Amide Linkages Aromatic Groups Ionizable Groups csp->ionic csp->hbond csp->pi_pi csp->inclusion csp->steric

Caption: Interactions in Chiral Recognition on Teicoplanin CSP.

Comparative Data for Phenoxypropionic Acid Herbicides
CompoundChiral Stationary PhaseMobile PhaseResolution (Rs)Reference
MecopropTeicoplaninMethanol/Water with acid> 1.5[4]
Mecopropα1-acid glycoprotein (AGP)Phosphate buffer/AcetonitrileBaseline[6]
DichlorpropPolysaccharide-based (Chiralcel OD-H)Hexane/Isopropanol/TFA> 2.0[5]
FenopropPolysaccharide-based (Chiralpak AD-H)CO2/Methanol (SFC)Baseline[5]

Part 2: Comparative Biological Activity of Enantiomers

The primary reason for developing chiral separation methods is the often-observed enantioselective biological activity. In the case of phenoxypropionic acid herbicides, the herbicidal effect is predominantly associated with the (R)-enantiomer.[1][2]

The Case of Mecoprop: A Strong Analogy

Mecoprop provides an excellent model for understanding the expected biological activity profile of 2-(4-Methyl-2-nitrophenoxy)propanoic acid enantiomers.

  • (R)-(+)-Mecoprop (also known as Mecoprop-P): This is the herbicidally active enantiomer.[1][3] It mimics the natural plant hormone auxin, leading to uncontrolled and disorganized cell growth in susceptible broadleaf weeds, ultimately causing their death.[1]

  • (S)-(-)-Mecoprop: This enantiomer is considered biologically inactive from a herbicidal perspective.[2] Its presence in a racemic mixture contributes to the total chemical load on the environment without providing any herbicidal benefit.

The selective action of the (R)-enantiomer is attributed to its specific binding to auxin receptors in plants. The three-dimensional structure of the (R)-enantiomer allows for a precise fit into the active site of these receptors, initiating the cascade of events that leads to herbicidal action. The (S)-enantiomer, being a mirror image, does not fit correctly into the receptor and therefore does not elicit the same biological response.

Quantitative Bioactivity Data for Mecoprop-P:

While direct side-by-side EC50 values for both enantiomers are scarce in the literature, the data for the active (R)-enantiomer (Mecoprop-P) on various weed species is well-documented.

Target Weed SpeciesEfficacy (as Mecoprop-P)
Galium aparine (Cleavers)Effective control
Stellaria media (Chickweed)Effective control
Veronica spp. (Speedwells)Effective control

This table is a qualitative summary based on the known spectrum of activity of Mecoprop-P.[1]

It is highly probable that the biological activity of 2-(4-Methyl-2-nitrophenoxy)propanoic acid will also be enantioselective, with one enantiomer exhibiting significantly higher herbicidal or biological activity than the other. Experimental validation through bioassays after successful chiral separation is essential to confirm this hypothesis.

Conclusion

This guide provides a comprehensive framework for the comparative analysis of 2-(4-Methyl-2-nitrophenoxy)propanoic acid enantiomers. While direct experimental data for this specific compound is limited, a robust analytical approach can be developed by leveraging established methods for the structurally similar herbicide, Mecoprop. The recommended HPLC protocol using a teicoplanin-based chiral stationary phase offers a high probability of success for the enantiomeric separation.

The well-documented stereospecific bioactivity of Mecoprop, where the (R)-enantiomer is the active herbicide, provides a strong rationale for the importance of this work. The separation and individual testing of the 2-(4-Methyl-2-nitrophenoxy)propanoic acid enantiomers are critical steps in understanding its environmental fate, toxicological profile, and potential efficacy in any application. The methodologies and principles outlined herein provide the necessary foundation for researchers to pursue these investigations with scientific rigor.

References

  • Aboul-Enein, H. Y., & Ali, I. (2001). Chiral discrimination of phenoxypropionic acid herbicide enantiomers on teicoplanin phase: methanol dependence and eluent pH consideration. Journal of Biochemical and Biophysical Methods, 48(2), 165-175. Available at: [Link]

  • Jin, J., et al. (2014). Chiral separation of ten arylphenoxypropionate herbicides on four chiral columns by supercritical fluid chromatography. Analytical Methods, 6(21), 8687-8693. Available at: [Link]

  • Zipper, C., et al. (1999). Complete Microbial Degradation of Both Enantiomers of the Chiral Herbicide Mecoprop ((RS)-2-(4-Chloro-2-Methylphenoxy)propionic Acid) in an Enantioselective Manner by Sphingomonas herbicidovorans sp. nov. Applied and Environmental Microbiology, 65(8), 3362-3369. Available at: [Link]

  • Muller, M. D., & Buser, H. R. (1995). Complete microbial degradation of both enantiomers of the chiral herbicide mecoprop [(RS)-2-(4-chloro-2-methylphenoxy)propionic acid] in an enantioselective manner by Sphingomonas herbicidovorans sp. nov. Environmental Science & Technology, 29(8), 2031-2037. Available at: [Link]

  • Fanali, S., et al. (2000). Enantiomeric separation of chiral phenoxy acid herbicides by electrokinetic chromatography. Application to the determination of analyte-selector apparent binding constants for enantiomers. Journal of Chromatography A, 875(1-2), 267-277. Available at: [Link]

  • Pettersson, C., & Schill, G. (1987). Chiral high-performance liquid chromatographic studies of 2-(4-chloro-2-methylphenoxy)propanoic acid. Journal of Chromatography A, 396, 177-182. Available at: [Link]

  • ResearchGate. (n.d.). Structural formulas of the (R) and the (S) enantiomer of 2-(4-chloro2-methylphenoxy)propionic acid (mecoprop). Retrieved from [Link]

  • PubMed. (1999). Complete microbial degradation of both enantiomers of the chiral herbicide mecoprop [(RS)-2-(4-chloro-2-methylphenoxy)propionic acid] in an enantioselective manner by Sphingomonas herbicidovorans sp. nov. Applied and Environmental Microbiology, 65(8), 3362-3369. Available at: [Link]

  • Anglian Water Services Ltd. (1992). Determination of the Enantiomeric Forms of Mecoprop. Anglian Water Services. Available at: [Link]

  • PubChem. (n.d.). Mecoprop. National Center for Biotechnology Information. Retrieved from [Link]

  • Hama, A., et al. (2005). Determination of the herbicide mecoprop (MCPP) in the serum and urine of a patient with MCPP poisoning. Journal of Occupational Medicine and Toxicology, 53, 176-181. Available at: [Link]

  • U.S. Environmental Protection Agency. (2019). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. EPA. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-(4-Methyl-2-nitrophenoxy)propanoic acid

This guide provides a detailed protocol for the safe and compliant disposal of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. As a member of the nitrophenoxy class of compounds, often utilized in synthesized herbicides, this...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed protocol for the safe and compliant disposal of 2-(4-Methyl-2-nitrophenoxy)propanoic acid. As a member of the nitrophenoxy class of compounds, often utilized in synthesized herbicides, this chemical requires meticulous handling to protect laboratory personnel and the environment. The procedures outlined below are grounded in established safety protocols and regulatory frameworks, ensuring a self-validating system of waste management for your laboratory.

Part 1: Hazard Assessment & Immediate Safety Precautions

Before initiating any disposal procedure, a thorough understanding of the chemical's hazards is paramount. 2-(4-Methyl-2-nitrophenoxy)propanoic acid and related nitrophenyl compounds are classified as irritants and may be harmful if ingested, inhaled, or absorbed through the skin.[1][2] The primary causality for stringent handling protocols is to prevent unintended exposure and environmental contamination.

1.1 Personal Protective Equipment (PPE): The First Line of Defense

Engineering controls (e.g., fume hoods) are primary, but a robust PPE regimen is mandatory. The choice of PPE is dictated by the need to prevent all routes of exposure—dermal, ocular, and respiratory.

  • Gloves: Wear compatible, chemical-resistant gloves.[3] Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contact.[4]

  • Eye Protection: Chemical safety goggles are required.[3] For tasks with a higher splash risk, the use of a face shield in conjunction with goggles is recommended.[5]

  • Lab Coat: A full-sleeved lab coat must be worn to protect skin and clothing.

  • Respiratory Protection: If handling the compound as a powder or creating aerosols, a NIOSH-approved respirator is necessary.[3]

1.2 Emergency First Aid Protocols

In the event of an accidental exposure, immediate and correct action is critical to mitigate harm.

  • Skin Contact: Promptly remove contaminated clothing and wash the affected skin area with copious amounts of soap and water.[6]

  • Eye Contact: Immediately flush the eyes with an emergency eyewash station for at least 15 minutes, holding the eyelids open.[6][7]

  • Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate medical attention.[6]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

Part 2: Waste Characterization & Regulatory Framework

Proper disposal is a legal requirement, not just a best practice. In the United States, pesticides and related chemical wastes are regulated by the Environmental Protection Agency (EPA) under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).[8][9]

A pesticide becomes a waste product when it is no longer usable or intended for its original purpose.[10] At this point, it must be characterized to determine if it is a hazardous waste.[9][11]

2.1 Waste Classification

A chemical waste is considered hazardous if it is specifically listed in regulations or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[10]

  • Consult the Safety Data Sheet (SDS): The "Disposal Considerations" and "Regulatory Information" sections of the product's SDS are the primary sources for determining its waste classification.[9]

  • State and Local Regulations: It is crucial to remember that state and local laws can be more stringent than federal requirements.[12] Always consult your institution's Environmental Health and Safety (EHS) department or your state's Department of Environmental Protection (DEP) for specific guidance.[6]

Many pesticides, when collected as part of an authorized program, can be managed under the less stringent "Universal Waste" regulations, which simplifies handling and transport.[9][10]

Part 3: Step-by-Step Disposal Protocol

This protocol provides a systematic approach to managing 2-(4-Methyl-2-nitrophenoxy)propanoic acid waste from point of generation to final disposal.

3.1 Step 1: On-Site Handling and Segregation

Proper segregation is the cornerstone of safe chemical waste management. Incompatible chemicals, when mixed, can lead to violent reactions, fires, or the generation of toxic gases.

  • Dedicated Waste Container: Designate a specific, compatible container for 2-(4-Methyl-2-nitrophenoxy)propanoic acid waste. The container must be in good condition, securely closed except when adding waste, and free of external contamination.[7][13]

  • Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name: "2-(4-Methyl-2-nitrophenoxy)propanoic acid".[13]

  • Segregation: Store this waste stream away from incompatible materials. Based on the propanoic acid structure and related compounds, avoid mixing with strong acids, bases, and chemically active metals.[6][7][14][15]

3.2 Step 2: Container Management

Empty containers that once held this chemical are also considered waste and must be managed properly. Never reuse empty pesticide containers for any other purpose.[12][16]

  • Triple Rinsing: For plastic or metal containers, a triple-rinse procedure is often required.[10][17]

    • Empty the container into the application equipment (if applicable) and let it drain for 30 seconds.

    • Fill the container 20-25% full with a suitable solvent (check SDS) or water.

    • Secure the cap and shake vigorously for 30 seconds.

    • Pour the rinsate into the application equipment or a designated hazardous waste container.

    • Repeat this process two more times.[17]

  • Disposal of Rinsed Containers: Once properly rinsed, the container may often be disposed of as solid waste, but you must puncture it to prevent reuse.[10][11] Check with your local waste authority for confirmation.

3.3 Step 3: Disposal Pathway Selection

The appropriate disposal route depends on the quantity of waste, your status as a waste generator, and local programs. The following decision tree provides a logical workflow for selecting the correct pathway.

DisposalWorkflow start Start: Unwanted 2-(4-Methyl-2-nitrophenoxy)propanoic acid check_label Consult Product Label & SDS for disposal instructions. start->check_label is_small_qty Is it a small, lab-scale quantity? check_label->is_small_qty contact_ehs Contact your institution's Environmental Health & Safety (EHS) Dept. is_small_qty->contact_ehs Yes licensed_hauler Arrange pickup by a licensed hazardous waste hauler. is_small_qty->licensed_hauler No (Bulk Quantity) is_program_avail Is a 'Clean Sweep' or community hazardous waste collection program available? contact_ehs->is_program_avail end_point Waste Disposed Compliantly licensed_hauler->end_point is_program_avail->licensed_hauler No follow_program Follow program instructions for packaging and drop-off. is_program_avail->follow_program Yes follow_program->end_point

Caption: Disposal decision workflow for 2-(4-Methyl-2-nitrophenoxy)propanoic acid.

Key Disposal Routes:

  • Licensed Hazardous Waste Contractor: The most common method for research institutions. Your EHS department will coordinate this.

  • "Clean Sweep" or Agricultural Waste Programs: Some states or counties run programs to collect unwanted pesticides from commercial users and farmers.[8]

  • Household Hazardous Waste (HHW) Programs: While generally not for commercial users, some programs may have exceptions for very small quantities.[12][18] Always verify eligibility.

Never pour this chemical down a sink, toilet, or drain. [6][12] Wastewater treatment facilities are often not equipped to remove such compounds, leading to environmental contamination.[12]

3.4 Step 4: Spill & Emergency Procedures

Accidental spills must be managed immediately and safely.

  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.

  • Control: If safe to do so, eliminate ignition sources and improve ventilation.

  • Contain: Use a spill kit with an appropriate absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials like paper towels to absorb large spills.

  • Clean-up: Moisten spilled solid material first to prevent dusting, then carefully sweep or vacuum (using a HEPA-filter vacuum) the material into a labeled, sealed container for disposal.[6]

  • Decontaminate: Clean the spill area with a strong detergent and water.[19] All cleanup materials are considered hazardous waste and must be disposed of accordingly.[13]

Part 4: Data Summary Table

ParameterInformationSource(s)
Chemical Name 2-(4-Methyl-2-nitrophenoxy)propanoic acid-
Synonyms Mecoprop-related compound, Nitrophenoxy Herbicide[6]
Primary Hazards Skin, eye, and respiratory tract irritant. Harmful if swallowed.[1][2]
Regulatory Framework EPA (FIFRA, RCRA), State and Local Environmental Agencies[9]
Required PPE Chemical-resistant gloves, safety goggles, lab coat. Respirator if aerosolizing.[3][4][6]
Incompatibilities Strong acids, strong bases, chemically active metals.[6][7][14]
Prohibited Disposal Do NOT wash into sewer or pour down drains.[6][12]
Primary Disposal Route Licensed hazardous waste contractor; State-authorized collection programs.[6][8][13]

References

  • New Jersey Department of Health. (2009). Hazardous Substance Fact Sheet: Mecoprop. Retrieved from [Link]

  • Greenbook. (2012). MATERIAL SAFETY DATA SHEET MECOPROP-P. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Requirements for Pesticide Disposal. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023). Safe Disposal of Pesticides. Retrieved from [Link]

  • NSW Environment Protection Authority. (n.d.). Safe disposal of pesticides. Retrieved from [Link]

  • International Labour Organization. (n.d.). International Chemical Safety Cards (ICSC): MECOPROP. Retrieved from [Link]

  • National Pesticide Information Center. (2026). Disposal of Pesticides. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7153, Mecoprop. Retrieved from [Link]

  • Pesticide Educational Resources Collaborative. (n.d.). The Law on Pesticide Wastes. Retrieved from [Link]

  • Vineyard Team. (2017). Guidelines for Pesticide (Hazardous Waste) Disposal. Retrieved from [Link]

  • Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

  • Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Retrieved from [Link]

  • DC Fine Chemicals. (2024). Safety Data Sheet: Propionic acid. Retrieved from [Link]

  • Massachusetts Department of Environmental Protection. (2003). Hazardous Waste Requirements for Commercial Pesticide Users. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (1972). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]

  • Missouri Department of Natural Resources. (2020). Managing Pesticide Waste. Retrieved from [Link]

  • Navarrete-Vázquez, G., et al. (2008). 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Acta Crystallographica Section E, 64(Pt 12), o2261. Retrieved from [Link]

  • St. Olaf College. (n.d.). List of Incompatible Chemicals – Laboratory Safety. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for C10H11NO5, 2-Methyl-2-(4-nitro-phen-oxy)propanoic acid. Retrieved from [Link]

  • Utah State University. (n.d.). Incompatible Chemicals. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 781898, 2-Methyl-2-(4-nitrophenyl)propanoic acid. Retrieved from [Link]

Sources

Handling

Comprehensive Safety and Handling Guide for 2-(4-Methyl-2-nitrophenoxy)propanoic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(4-Methyl-2-nitrophenoxy)propanoic acid was identified at the time of this writing. The following guidance is synthesized from data on structurally analogous nitrated...

Author: BenchChem Technical Support Team. Date: January 2026

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(4-Methyl-2-nitrophenoxy)propanoic acid was identified at the time of this writing. The following guidance is synthesized from data on structurally analogous nitrated aromatic compounds and established best practices for handling this chemical class. It is imperative to supplement this guide with a thorough risk assessment specific to your experimental conditions.

Immediate Safety Briefing: Understanding the Primary Hazards

Structurally similar compounds, such as 2-methyl-2-(4-nitrophenyl)propanoic acid and 2-(2-Nitrophenoxy)propanoic acid, are classified as:

  • Skin Irritants: Causes skin irritation.[1][2]

  • Serious Eye Irritants: Causes serious eye irritation.[1][2]

  • Respiratory Tract Irritants: May cause respiratory irritation.[1][2]

  • Harmful if Swallowed: Poses a risk of toxicity upon ingestion.[2]

A significant and critical hazard associated with the broader class of aromatic nitrocompounds is their ability to be absorbed through the skin, which can lead to systemic effects such as cyanosis (a bluish discoloration of the skin due to a lack of oxygen in the blood) and, with chronic exposure, anemia.[3] Therefore, preventing skin contact is of paramount importance.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A risk-based approach to PPE selection is critical. The level of protection must match the scale and nature of the procedure.

PPE Selection Summary
Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Low-Volume Handling (mg scale) in a Ventilated Enclosure Safety glasses with side shieldsNitrile or neoprene glovesStandard lab coatNot generally required
Standard Laboratory Operations (gram scale) Tightly fitting safety gogglesDouble-gloving with nitrile or neoprene glovesChemical-resistant lab coatRecommended if weighing powders or creating aerosols
Large-Scale Operations or Open Handling Face shield and safety gogglesHeavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton™)Chemical-resistant apron or suitNIOSH-approved respirator with organic vapor cartridges and particulate filter (N95 or higher)
Spill Cleanup Face shield and safety gogglesHeavy-duty chemical-resistant glovesChemical-resistant suitNIOSH-approved respirator with organic vapor cartridges and particulate filter
Rationale for PPE Selection
  • Eye and Face Protection: The high risk of serious eye irritation necessitates, at a minimum, safety goggles. A face shield should be worn over goggles during procedures with a high splash risk, such as when handling larger volumes or during transfers.[4]

  • Hand Protection: Aromatic nitrocompounds can be readily absorbed through the skin.[3] Therefore, chemical-resistant gloves are mandatory. Double-gloving provides an additional layer of protection against tears and permeation. Always wash the outside of your gloves before removal and wash your hands thoroughly after.

  • Body Protection: A chemical-resistant lab coat is essential to protect against incidental contact. For larger-scale work, an apron or full suit prevents saturation of personal clothing, which could otherwise act as a prolonged source of exposure.[4]

  • Respiratory Protection: Handling the solid form of this compound can generate dust, which may cause respiratory irritation.[1] A NIOSH-approved respirator should be used if working outside of a certified chemical fume hood or if dust/aerosol generation is likely.

PPE_Selection_Workflow cluster_assessment Hazard & Task Assessment start Start: Handling 2-(4-Methyl-2-nitrophenoxy)propanoic acid check_scale What is the scale of the operation? start->check_scale check_enclosure Is the work performed in a certified fume hood? check_scale->check_enclosure < 1 gram ppe_high ppe_high check_scale->ppe_high > 10 grams or large volume ppe_low ppe_low check_enclosure->ppe_low Yes ppe_medium ppe_medium check_enclosure->ppe_medium No check_aerosol Is there a risk of generating dust or aerosols? check_aerosol->ppe_low No, < 1 gram check_aerosol->ppe_medium No, but > 1 gram respirator respirator check_aerosol->respirator Yes ppe_low->check_aerosol ppe_medium->check_aerosol

Operational Plan: Safe Handling Protocols

Adherence to strict procedural controls is the most effective way to minimize exposure and ensure safety.

Engineering Controls
  • Ventilation: All work with 2-(4-Methyl-2-nitrophenoxy)propanoic acid should be conducted in a certified chemical fume hood to control exposure to dusts or potential vapors.[3][4]

  • Isolation: For larger-scale operations, the use of a glove box or other fully enclosed system is recommended to eliminate direct contact.[3]

  • Safety Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[4]

Step-by-Step Handling Procedure
  • Preparation: Before beginning, clearly designate the work area. Assemble all necessary equipment, including waste containers, within the fume hood to minimize movement in and out of the containment area.

  • Weighing: If weighing the solid, do so within the fume hood or in a ventilated balance enclosure to prevent the release of dust into the laboratory environment.

  • Transfers: Conduct all transfers of the substance, whether solid or in solution, within the fume hood. Use techniques that minimize splashing or aerosol generation, such as pouring liquids down the side of the receiving vessel.

  • Post-Handling Decontamination: After completing the work, decontaminate all surfaces with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water. Wipe down the exterior of all primary containers before removing them from the fume hood.

  • PPE Removal: Remove PPE in the correct order to avoid cross-contamination. First, remove the outer gloves (if double-gloving). Then, remove the lab coat or apron, followed by the face shield and/or goggles. Finally, remove the inner gloves. Wash hands thoroughly with soap and water immediately after removing all PPE.[5]

Disposal Plan: Managing Hazardous Waste

Aromatic nitrocompounds are considered environmental contaminants and must be disposed of as hazardous waste.[6] Improper disposal can lead to the contamination of soil and groundwater.

Waste Segregation and Collection
  • Solid Waste: All solid waste contaminated with the compound (e.g., weighing paper, paper towels, contaminated gloves, and other disposable labware) must be collected in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a sealed, labeled hazardous waste container. Do not pour any amount down the drain.[7]

  • Sharps: Needles, syringes, or other sharps contaminated with the compound must be disposed of in a designated sharps container for hazardous chemical waste.

Disposal Procedures
  • Labeling: All waste containers must be accurately labeled with the full chemical name, "Hazardous Waste," and the primary hazards (e.g., "Irritant," "Toxic").

  • Storage: Store waste containers in a designated satellite accumulation area that is secure and has secondary containment.

  • Final Disposal: The final disposal of the waste must be handled by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all local, state, and federal regulations.[7] Incineration in a specialized facility is a common disposal method for aromatic compounds.[8]

Emergency Procedures

Spill:

  • Evacuate the immediate area.

  • If the spill is large or outside of a containment area, alert your institution's emergency response team.

  • For small spills within a fume hood, use a chemical spill kit with an absorbent appropriate for organic compounds. Do not use combustible materials like paper towels to absorb large quantities of the neat compound.

  • Collect the absorbed material in a sealed container for hazardous waste disposal.

Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station. Seek immediate medical attention.

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove all contaminated clothing. Seek medical attention if irritation develops or persists.[2][5]

  • Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

References

  • PubChem. 2-Methyl-2-(4-nitrophenyl)propanoic acid. National Center for Biotechnology Information. [Link]

  • CSWAB.org. Biodegradation of Nitroaromatic Compounds and Explosives. [Link]

  • International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. ILO Encyclopaedia of Occupational Health and Safety. [Link]

  • Angene Chemical. (2025, December 22). Safety Data Sheet: 2-(2-Nitrophenoxy)propanoic acid. [Link]

  • YouTube. (2024, June 7). Nitration reaction safety. [Link]

  • Juárez, J. F., et al. (2008). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 72(4), 646–672. [Link]

  • ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

  • Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual Review of Microbiology, 49, 523-555. [Link]

  • ACS Figshare. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. [Link]

  • New Jersey Department of Health. Hazardous Substance Fact Sheet: Propionic Acid. [Link]

  • Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. [Link]

  • DC Fine Chemicals. (2024, November 4). Safety Data Sheet: Propionic acid. [Link]

  • ResearchGate. (2016, October 5). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety? [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.